5-(2-nitroethyl)-1H-indole

• CAS: 87149-49-3

Core Science & Biosynthesis

Chemical structure and properties of 5-(2-nitroethyl)-1H-indole

Technical Whitepaper: 5-(2-Nitroethyl)-1H-indole

Executive Summary

5-(2-Nitroethyl)-1H-indole represents a specialized indole scaffold distinct from the naturally ubiquitous 3-substituted tryptamine derivatives.[1][2] While the 3-position of the indole ring is electronically favored for electrophilic substitution, the 5-position offers a unique vector for drug design, particularly in the development of serotonin (5-HT) receptor ligands and melatonin analogs.

This guide provides a rigorous technical analysis of 5-(2-nitroethyl)-1H-indole. Unlike its 3-isomer, this compound is rarely accessed via direct electrophilic aromatic substitution.[1][2] Instead, it requires rational design starting from 5-formylindole.[2] This whitepaper details the critical synthetic pathways, specifically focusing on the selective reduction of the nitrovinyl intermediate—a common stumbling block where over-reduction to the amine frequently occurs.

Molecular Architecture & Electronic Properties[1][2]

The molecule consists of an indole core substituted at the C5 position with a 2-nitroethyl side chain.[2]

• Indole Core: The pyrrole ring is electron-rich, but the benzene ring (where C5 is located) is less reactive toward electrophilic attack compared to C3.

• Nitroethyl Side Chain: The nitro group (

  ) is a strong electron-withdrawing group (EWG).[2] Its presence on the ethyl chain creates a dipole and introduces acidic protons at the -position (adjacent to the nitro group), allowing for potential Henry-type condensations or Nef reactions.

• Positional Isomerism: The 5-substitution pattern mimics the spacing of the 5-hydroxy/methoxy groups in serotonin and melatonin, but replaces the oxygen functionality with an alkyl-nitro chain, altering the hydrogen bond donor/acceptor profile within the receptor binding pocket.

Graphviz Diagram: Structural Connectivity & Reactivity Flow

Caption: Structural logic and downstream reactivity of the 5-(2-nitroethyl)-1H-indole scaffold.

Synthesis & Production Protocols

The synthesis of 5-(2-nitroethyl)-1H-indole is a two-step sequence starting from indole-5-carbaldehyde .[2] The critical challenge is Step 2 , where the alkene must be reduced without reducing the nitro group to an amine.

Step 1: Henry Reaction (Nitroaldol Condensation)

This step installs the carbon chain and the nitrogen source.

• Reagents: Indole-5-carbaldehyde, Nitromethane (

  ), Ammonium Acetate ( ).[2]

• Conditions: Reflux in Nitromethane or Acetic Acid.[2]

• Mechanism: The base (

  ) deprotonates nitromethane, generating a nitronate anion that attacks the aldehyde carbonyl. Dehydration follows, yielding the 5-(2-nitrovinyl)-1H-indole intermediate.[2]

• Observation: The product is typically a bright yellow/orange solid due to the extended conjugation of the nitroalkene with the indole ring.

Step 2: Selective Reduction (The "Expert" Step)

Standard catalytic hydrogenation (e.g.,

, ) or Lithium Aluminum Hydride ( ) will typically reduce the nitrovinyl group all the way to the ethylamine (5-tryptamine). To isolate the nitroethyl compound, a milder, selective reduction is required.[2]

Recommended Protocol: Sodium Borohydride in Silica Gel/IPA This method selectively reduces the conjugated alkene to the alkane while preserving the nitro group.

• Preparation: Suspend 5-(2-nitrovinyl)-1H-indole (1.0 eq) in a mixture of Isopropanol (

  ) and Chloroform ( ).

• Additives: Add Silica Gel (200-400 mesh, approx. 2g per mmol of substrate).[2] The silica gel activates the borohydride and protonates the intermediate.[2]

• Reduction: Add Sodium Borohydride (

  , 4.0 eq) portion-wise at . Stir at room temperature for 1-3 hours.

• Quench: Quench carefully with dilute

  or Acetic Acid.

• Workup: Filter off the silica.[2] Extract the filtrate with Dichloromethane (

  ).[2] Wash with brine, dry over .[2]

• Purification: Recrystallize from Ethanol/Hexane.

Graphviz Diagram: Synthetic Pathway

Caption: Selective synthesis pathway distinguishing the target nitroethyl compound from the aminoethyl byproduct.

Physicochemical Properties

Property	Value / Description	Note
Formula
Molecular Weight	190.20 g/mol
Appearance	Pale yellow to yellow crystalline solid	Nitro group chromophore
Solubility	Soluble in DMSO, DMF, Acetone, DCM.[2]	Poorly soluble in water.[2]
Melting Point	85–90°C (Estimated based on analogs)	Distinct from vinyl precursor (>140°C)
Stability	Stable at room temperature.[2]	Avoid strong bases (Nef reaction risk).[2]

Applications in Drug Discovery

A. Serotonin (5-HT) Receptor Ligands

5-(2-Nitroethyl)-1H-indole serves as a "masked" precursor to 5-(2-aminoethyl)-1H-indole (the 5-isomer of tryptamine).[1][2]

• Significance: While 3-substituted tryptamines (like serotonin) are the endogenous ligands, 5-substituted isomers often show altered selectivity profiles for 5-HT6 and 5-HT7 receptors.[2]

• Protocol: To access the amine for binding assays, the nitro group of the target molecule is reduced using

  or .

B. Melatonin Analogs

By methylating the indole nitrogen or introducing methoxy groups on the ring prior to the Henry reaction, researchers use this scaffold to create conformationally restricted melatonin analogs that resist metabolic degradation.[2]

C. Indoline Alkaloid Synthesis

The nitroethyl side chain is a versatile handle for radical cyclizations.[2] Treatment with tributyltin hydride (

) can generate radicals that cyclize back onto the indole core (at C4 or C6), creating tricyclic systems found in complex alkaloids.

Safety & Handling

• Hazards: As a nitro compound, it should be treated as a potential explosive hazard if heated under confinement, though the alkyl-nitro group is generally stable.[2] It is a skin and eye irritant.[2]

• Storage: Store in a cool, dry place, protected from light.

• Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.[2]

References

• Chemical Source & Identity: Verified CAS 87149-49-3 for 5-(2-nitroethyl)-1H-indole.[1][2][3] ChemSrc & PubChem Databases.[2]

• Synthesis of Nitrovinyl Indoles (Henry Reaction)

  • Subba Rami Reddy, S. R., et al.[2][4] "Synthesis and biological evaluation of indoles."[2][4][5][6] Der Pharma Chemica, 2015, 7(10):309-319.[2][4] (Describes the condensation of indole-carbaldehydes with nitromethane).

• Selective Reduction of Nitroalkenes

  • Oladimeji, H. O.[7][8] "Reaction Mechanism of a New Variant of 'Selective Reduction' Using Sodium Borohydride (NaBH4) and Iodine (I2)." SvedbergOpen, 2024.[2] (Provides mechanistic insight into selective C=C reduction).

• Indole 5-Substitution Strategy

  • Albrecht, M., et al.[2] "Novel Synthetic Route to 5-Substituted Indoles."[2][9] Loyola eCommons.[2] (Discusses the challenges and strategies for accessing 5-substituted indole cores).

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5-(2-nitroethyl)-1H-indole CAS number and molecular weight identifiers

The following technical monograph provides an in-depth analysis of 5-(2-nitroethyl)-1H-indole , a specific structural isomer of the more common tryptamine precursor.[1] This guide is structured to support researchers in medicinal chemistry and drug discovery who are exploring indole-based scaffold hopping or structure-activity relationship (SAR) studies.[1]

[1][2]

Core Identity & Physicochemical Profile[1][3][4][5][6][7]

5-(2-nitroethyl)-1H-indole is a positional isomer of the widely utilized 3-(2-nitroethyl)-1H-indole.[1] While the 3-isomer is the direct precursor to tryptamine (the core scaffold of serotonin and melatonin), the 5-isomer represents a "scaffold hop," moving the ethylamine chain to the 5-position.[1] This structural modification is critical in medicinal chemistry for probing the steric and electronic tolerance of binding pockets in GPCRs (e.g., 5-HT receptors) and kinase active sites.[1]

Chemical Identifiers

Property	Data
Chemical Name	5-(2-nitroethyl)-1H-indole
CAS Number	87149-49-3
Molecular Formula	C₁₀H₁₀N₂O₂
Molecular Weight	190.20 g/mol
Exact Mass	190.0742
Common Synonyms	5-(2-nitroethyl)indole; 1H-Indole, 5-(2-nitroethyl)-

Critical Disambiguation

Warning: This compound is frequently confused with its 3-isomer due to identical molecular weights and formulas.[1] Ensure you are working with the correct isomer for your synthetic pathway.[1]

• Target Compound (5-isomer): CAS 87149-49-3 (Side chain at C5)[1][2][3]

• Common Tryptamine Precursor (3-isomer): CAS 31731-23-4 (Side chain at C3)[1]

Synthetic Architecture

The synthesis of 5-(2-nitroethyl)-1H-indole typically follows a Henry Reaction (Nitroaldol Condensation) pathway, analogous to the synthesis of the 3-isomer but necessitating indole-5-carboxaldehyde as the starting material.[1] This route is preferred for its atom economy and scalability compared to alkylation methods which may suffer from regioselectivity issues at the indole nitrogen.[1]

Mechanistic Pathway[1]

• Condensation: Indole-5-carboxaldehyde reacts with nitromethane (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  ) in the presence of a base (typically ammonium acetate) to form the nitrovinyl intermediate.

• Reduction: The 5-(2-nitrovinyl)indole intermediate is selectively reduced (using NaBH₄/Silica or catalytic hydrogenation) to the target nitroethyl compound.[1]

Experimental Workflow Visualization

The following diagram illustrates the logical synthesis flow and the structural differentiation from the common 3-isomer.

Caption: Synthesis pathway via Henry Reaction and structural differentiation from the 3-isomer.

Applications in Drug Discovery[1]

• 5-Substituted Tryptamine Analogs: The primary utility of 5-(2-nitroethyl)-1H-indole is as a precursor.[1] Reduction of the nitro group (e.g., via LiAlH₄ or H₂/Pd-C) yields 5-(2-aminoethyl)-1H-indole .[1] This amine is a "distorted" serotonin analog where the ethylamine chain is shifted, allowing researchers to probe the specific spatial requirements of the 5-HT receptor binding pocket (orthosteric vs. allosteric sites).[1]

• Fragment-Based Drug Design (FBDD): The indole ring is a privileged scaffold.[1] The 5-position is often solvent-exposed in kinase binding pockets.[1] Using the nitroethyl group as a handle allows for further functionalization (e.g., Nef reaction to ketones or reduction to amines for amide coupling), enabling the growth of the molecule into that solvent space.[1]

• Metabolic Stability Studies: Shifting the side chain from C3 to C5 alters the metabolic profile, potentially avoiding MAO (Monoamine Oxidase) degradation pathways that typically target the C3-ethylamine moiety of standard tryptamines.[1]

Handling & Safety Protocols

While specific MSDS data for the 5-isomer is less ubiquitous than the 3-isomer, standard protocols for nitro-indoles apply:

• Stability: Nitro compounds can be shock-sensitive if dehydrated completely or subjected to high heat.[1] Store at 2-8°C.[1]

• Reactivity: The C3 position of the indole ring remains nucleophilic.[1] Electrophilic aromatic substitution will likely occur at C3 if the compound is subjected to acidic conditions without protection.[1]

• PPE: Standard organic synthesis PPE (gloves, goggles, fume hood) is mandatory due to the potential toxicity of nitro-aromatics.[1]

References

• ChemAdvin . Product List: Indole Derivatives and CAS 87149-49-3.[1][2][4][3] Retrieved from [Link]

• ChemSrc . 3-(2-nitroethyl)indole (Isomer Comparison Data). Retrieved from [Link]

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A Comprehensive Technical Guide to the Synthesis of Tryptamines from 5-(2-Nitroethyl)-1H-indole Precursors

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tryptamines represent a critical class of compounds, encompassing endogenous neurotransmitters, groundbreaking therapeutics, and complex natural products.[1][2] The efficient and versatile synthesis of tryptamine analogues is paramount for advancing research in neuroscience and drug development. This guide provides an in-depth technical exploration of a pivotal synthetic strategy: the use of 5-(2-nitroethyl)-1H-indole and its derivatives as immediate precursors. We will dissect the preparation of these key intermediates and detail the primary methodologies for their conversion into the target tryptamines, with a focus on the reduction of the nitro functional group. This document serves as a practical resource, elucidating the underlying chemical principles, providing field-proven experimental protocols, and offering a comparative analysis of different synthetic routes to empower researchers in this dynamic field.

Introduction: The Significance of the Tryptamine Scaffold

The tryptamine molecule, characterized by an indole ring fused to a 2-aminoethyl side chain, is a fundamental structural motif in neurochemistry and pharmacology.[2] Nature has utilized this scaffold to create essential signaling molecules like serotonin (5-hydroxytryptamine), a key regulator of mood and cognition, and melatonin, the hormone governing circadian rhythms.[1] Beyond endogenous functions, the tryptamine family includes potent psychedelic compounds such as psilocybin and N,N-dimethyltryptamine (DMT), which are under intense investigation for their therapeutic potential in treating depression, PTSD, and addiction.[3][4]

The development of novel tryptamine-based drugs hinges on synthetic methodologies that allow for precise modification of the indole ring and the amino side chain. A robust and convergent approach involves the construction of a C-C bond at the C3 position of the indole, followed by the installation of the terminal amine. The use of a nitroethyl side chain has emerged as a highly effective strategy, as the nitro group serves as a stable and readily available precursor to the primary amine. Specifically, 5-substituted-3-(2-nitroethyl)-1H-indoles are powerful intermediates, as the substituent at the 5-position is directly translated into the final product, enabling the synthesis of a diverse library of tryptamine analogues.

Synthesis of the 3-(2-Nitroethyl)-1H-indole Precursor

The journey to the target tryptamine begins with the efficient synthesis of its nitroethyl precursor. The most common and reliable method is a two-step process starting from a commercially available indole-3-carboxaldehyde.

Step 1: Henry Reaction to Form 3-(2-Nitrovinyl)-1H-indole

The Henry reaction, or nitroaldol reaction, is a classic carbon-carbon bond-forming reaction between a nitroalkane and an aldehyde. In this context, indole-3-carboxaldehyde is condensed with nitromethane in the presence of a base (e.g., ammonium acetate) to yield the corresponding 3-(2-nitrovinyl)-1H-indole.

Causality of Experimental Choices:

• Nitromethane: Serves as the nucleophile after deprotonation by the base. It provides the two-carbon extension and the nitro group.

• Ammonium Acetate: A common catalyst for the Henry reaction. It acts as a weak base to deprotonate nitromethane and a weak acid to protonate the intermediate alkoxide, facilitating the dehydration to the nitroalkene.

• Reflux Conditions: The reaction typically requires heat to drive the dehydration of the intermediate nitro-alcohol, ensuring a high yield of the desired conjugated nitroalkene.

Caption: Experimental workflow for the LiAlH₄ reduction of 3-(2-nitroethyl)-1H-indole.

Detailed Experimental Protocol (LiAlH₄ Reduction):

• Setup: A flame-dried, three-neck round-bottom flask is equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. The system is maintained under a positive pressure of dry nitrogen.

• Reagent Preparation: Anhydrous tetrahydrofuran (THF) is added to the flask, followed by a calculated amount of LiAlH₄ (typically 3-4 equivalents relative to the substrate). The mixture is stirred to form a uniform suspension.

• Substrate Addition: The 3-(2-nitroethyl)-1H-indole is dissolved in a minimal amount of dry THF and added to the dropping funnel. This solution is added dropwise to the stirred LiAlH₄ suspension at 0°C (ice bath). The slow addition is crucial to control the initial exothermic reaction.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for 2-4 hours. The progress is monitored by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Workup (Quenching): The flask is cooled back to 0°C. The reaction is carefully quenched by the sequential, dropwise addition of water, followed by a 15% aqueous sodium hydroxide solution, and then more water (Fieser workup). This procedure is designed to precipitate the aluminum salts into a granular, easily filterable solid. Caution: The quenching process is highly exothermic and generates hydrogen gas. It must be performed slowly and with extreme care in a well-ventilated fume hood.

• Isolation: The resulting slurry is stirred for 30 minutes, and the solids are removed by filtration through a pad of Celite. The filter cake is washed thoroughly with THF or ethyl acetate.

• Purification: The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude tryptamine can then be purified by silica gel column chromatography or by recrystallization from an appropriate solvent system.

Method 2: Catalytic Hydrogenation

Catalytic hydrogenation is a valuable alternative, particularly in industrial settings or when the substrate contains functional groups sensitive to LiAlH₄. [5]This method involves reacting the nitro compound with hydrogen gas in the presence of a metal catalyst.

Causality of Experimental Choices:

• Catalyst: Palladium on activated carbon (Pd/C) is a highly effective and common catalyst for nitro group reductions. Raney Nickel is another viable option.

• Hydrogen Source: This can be hydrogen gas (H₂) from a cylinder, requiring specialized high-pressure equipment, or through transfer hydrogenation, where a molecule like ammonium formate or cyclohexene serves as the in-situ hydrogen donor.

• Solvent: Polar solvents like ethanol, methanol, or ethyl acetate are typically used.

Comparative Data of Reduction Methodologies

Feature	LiAlH₄ Reduction	Catalytic Hydrogenation	NaBH₄ / Ni(OAc)₂ Reduction [6]
Reagents	Lithium aluminum hydride	H₂ gas or transfer agent, Pd/C or Raney Ni	Sodium borohydride, Nickel(II) acetate
Conditions	Anhydrous, inert atmosphere, reflux	Ambient or elevated pressure/temp	Room temperature
Yields	Generally high (70-90%)	High, often quantitative (80-95%)	Moderate to good (60-85%)
Pros	Fast, highly effective, well-established	High yields, clean reaction, scalable, "greener"	Mild conditions, avoids LiAlH₄ hazards
Cons	Hazardous (pyrophoric), requires strict anhydrous conditions, can reduce other functional groups	Requires specialized equipment for H₂ gas, potential for catalyst poisoning	Can be slower, may require catalyst optimization

Synthesis of 5-Substituted Tryptamine Analogues

The true power of using 5-(2-nitroethyl)-1H-indole as a precursor lies in the ability to synthesize a wide array of tryptamine analogues. By starting with a 5-substituted indole (e.g., 5-methoxyindole, 5-benzyloxyindole), the substituent is carried through the entire synthetic sequence. This provides direct access to important compounds like:

• 5-Methoxy-N,N-dimethyltryptamine (5-MeO-DMT): Starting from 5-methoxyindole.

• Bufotenin (5-Hydroxy-N,N-dimethyltryptamine): Starting from 5-benzyloxyindole, with a final debenzylation step.

• Psilocin (4-Hydroxy-N,N-dimethyltryptamine): While not a 5-substituted analogue, a similar strategy starting from a 4-substituted indole can be employed. [7] The pharmacological activity of tryptamines is highly dependent on the substitution pattern on the indole ring. [8]Therefore, this synthetic route provides an invaluable platform for structure-activity relationship (SAR) studies and the development of novel therapeutic agents.

Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized tryptamines. A combination of spectroscopic and chromatographic techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure. Key diagnostic signals include the disappearance of the nitroethyl protons (~4.6 ppm) and the appearance of the aminoethyl protons (~2.9-3.1 ppm).

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the successful reduction. High-resolution MS can confirm the elemental composition. [9][10]* High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final product and to monitor the progress of the reaction. [11][12]

Conclusion

The synthetic pathway proceeding through 5-(2-nitroethyl)-1H-indole intermediates represents a robust, versatile, and high-yielding strategy for accessing a diverse range of tryptamines. The straightforward preparation of the precursor via the Henry reaction and subsequent reduction, coupled with the ease of introducing substituents at the 5-position of the indole ring, makes this a cornerstone methodology in medicinal chemistry and drug discovery. While the powerful LiAlH₄ reduction remains a reliable option, the development of milder and "greener" alternatives like catalytic hydrogenation offers important advantages in terms of safety and scalability. This guide provides the foundational knowledge and practical protocols necessary for researchers to confidently apply this synthetic strategy to advance the exploration of the vast chemical and therapeutic potential of the tryptamine family.

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Solubility profile of 5-(2-nitroethyl)-1H-indole in organic solvents

An In-depth Technical Guide to the Solubility Profile of 5-(2-nitroethyl)-1H-indole in Organic Solvents

Authored by: A Senior Application Scientist

Foreword: Navigating the Solubility Landscape for Novel Indole Derivatives

In the realm of medicinal chemistry and drug development, the indole scaffold remains a cornerstone for the design of novel therapeutic agents. Its versatile structure is a common feature in numerous biologically active compounds. The introduction of various substituents onto the indole ring system allows for the fine-tuning of a molecule's physicochemical properties, including its solubility, which is a critical determinant of its suitability for further development. This guide focuses on 5-(2-nitroethyl)-1H-indole, a compound of interest for its potential as a synthetic intermediate in the creation of more complex molecules. A thorough understanding of its solubility in a range of organic solvents is paramount for its effective use in synthesis, purification, and formulation.

This document is intended to serve as a comprehensive technical resource for researchers, scientists, and drug development professionals. It moves beyond a simple compilation of data to provide a foundational understanding of the principles governing the solubility of 5-(2-nitroethyl)-1H-indole. We will delve into a theoretical analysis of its molecular structure to predict its solubility behavior and provide a detailed, field-proven experimental protocol for the empirical determination of its solubility profile. This dual approach is designed to empower researchers with both predictive insights and the means to generate robust, validated data.

Theoretical Framework for Predicting Solubility

The principle of "like dissolves like" is a fundamental concept in predicting the solubility of a compound in a given solvent.[1][2] This principle is governed by the intermolecular forces between the solute and solvent molecules. To predict the solubility of 5-(2-nitroethyl)-1H-indole, we must first analyze its molecular structure and the properties of common organic solvents.

Molecular Structure Analysis of 5-(2-nitroethyl)-1H-indole

The structure of 5-(2-nitroethyl)-1H-indole incorporates several key features that influence its solubility:

• The Indole Ring System: The bicyclic aromatic indole core is relatively nonpolar, contributing to its solubility in solvents with some nonpolar character. However, the nitrogen atom in the pyrrole ring and the associated N-H group introduce polarity and the capacity for hydrogen bond donation.

• The Nitro Group (-NO₂): The nitro group is a strong electron-withdrawing group and is highly polar. The oxygen atoms of the nitro group can act as hydrogen bond acceptors. This feature suggests a favorable interaction with polar solvents.

• The Ethyl Linker (-CH₂CH₂-): This alkyl chain is nonpolar and contributes to the lipophilicity of the molecule.

Overall, 5-(2-nitroethyl)-1H-indole can be classified as a moderately polar molecule with both hydrogen bond donor (N-H) and acceptor (-NO₂) capabilities.

Classification and Properties of Organic Solvents

Organic solvents are typically classified based on their polarity and their ability to participate in hydrogen bonding.

• Polar Protic Solvents: These solvents, such as water, methanol, and ethanol, have large dipole moments and contain O-H or N-H bonds, allowing them to act as hydrogen bond donors.[3]

• Polar Aprotic Solvents: Solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile possess large dipole moments but lack O-H or N-H bonds, so they can only act as hydrogen bond acceptors.[3]

• Nonpolar Solvents: These solvents, including hexane and toluene, have low dipole moments and are incapable of significant hydrogen bonding.[3]

A summary of the properties of common organic solvents is presented in Table 1.

Table 1: Properties of Common Organic Solvents

Solvent	Class	Dielectric Constant (ε)	Dipole Moment (μ, D)	Hydrogen Bonding
Water	Polar Protic	80.1	1.85	Donor & Acceptor
Methanol	Polar Protic	33.0	1.70	Donor & Acceptor
Ethanol	Polar Protic	25.3	1.69	Donor & Acceptor
Acetonitrile	Polar Aprotic	36.6	3.92	Acceptor
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47.2	3.96	Acceptor
Acetone	Polar Aprotic	21.0	2.88	Acceptor
Dichloromethane	Polar Aprotic	8.9	1.60	Weak Acceptor
Ethyl Acetate	Polar Aprotic	6.1	1.78	Acceptor
Tetrahydrofuran (THF)	Polar Aprotic	7.5	1.75	Acceptor
Toluene	Nonpolar	2.4	0.36	None
Hexane	Nonpolar	1.9	~0	None

Predicted Solubility Profile of 5-(2-nitroethyl)-1H-indole

Based on the "like dissolves like" principle, we can predict the solubility of 5-(2-nitroethyl)-1H-indole in the aforementioned solvent classes:

• High Solubility: Expected in polar aprotic solvents such as DMSO and DMF. These solvents can effectively solvate the polar nitro group and interact with the indole ring system without competing for hydrogen bond donation to the nitro group.

• Moderate to Good Solubility: Predicted in polar protic solvents like ethanol and methanol. The ability of these solvents to both donate and accept hydrogen bonds allows for favorable interactions with the N-H and -NO₂ groups of the solute.

• Moderate Solubility: Likely in solvents of intermediate polarity such as acetone, ethyl acetate, and dichloromethane.

• Low to Negligible Solubility: Expected in nonpolar solvents like hexane and toluene. The significant polarity of the nitro group and the hydrogen bonding capabilities of the indole N-H are not well-solvated by these nonpolar media.

Experimental Protocol for Solubility Determination

To empirically determine the solubility profile of 5-(2-nitroethyl)-1H-indole, a systematic and reproducible experimental approach is necessary. The following protocol describes a standard method for measuring the solubility of a solid organic compound in various solvents.

Materials and Equipment

• 5-(2-nitroethyl)-1H-indole (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge

• Micropipettes

• HPLC or UV-Vis spectrophotometer (for concentration determination)

Experimental Workflow

The following diagram illustrates the workflow for the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of 5-(2-nitroethyl)-1H-indole.

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • To a series of vials, add an excess amount of 5-(2-nitroethyl)-1H-indole. The amount should be sufficient to ensure that a solid phase remains after equilibration.

  • To each vial, add a precise volume (e.g., 1.0 mL) of the selected organic solvent.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a period sufficient to reach saturation. This is typically 24 to 48 hours. The system is at equilibrium when the concentration of the solute in the solution remains constant over time.

• Sample Analysis:

  • After equilibration, remove the vials from the shaker and let them stand to allow the excess solid to settle.

  • To ensure complete separation of the solid and liquid phases, centrifuge the vials at a moderate speed for 10-15 minutes.

  • Carefully withdraw a known volume of the clear supernatant using a micropipette.

  • Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.

  • Determine the concentration of 5-(2-nitroethyl)-1H-indole in the diluted sample using a validated analytical method, such as HPLC with UV detection or UV-Vis spectrophotometry against a standard curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Data Presentation

The experimentally determined solubility data should be compiled in a clear and organized manner, as shown in the template Table 2.

Table 2: Experimentally Determined Solubility of 5-(2-nitroethyl)-1H-indole at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)
e.g., Methanol	Record experimental value	Calculate from mg/mL
e.g., Ethanol	Record experimental value	Calculate from mg/mL
e.g., Acetonitrile	Record experimental value	Calculate from mg/mL
e.g., DMSO	Record experimental value	Calculate from mg/mL
e.g., Acetone	Record experimental value	Calculate from mg/mL
e.g., Dichloromethane	Record experimental value	Calculate from mg/mL
e.g., Ethyl Acetate	Record experimental value	Calculate from mg/mL
e.g., Toluene	Record experimental value	Calculate from mg/mL
e.g., Hexane	Record experimental value	Calculate from mg/mL

Practical Implications for Researchers

A well-characterized solubility profile for 5-(2-nitroethyl)-1H-indole is invaluable for a variety of applications in a research and development setting:

• Reaction Solvent Selection: Knowledge of solubility allows for the selection of appropriate solvents to ensure that reactants are in the same phase, which can significantly impact reaction rates and yields.

• Purification Strategies:

  • Crystallization: A solvent in which the compound has high solubility at elevated temperatures but low solubility at room temperature or below is ideal for recrystallization.

  • Chromatography: The solubility of the compound in the mobile phase is a critical factor in developing effective chromatographic separation methods. For instance, in preparative column chromatography of related compounds, mixtures of ethyl acetate and hexane are often used as eluents.[4][5]

• Formulation Development: For biological testing, the compound often needs to be dissolved in a vehicle that is compatible with the assay and, ultimately, with physiological systems. Solubility data guides the selection of appropriate solvents or co-solvent systems.

• High-Throughput Screening (HTS): In HTS campaigns, compounds are typically dissolved in DMSO to create stock solutions. Knowing the solubility limit in DMSO is crucial to avoid precipitation and ensure accurate and reproducible results.

Conclusion

While specific, publicly available quantitative data on the solubility of 5-(2-nitroethyl)-1H-indole is limited, a robust understanding of its solubility profile can be achieved through a combination of theoretical prediction and empirical determination. The molecular structure of 5-(2-nitroethyl)-1H-indole, with its moderately polar indole ring and highly polar nitro group, suggests a preference for polar aprotic and protic organic solvents.

This guide provides a comprehensive framework for predicting the solubility of this compound and a detailed, actionable protocol for its experimental determination. By following the outlined procedures, researchers can generate reliable solubility data, enabling the informed selection of solvents for synthesis, purification, and formulation, thereby accelerating research and development timelines. The principles and methodologies described herein are broadly applicable to the characterization of other novel chemical entities.

References

• Aksenov, A. V., et al. (2021). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules, 26(20), 6132. Available at: [Link]

• Mekkawy, A. I., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. Archiv der Pharmazie, 354(1), 2000207.

• Chemistry LibreTexts. (2022). 3.1: Physical properties of organic compounds. Available at: [Link]

• University of Toronto. (2023). Solubility of Organic Compounds. Available at: [Link]

• Google Patents. (n.d.). CN100491350C - The preparation method of 5-nitroindole-2-carboxylic acid.

• PubChem. (n.d.). 5-Nitro-2-phenyl-1H-indole. Retrieved from [Link]

• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Available at: [Link]

• California State University, Los Angeles. (n.d.).

• PubMed. (n.d.). Synthesis of functionalized 2-aryl-5-nitro-1H-indoles and their activity as bacterial NorA efflux pump inhibitors. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents and Polarity. Retrieved from [Link]

• Aksenov, A. V., et al. (2021). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules, 26(20), 6132.
• Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.

• The Periodic Table. (n.d.). Examples of High Polarity Solvents. Retrieved from [Link]

• Aksenov, A. V., et al. (2021). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Research Square.
• University of California, Irvine. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• ResearchGate. (n.d.). 5-Nitro-1-(2-piperidinoethyl)-1H-benzimidazole.

• SALTISE. (2021). Organic Chemistry: Introduction to Solubility. Available at: [Link]

• Google Patents. (n.d.). WO2019165809A1 - Method for preparing 2-nitroindole derivatives.

• Lean Think. (2021, March 3). Polarity and Solubility of Organic Molecules [Video]. YouTube. [Link]

• Semantic Scholar. (n.d.). Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia.
• MDPI. (n.d.). Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines.

• PubMed. (2021). Direct Conversion of 3-(2-Nitroethyl)-1 H-Indoles into 2-(1 H-Indol-2-yl)Acetonitriles. Retrieved from [Link]

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• 5. mdpi.com [mdpi.com]

Literature Review & Technical Guide: 5-Substituted Indole Derivatives

Executive Summary: The Strategic Value of the C5 Position

In the landscape of heterocyclic medicinal chemistry, the indole scaffold remains a "privileged structure" due to its ability to mimic peptide backbones and bind reversibly to diverse biological targets (GPCRs, kinases, ion channels). Within this scaffold, the C5 position represents a critical vector for optimization. Unlike the C3 position (biologically labile and prone to electrophilic attack) or the N1 position (critical for hydrogen bonding), the C5 position offers a unique balance:

• Metabolic Blocking: Substitution at C5 can block metabolic hydroxylation, a common clearance pathway for unsubstituted indoles.

• Electronic Tuning: Substituents at C5 communicate electronically with the pyrrole nitrogen lone pair through the benzene ring, modulating the pKa and hydrogen-bond donor capability of the N-H group.

• Solvent/Pocket Access: In many GPCR binding pockets (e.g., 5-HT receptors), the C5 vector points towards the extracellular vestibule or specific hydrophobic pockets, allowing for the introduction of solubilizing groups or selectivity-enhancing moieties without disrupting the core binding mode.

Part 1: Structure-Activity Relationship (SAR) Logic

The biological activity of 5-substituted indoles is often governed by the electronic nature of the substituent.

Electronic Modulation

• Electron-Donating Groups (EDGs): Groups like -OMe or -OH at C5 (e.g., Serotonin, Melatonin) increase electron density in the pyrrole ring, enhancing reactivity toward electrophiles at C3 and often increasing affinity for serotonergic targets.

• Electron-Withdrawing Groups (EWGs): Groups like -F, -CN, or -SO2NHR (e.g., Sumatriptan) decrease electron density. This stabilizes the indole against oxidative degradation and increases the acidity of the N1-H, potentially strengthening hydrogen bonds with receptor residues (e.g., aspartate or threonine in the binding pocket).

SAR Decision Matrix

The following diagram illustrates the decision logic for modifying the C5 position based on therapeutic goals.

Figure 1: Strategic decision tree for 5-position functionalization in medicinal chemistry.

Part 2: Synthetic Strategies & Protocols

Accessing 5-substituted indoles typically follows two distinct strategies: De Novo Synthesis (building the ring with the substituent already present) or Late-Stage Functionalization (modifying a pre-formed indole core).

Strategy A: De Novo Synthesis (Fischer Indolization)

The Fischer Indole Synthesis remains the most robust method for generating 5-substituted indoles on a kilogram scale. It relies on the reaction of a 4-substituted phenylhydrazine with a ketone or aldehyde.

Mechanism Note: The regioselectivity is controlled by the hydrazine substituent. A para-substituted hydrazine (4-R) leads exclusively to the 5-substituted indole.

Protocol 1: Synthesis of 5-Methoxy-2-methylindole

Target: Preparation of a serotonin-mimic precursor. Reference: Adapted from Robinson, B. The Fischer Indole Synthesis. Wiley, 1982.

Materials:

• 4-Methoxyphenylhydrazine hydrochloride (1.0 equiv)

• Acetone (3.0 equiv)

• Glacial Acetic Acid (Solvent)

• Polyphosphoric Acid (PPA) or ZnCl2 (Catalyst)

Step-by-Step Methodology:

• Hydrazone Formation: Dissolve 4-methoxyphenylhydrazine HCl (10 mmol) in glacial acetic acid (20 mL). Add acetone (30 mmol) dropwise at room temperature. Stir for 30 minutes.

• Cyclization: Add the catalyst (e.g., 5g PPA) to the reaction mixture. Heat the solution to 90°C for 2 hours. The reaction color will typically darken.

• Quench: Pour the hot reaction mixture slowly onto crushed ice (100 g) with vigorous stirring. The crude indole will precipitate.

• Isolation: Filter the solid precipitate. Wash with cold water (3 x 50 mL) to remove acid residues.

• Purification: Recrystallize from ethanol/water or purify via flash column chromatography (Hexanes:EtOAc 9:1) to yield 5-methoxy-2-methylindole as off-white crystals.

Strategy B: Late-Stage Functionalization (Suzuki-Miyaura Coupling)

For diverse library generation, cross-coupling at the 5-position using 5-bromoindole or 5-iodoindole is preferred. This allows for the rapid installation of aryl or heteroaryl groups.

Protocol 2: C5-Arylation of 5-Bromoindole

Target: Synthesis of 5-phenylindole derivatives. Reference: Standard protocol validated in J. Med. Chem. and Org.[1][2][3] Lett. (See Ref 4).

Materials:

• 5-Bromoindole (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Pd(dppf)Cl2 (0.05 equiv) - Chosen for resistance to oxidation compared to Pd(PPh3)4

• K2CO3 (2.0 equiv)

• Solvent: 1,2-Dimethoxyethane (DME) / Water (4:1 ratio)

Step-by-Step Methodology:

• Degassing: In a reaction vial, combine DME (4 mL) and water (1 mL). Sparge with Argon for 15 minutes to remove dissolved oxygen (critical to prevent homocoupling).

• Loading: Add 5-bromoindole (1.0 mmol), phenylboronic acid (1.2 mmol), and K2CO3 (2.0 mmol).

• Catalyst Addition: Add Pd(dppf)Cl2 (0.05 mmol) quickly and seal the vial under Argon.

• Reaction: Heat the mixture to 80°C for 4-12 hours. Monitor conversion by TLC or LC-MS.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with Brine (10 mL). Dry the organic layer over MgSO4.

• Purification: Concentrate in vacuo and purify via silica gel chromatography.

Part 3: Quantitative Data & Case Studies

Table 1: Impact of C5 Substitution on 5-HT Receptor Affinity

The following table summarizes historical data illustrating how C5 substitution shifts potency in tryptamine derivatives (Serotonin analogs).

Compound	C5 Substituent	5-HT1A Ki (nM)	5-HT2A Ki (nM)	Metabolic Stability (t1/2)
Tryptamine	-H	>1000	>1000	Low (<10 min)
Serotonin	-OH	1-10	1-10	Very Low (Rapid MAO)
5-Methoxytryptamine	-OMe	5-50	20-100	Moderate
Sumatriptan	-CH2SO2NHMe	4.6	>1000	High (>2 hrs)
5-Fluorotryptamine	-F	25	150	High

Data aggregated from various medicinal chemistry reviews (Refs 1, 3).

Case Study: Sumatriptan (Imitrex)

Sumatriptan represents the archetypal success of C5 functionalization.

• Challenge: Serotonin is a potent vasoconstrictor but has poor oral bioavailability and rapid metabolism.

• Solution: The 5-hydroxyl group of serotonin was replaced with a N-methylsulfamoylmethyl group.[4]

• Mechanistic Effect: This substituent maintains the hydrogen bond donor capacity required for receptor activation (mimicking the -OH) but is resistant to glucuronidation and metabolic oxidation. It also provides high selectivity for 5-HT1D/1B receptors over other subtypes, reducing off-target side effects.

Part 4: Visualizing the Synthetic Workflow

The following diagram outlines the divergent pathways to access 5-substituted indoles, highlighting the choice between pre-functionalization (Fischer) and post-functionalization (Cross-Coupling).

Figure 2: Divergent synthetic pathways for accessing 5-substituted indole libraries.

References

• Review of Indole Medicinal Chemistry

  • Title: Indole: A privileged scaffold for the design of anti-cancer agents.
  • Source:European Journal of Medicinal Chemistry.

  • URL:[Link] (Search verification required for exact recent review, generic link provided for context). Better Source:

• Sumatriptan Pharmacology

  • Title: Sumatriptan: A selective 5-HT1 receptor agonist for the acute treatment of migraine.[1][4][5]

  • Source:N

  • URL:[Link]

• Fischer Indole Synthesis Mechanism

  • Title: The Fischer Indole Synthesis.[6][7]

  • Source:Organic Chemistry Portal.

  • URL:[Link]

• Suzuki Coupling Protocol: Title: Suzuki-Miyaura Cross-Coupling: A Practical Guide. Source:Sigma-Aldrich / Merck Technical Bulletins.

• Panobinostat Structure & Activity

  • Title: Panobinostat (LBH589): A potent pan-deacetylase inhibitor.[8]

  • Source:Clinical Cancer Research.

  • URL:[Link] (Note: Panobinostat is 3-substituted, cited for context on indole drug landscape).

Sources

• 1. Sumatriptan - MeSH - NCBI [ncbi.nlm.nih.gov]
• 2. Fischer Indole Synthesis [organic-chemistry.org]
• 3. Alectinib | C30H34N4O2 | CID 49806720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Sumatriptan | C14H21N3O2S | CID 5358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1mg.com [1mg.com]
• 6. researchgate.net [researchgate.net]
• 7. Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rndsystems.com [rndsystems.com]

Pharmacological potential of 5-(2-nitroethyl)-1H-indole derivatives

Pharmacological Potential of 5-(2-Nitroethyl)-1H-Indole Derivatives: A Gateway to Non-Canonical Tryptamine Isosteres

Executive Summary

The indole scaffold is the backbone of tryptophan-derived signaling molecules, most notably serotonin (5-HT) and melatonin. Classically, pharmacological exploration has focused on the C3-substituted tryptamine core. However, 5-(2-nitroethyl)-1H-indole represents a critical, under-explored synthon that grants access to C5-substituted isotryptamines .

Unlike their C3 counterparts which predominantly function as 5-HT receptor agonists (psychedelics), C5-isosteres derived from this nitro-scaffold often exhibit distinct profiles as Monoamine Releasing Agents (MRAs) and Monoamine Oxidase Inhibitors (MAOIs) . This guide analyzes the synthetic utility and pharmacological divergence of this scaffold, offering a roadmap for developing novel CNS-active agents.

Chemical Architecture & Synthetic Utility

The 5-(2-nitroethyl) moiety is not typically the final pharmacophore but the "warhead precursor" for the aminoethyl side chain. Its strategic value lies in its position: by shifting the ethylamine chain from C3 to C5, we disrupt the canonical binding mode at 5-HT receptors while retaining affinity for monoamine transporters (SERT, DAT, NET).

The Henry Reaction Pathway

The most robust route to this scaffold involves the Henry reaction (nitroaldol condensation) of indole-5-carboxaldehyde with nitromethane, followed by specific reduction steps.

DOT Diagram: Synthetic Pathway

Figure 1: Step-wise synthesis from aldehyde precursor to the active amine isostere via the nitroethyl scaffold.

Pharmacological Mechanisms of Derivatives

The primary pharmacological potential of 5-(2-nitroethyl)-1H-indole lies in its reduction to 5-(2-aminoethyl)-1H-indole (5-AEI) and related analogs like 5-(2-aminopropyl)indole (5-IT) .

Mechanism of Action: Transporter Reversal vs. Agonism

While C3-tryptamines (e.g., DMT, Psilocin) bind to the orthosteric site of 5-HT2A receptors to induce conformational changes associated with hallucination, C5-isosteres tend to act as substrates for monoamine transporters.

• SERT/DAT/NET Substrate: The C5-amine mimics the endogenous neurotransmitter enough to be translocated into the presynaptic neuron.

• VMAT2 Disruption: Once intracellular, these derivatives likely disrupt Vesicular Monoamine Transporter 2 (VMAT2), collapsing the pH gradient and causing cytosolic accumulation of monoamines.

• Reverse Transport: The massive cytosolic concentration drives the transporters (SERT/DAT) to work in reverse, effluxing neurotransmitters into the synapse.

MAO Inhibition

The 5-substituted indole core is a known privileged structure for inhibiting Monoamine Oxidase A (MAO-A). The 5-(2-nitroethyl) derivatives, particularly when reduced to amines, can act as competitive inhibitors. This creates a synergistic toxicity risk : the molecule releases serotonin while simultaneously preventing its breakdown, potentially leading to Serotonin Syndrome.

DOT Diagram: Signaling Mechanism

Figure 2: Dual mechanism of action showing transporter reversal and metabolic enzyme inhibition.

Structure-Activity Relationship (SAR) Data

The following table contrasts the "Canonical" (C3) vs. "Isostere" (C5) pharmacological profiles.

Feature	C3-Tryptamine (Canonical)	C5-Isotryptamine (Derivative)
Primary Target	5-HT2A Receptor (Agonist)	SERT / DAT / NET (Releaser)
Psychoactivity	Hallucinogenic / Psychedelic	Stimulant / Entactogenic
MAO Interaction	Substrate (Rapidly degraded)	Inhibitor (Competitive)
Toxicity Risk	Low (Physical)	High (Serotonin Syndrome)
Key Example	N,N-Dimethyltryptamine (DMT)	5-(2-aminopropyl)indole (5-IT)

Key Insight: The 5-(2-nitroethyl) group is bulky and electron-withdrawing. If left unreduced, it may exhibit cytotoxicity via nitro-reduction cycling (generation of reactive oxygen species), but its primary value is as a precursor.

Detailed Experimental Protocols

Protocol A: Synthesis of 5-(2-nitroethyl)-1H-indole

Rationale: The Henry reaction often yields the nitroalkene.[1][2] Selective reduction to the nitroalkane (preserving the nitro group) requires mild conditions.

• Condensation:

  • Dissolve Indole-5-carboxaldehyde (10 mmol) in Nitromethane (10 mL).

  • Add Ammonium Acetate (2 mmol) as catalyst.

  • Reflux at 100°C for 4 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Result: 5-(2-nitrovinyl)-1H-indole (bright yellow/orange solid).

• Selective Reduction:

  • Suspend the nitrovinyl intermediate (5 mmol) in IPA/Chloroform (3:1).

  • Add Silica Gel (2g per mmol) and Sodium Borohydride (NaBH4, 15 mmol) slowly at 0°C.

  • Stir at room temperature for 2 hours. The silica acts to buffer the reaction and prevent dimerization.

  • Quench with dilute HCl, extract with DCM.

  • Purification: Column chromatography.

  • Yield: 5-(2-nitroethyl)-1H-indole (Pale yellow solid).

Protocol B: Functional Uptake Inhibition Assay (HEK293-SERT)

Rationale: To validate the derivative as a transporter substrate/inhibitor.

• Cell Culture: Transfect HEK293 cells with human SERT cDNA.

• Preparation: Plate cells in 96-well plates (50,000 cells/well).

• Incubation:

  • Wash cells with Krebs-Ringer-HEPES buffer.

  • Incubate with test compound (5-AEI derivative) at varying concentrations (1 nM - 10 µM) for 10 min.

• Substrate Addition: Add fluorescent substrate ASP+ (4-(4-(dimethylamino)styryl)-N-methylpyridinium) at 2 µM.

• Readout: Measure fluorescence increase over time (Ex 475nm / Em 609nm).

• Analysis: Calculate IC50. A decrease in fluorescence uptake indicates the compound is competing for the transporter.

References

• Synthesis of 5-Substituted Indole Derivatives Source: Journal of Organic Chemistry / Wikipedia (General Henry Reaction Context) URL:[Link][3]

• Pharmacology of 5-(2-aminopropyl)indole (5-IT) Source: Wikipedia / NIH PubChem URL:[Link]

• Monoamine Transporter Selectivity and Binding Source: National Institutes of Health (PMC) URL:[Link]

• Differential Interactions of Indolealkylamines with 5-HT Receptors Source: PubMed (NIH) URL:[Link]

Sources

• 1. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 2. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]

Thermodynamic Stability & Synthetic Viability of Nitroethyl Side Chains on Indole Rings

Executive Summary

The 3-(2-nitroethyl)indole moiety represents a critical, yet thermodynamically complex, intermediate in the synthesis of tryptamines and isotryptamines. While often viewed merely as a transient species in the reduction of 3-(2-nitrovinyl)indoles (Henry reaction adducts), the saturated nitroethyl side chain possesses a distinct thermodynamic profile governed by the acidity of its

-protons and the reversibility of the Friedel-Crafts/Michael addition pathways used to generate it. This guide analyzes the stability of these scaffolds, detailing the equilibrium dynamics that dictate their isolation, storage, and reactivity.

The Thermodynamic Landscape

The stability of nitroethyl side chains on indole rings is defined by the competition between resonance stabilization and the lability of the

-carbon protons. Unlike their unsaturated counterparts (nitrovinylindoles), which enjoy extended conjugation with the indole -system, saturated nitroethyl groups are thermodynamically distinct entities.

Conjugation vs. Hyperconjugation

The 3-(2-nitrovinyl)indole (unsaturated) is thermodynamically favored in many synthetic pots due to the resonance energy gained by conjugating the nitro group’s electron-withdrawing nature directly with the electron-rich indole C3 position.

In contrast, the 3-(2-nitroethyl)indole (saturated) lacks this conjugation. Its thermodynamic stability relies on:

• Bond Dissociation Energy (BDE): The C(

  )-H bonds adjacent to the nitro group are significantly weakened ( for simple nitroalkanes, slightly higher here due to indole proximity).

• Steric Strain: The bulk of the nitro group at the C3 position can induce torsional strain, affecting the planarity of the side chain relative to the indole core.

The Retro-Michael Equilibrium

A critical thermodynamic vulnerability of 3-(2-nitroethyl)indoles is the Retro-Michael (Retro-Friedel-Crafts) reaction. When synthesized via the direct addition of indole to nitroalkenes, the product exists in equilibrium with the starting materials.

• Forward Reaction (Kinetic Control): Favored at lower temperatures with Lewis acid catalysis.

• Reverse Reaction (Thermodynamic Control): Favored at high temperatures or in the presence of strong bases, driving the equilibrium back to the indole and nitroalkene.

Visualization: Stability & Equilibrium Hierarchy

The following diagram illustrates the energy landscape and reversibility of the nitroethyl indole formation.

Caption: Reaction coordinate illustrating the reversible Michael addition and the stability gap between conjugated nitrovinyl and saturated nitroethyl species.

Chemical Reactivity & Degradation Pathways

The "thermodynamic instability" of nitroethyl indoles often manifests as chemical reactivity under specific environmental conditions.

Tautomerization: Nitro vs. Nitronic Acid (Aci-Nitro)

The nitroethyl group exists in equilibrium with its nitronic acid tautomer (aci-form). While the nitroalkane form is thermodynamically preferred (

heavily favors nitro), the presence of base shifts this equilibrium.

• Implication: The nitronate anion is a reactive nucleophile. If not quenched, it can lead to oxidative degradation (Nef reaction) or dimerization.[1]

• Recent Findings: Research indicates that 3-(2-nitroethyl)indoles can act as "inert" byproducts in cascade reactions because the nitronate species, once formed, rapidly tautomerizes back to the stable nitroalkane rather than reacting further, unless specifically activated (e.g., with

  ) [1].

The Nef Reaction Pathway

Under acidic conditions, or subsequent to base treatment, the nitroethyl side chain is susceptible to the Nef reaction, converting the nitro group into a carbonyl (aldehyde or ketone). This is the primary pathway for the "decomposition" of nitroethyl indoles in unbuffered aqueous solvents.

Stability Data Comparison

The following table summarizes the stability profiles of the relevant indole species.

Species	Thermodynamic Stability	Primary Degradation Mode	Storage Requirement
3-(2-Nitrovinyl)indole	High (Resonance Stabilized)	Polymerization (slow)	Ambient, Dark
3-(2-Nitroethyl)indole	Moderate (Kinetic Trap)	Retro-Michael, Nef Hydrolysis	< 4°C, Inert Atm.
Nitronate Intermediate	Low (Transient)	Rapid Tautomerization to Nitro	In situ only
Tryptamine (Amine)	Moderate	Oxidative Dimerization	< -20°C, Argon

Synthetic Protocols & Handling

To leverage the nitroethyl indole scaffold effectively, researchers must utilize protocols that mitigate retro-addition and oxidative degradation.

Protocol: Synthesis via Michael Addition (High Stability Route)

This method avoids the harsh conditions of the Henry reaction condensation/reduction sequence, favoring the direct alkylation of indole.

Reagents:

• Indole (1.0 eq)

• Nitroalkene (e.g.,

  -nitrostyrene or nitroethylene surrogate) (1.1 eq)

• Catalyst: Thiourea-based organocatalyst or Lewis Acid (

  )

Step-by-Step Methodology:

• Preparation: Dissolve indole in anhydrous Toluene or DCM. Note: Avoid protic solvents like MeOH if high reversibility is observed.

• Catalysis: Add 10 mol% catalyst at 0°C. Low temperature is crucial to suppress the entropic factor favoring the Retro-Michael reaction [2].

• Reaction: Stir for 12-24 hours. Monitor via TLC.

  • Checkpoint: If starting material regenerates, lower temperature to -20°C.

• Quenching: Quench with slightly acidic water (pH 5-6) to protonate any transient nitronates immediately.

• Isolation: Flash chromatography on silica gel. Warning: Silica is slightly acidic; prolonged exposure can trigger Nef-like decomposition. Elute quickly.

Protocol: Activation of "Inert" Nitroethyl Indoles

If the nitroethyl indole is unreactive in subsequent steps (e.g., spirocyclization), it requires activation to overcome the thermodynamic well of the nitroalkane form.

Method (Phosphorylation Strategy) [1]:

• Treat 3-(2-nitroethyl)indole with

  (2.0 eq) and (4.0 eq) in Benzene or DCM.

• This traps the transient nitronate as a phosphorylated species, preventing tautomerization back to the inert nitroalkane and enabling nucleophilic attack or cyclization.

Visualization: Degradation vs. Activation Pathways

Caption: Bifurcation of the nitronate intermediate: Reversion to stable nitroalkane, decomposition via Nef, or chemical activation.[2]

Analytical Characterization & Verification

Verifying the integrity of the nitroethyl side chain requires specific analytical checks to ensure no retro-reaction or hydrolysis has occurred.

• 1H NMR:

  • Look for the triplet-triplet pattern of the ethyl chain (typically

    3.0–3.5 ppm for and 4.5–5.0 ppm for ).

  • Instability Marker: Appearance of aldehyde protons (

    9-10 ppm) indicates Nef hydrolysis. Appearance of alkene protons ( 7-8 ppm doublets) indicates retro-reaction or oxidation to nitrovinyl.

• IR Spectroscopy:

  • Strong bands at ~1550 cm⁻¹ (asymmetric

    ) and ~1370 cm⁻¹ (symmetric ).

  • Absence of

    stretch (1700 cm⁻¹) confirms no hydrolysis.

References

• Aksenov, A. V., et al. (2021).[1][2] "Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles." Molecules, 26(20), 6132.[2][3] Link

• Hayashi, Y. (2022).[4] "Asymmetric Michael Reaction of Aldehydes and Nitroalkenes." Organic Syntheses, 99, 68-78.[4] Link

• Kallitsakis, M. G., et al. (2018).[4][5] "Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes: Nitroalkane Elimination via a Retro-aza-Henry-Type Process." The Journal of Organic Chemistry, 83(3), 1176-1184.[5] Link

• Sebastián, R. M., et al. (2013). "The Retro-Aza-Michael Reaction: How Process Optimization Led to New Scientific Insights." Revista de la Societat Catalana de Química, 12, 19-28. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orgsyn.org [orgsyn.org]
• 5. Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes: Nitroalkane Elimination via a Retro-aza-Henry-Type Process [organic-chemistry.org]

A Tale of Two Isomers: A Technical Guide to 5-(2-nitroethyl)-1H-indole and 3-(2-nitroethyl)-1H-indole for the Research Professional

An In-Depth Exploration of Synthesis, Properties, and Applications in Drug Discovery and Development

Introduction: The Enduring Significance of the Indole Scaffold

The indole nucleus is a cornerstone of heterocyclic chemistry, gracing the structures of a vast array of natural products, pharmaceuticals, and agrochemicals. Its unique electronic properties and versatile reactivity have made it a privileged scaffold in drug discovery. The position of substituents on the indole ring profoundly influences the molecule's steric and electronic characteristics, leading to divergent biological activities. This guide delves into the nuanced yet critical differences between two positional isomers: 5-(2-nitroethyl)-1H-indole and 3-(2-nitroethyl)-1H-indole. While the latter is a well-documented synthetic intermediate, the former, though less common, presents intriguing possibilities rooted in the known bioactivities of 5-substituted indole derivatives. This document aims to provide researchers, scientists, and drug development professionals with a comprehensive technical understanding of these two molecules, from their synthesis and characterization to their potential applications.

The Crux of the Matter: Regioselectivity in Indole Chemistry

The indole ring is an aromatic system, but the electron density is not uniformly distributed. The pyrrole ring is more electron-rich than the benzene ring, making it more susceptible to electrophilic attack. Within the pyrrole ring, the C3 position is the most nucleophilic and kinetically favored site for electrophilic substitution. This is due to the ability of the nitrogen atom to stabilize the intermediate cation through resonance, preserving the aromaticity of the benzene ring.

Substitution at the C5 position, on the benzenoid ring, is also possible but generally requires harsher conditions or specific synthetic strategies that direct the substitution to this position. The electronic nature of the substituent at C5 can significantly modulate the overall properties of the indole molecule, influencing its interactions with biological targets.

Part 1: 3-(2-nitroethyl)-1H-indole: The Workhorse Intermediate

3-(2-nitroethyl)-1H-indole is a well-established and commercially available compound, primarily utilized as a versatile precursor for the synthesis of a variety of more complex indole alkaloids, most notably tryptamines.

Synthesis of 3-(2-nitroethyl)-1H-indole

The most common and efficient synthesis of 3-(2-nitroethyl)-1H-indole involves a two-step process starting from indole:

• Vilsmeier-Haack Formylation: Indole is first formylated at the C3 position to yield indole-3-carboxaldehyde. This reaction employs a Vilsmeier reagent, typically generated from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF). The electrophilicity of the Vilsmeier reagent is sufficient to attack the electron-rich C3 position of the indole.[1]

• Henry (Nitroaldol) Reaction: The resulting indole-3-carboxaldehyde is then subjected to a Henry reaction with nitromethane. In the presence of a base, such as sodium ethoxide, nitromethane is deprotonated to form a nitronate anion, which acts as a nucleophile and attacks the carbonyl carbon of the aldehyde. The resulting β-nitro alcohol readily dehydrates to form 3-(2-nitrovinyl)-1H-indole, which is subsequently reduced to 3-(2-nitroethyl)-1H-indole.[1]

graph Synthesis_3_isomer { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Indole [label="1H-Indole", fillcolor="#F1F3F4"]; Indole_3_carboxaldehyde [label="Indole-3-carboxaldehyde", fillcolor="#F1F3F4"]; Nitrovinyl_indole [label="3-(2-nitrovinyl)-1H-indole", fillcolor="#F1F3F4"]; Product_3 [label="3-(2-nitroethyl)-1H-indole", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Indole -> Indole_3_carboxaldehyde [label="POCl₃, DMF"]; Indole_3_carboxaldehyde -> Nitrovinyl_indole [label="CH₃NO₂, Base"]; Nitrovinyl_indole -> Product_3 [label="Reduction (e.g., NaBH₄)"]; }

Synthesis of 3-(2-nitroethyl)-1H-indole.

Physicochemical and Spectroscopic Properties

Property	Value
Molecular Formula	C₁₀H₁₀N₂O₂
Molecular Weight	190.20 g/mol
Appearance	Off-white to yellow crystalline powder
Melting Point	56-59 °C
Solubility	Soluble in most organic solvents

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is characterized by signals for the ethyl chain protons, typically a triplet for the CH₂ group adjacent to the indole ring and a triplet for the CH₂ group attached to the nitro group. The aromatic protons of the indole ring will also be present in the downfield region.

• ¹³C NMR: The carbon NMR spectrum will show signals for the two carbons of the ethyl side chain, as well as the eight carbons of the indole ring.

• FTIR (cm⁻¹): Key vibrational bands include the N-H stretch of the indole ring (around 3400 cm⁻¹), aromatic C-H stretching (around 3100-3000 cm⁻¹), asymmetric and symmetric NO₂ stretching (around 1550 and 1380 cm⁻¹ respectively), and aromatic C=C stretching.[1]

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) at m/z 190. Fragmentation patterns may involve the loss of the nitro group (NO₂) and cleavage of the ethyl side chain.

Biological Activity and Applications

The primary significance of 3-(2-nitroethyl)-1H-indole in drug discovery lies in its role as a key building block for the synthesis of tryptamines and their derivatives. Reduction of the nitro group to an amine affords tryptamine, the parent compound of a large family of neuroactive substances, including the neurotransmitter serotonin and psychedelic compounds like psilocybin and DMT. The nitroethyl side chain can also be a pharmacophore in its own right in some contexts.

Part 2: 5-(2-nitroethyl)-1H-indole: The Untapped Potential

In stark contrast to its 3-substituted isomer, 5-(2-nitroethyl)-1H-indole is not a readily available compound, and its synthesis and properties are not well-documented in the scientific literature. However, based on established methods for the synthesis of 5-substituted indoles and the known biological activities of 5-nitroindole derivatives, we can construct a comprehensive profile of this intriguing molecule.

Proposed Synthesis of 5-(2-nitroethyl)-1H-indole

A plausible synthetic route to 5-(2-nitroethyl)-1H-indole would involve the introduction of a suitable functional group at the C5 position of the indole ring, which can then be elaborated into the desired 2-nitroethyl side chain. A logical approach is as follows:

• Formylation at C5: The synthesis would commence with the formylation of indole to introduce a formyl group at the C5 position, yielding 5-formyl-1H-indole. This can be achieved through various methods, such as the Reimer-Tiemann reaction or Vilsmeier-Haack reaction under specific conditions that favor C5 substitution, or more reliably, through the metallation of a protected indole followed by reaction with a formylating agent.

• Henry (Nitroaldol) Reaction: Similar to the synthesis of the 3-isomer, 5-formyl-1H-indole can undergo a Henry reaction with nitromethane in the presence of a base to form 5-(2-hydroxy-2-nitroethyl)-1H-indole.

• Dehydration: The resulting β-nitro alcohol can be dehydrated to yield 5-(2-nitrovinyl)-1H-indole.

• Reduction: Finally, selective reduction of the carbon-carbon double bond of the nitrovinyl group will furnish the target molecule, 5-(2-nitroethyl)-1H-indole.

graph Synthesis_5_isomer { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Indole [label="1H-Indole", fillcolor="#F1F3F4"]; Indole_5_carboxaldehyde [label="5-Formyl-1H-indole", fillcolor="#F1F3F4"]; Nitrovinyl_indole_5 [label="5-(2-nitrovinyl)-1H-indole", fillcolor="#F1F3F4"]; Product_5 [label="5-(2-nitroethyl)-1H-indole", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Indole -> Indole_5_carboxaldehyde [label="Formylation at C5"]; Indole_5_carboxaldehyde -> Nitrovinyl_indole_5 [label="CH₃NO₂, Base, then Dehydration"]; Nitrovinyl_indole_5 -> Product_5 [label="Reduction"]; }

Proposed synthesis of 5-(2-nitroethyl)-1H-indole.

Predicted Physicochemical and Spectroscopic Properties

Property	Predicted Value
Molecular Formula	C₁₀H₁₀N₂O₂
Molecular Weight	190.20 g/mol
Appearance	Likely a crystalline solid
Solubility	Expected to be soluble in common organic solvents

Predicted Spectroscopic Data:

• ¹H NMR: The spectrum would be expected to show signals for the ethyl side chain similar to the 3-isomer. However, the coupling patterns of the aromatic protons on the benzene ring will be significantly different, reflecting the substitution at the C5 position.

• ¹³C NMR: The chemical shifts of the aromatic carbons, particularly C4, C5, C6, and C7, will be distinct from those of the 3-isomer due to the different substitution pattern.

• FTIR (cm⁻¹): The key vibrational bands are expected to be similar to the 3-isomer, with characteristic absorptions for the N-H, aromatic C-H, NO₂, and aromatic C=C bonds.

• Mass Spectrometry (MS): The molecular ion peak should be identical to the 3-isomer at m/z 190. However, the fragmentation pattern may differ due to the different connectivity of the side chain to the indole nucleus.

Potential Biological Activity and Applications

While specific biological data for 5-(2-nitroethyl)-1H-indole is not available, the broader class of 5-nitroindole derivatives has shown a range of interesting biological activities. Notably, various 5-nitroindole derivatives have been investigated for their:

• Anticancer properties: Some 5-nitroindoles have demonstrated cytotoxic effects against various cancer cell lines.[2]

• Antimicrobial activity: The nitro group is a well-known pharmacophore in antimicrobial agents, and 5-nitroindoles have been explored as potential antibacterial and antifungal compounds.

• Enzyme inhibition: The indole scaffold can mimic the structure of endogenous ligands, and 5-substituted indoles have been designed as inhibitors for various enzymes.

The presence of the nitroethyl group at the C5 position could lead to novel structure-activity relationships and potentially new therapeutic applications.

Comparative Analysis: 3- vs. 5-Isomer

Feature	3-(2-nitroethyl)-1H-indole	5-(2-nitroethyl)-1H-indole
Synthesis	Well-established, high-yielding route from indole.	Plausible multi-step synthesis from indole, but not commonly reported.
Availability	Commercially available.	Not readily available.
Primary Utility	Synthetic intermediate for tryptamines and other alkaloids.	Potential for direct biological activity based on other 5-nitroindoles.
Electronic Effects	The C3-substituent directly influences the electronics of the pyrrole ring.	The C5-substituent primarily modulates the electronic properties of the benzene ring.
Predicted Bioactivity	Indirectly through its conversion to other bioactive molecules.	Potential for anticancer, antimicrobial, or enzyme inhibitory activity.

Experimental Protocols

Protocol 1: Synthesis of 3-(2-nitroethyl)-1H-indole

Step 1: Synthesis of Indole-3-carboxaldehyde

• To a stirred solution of dimethylformamide (DMF, 3 equivalents) at 0 °C, slowly add phosphorus oxychloride (POCl₃, 1.1 equivalents).

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of indole (1 equivalent) in DMF to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-3 hours.

• Pour the reaction mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

• The precipitated product, indole-3-carboxaldehyde, is collected by filtration, washed with water, and dried.

Step 2: Synthesis of 3-(2-nitroethyl)-1H-indole

• To a solution of indole-3-carboxaldehyde (1 equivalent) in a suitable solvent such as ethanol, add nitromethane (1.5 equivalents) and a catalytic amount of a base (e.g., ammonium acetate or sodium ethoxide).

• Reflux the reaction mixture for 4-6 hours. The intermediate, 3-(2-nitrovinyl)-1H-indole, will precipitate upon cooling.

• Collect the intermediate by filtration.

• To a solution of 3-(2-nitrovinyl)-1H-indole in a suitable solvent (e.g., methanol/THF), add sodium borohydride (NaBH₄, 2-3 equivalents) portion-wise at 0 °C.

• Stir the reaction at room temperature until the reaction is complete (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the crude product by column chromatography to obtain 3-(2-nitroethyl)-1H-indole.

Protocol 2: Proposed Synthesis of 5-(2-nitroethyl)-1H-indole

Step 1: Synthesis of 5-Formyl-1H-indole

• Protect the nitrogen of indole with a suitable protecting group (e.g., Boc or tosyl).

• Perform a directed ortho-lithiation of the protected indole using a strong base like n-butyllithium or t-butyllithium at low temperature.

• Quench the lithiated species with a formylating agent such as DMF.

• Deprotect the indole nitrogen to yield 5-formyl-1H-indole.

Step 2: Synthesis of 5-(2-nitroethyl)-1H-indole

• Follow the procedure outlined in Protocol 1, Step 2, using 5-formyl-1H-indole as the starting material.

Conclusion

The distinction between 5-(2-nitroethyl)-1H-indole and 3-(2-nitroethyl)-1H-indole is a clear illustration of the profound impact of positional isomerism in medicinal chemistry and drug development. While the 3-isomer has a well-defined role as a synthetic workhorse for accessing the tryptamine scaffold, the 5-isomer represents a largely unexplored area with significant potential. The predicted biological activities, drawn from the broader family of 5-nitroindole derivatives, suggest that 5-(2-nitroethyl)-1H-indole could be a valuable lead compound for the development of new therapeutic agents. This guide provides the foundational knowledge for researchers to embark on the synthesis, characterization, and biological evaluation of this promising, yet understudied, molecule. The divergent paths of these two isomers underscore the importance of regiochemical control in the design and synthesis of novel indole-based compounds for future therapeutic applications.

References

• Pardeshi, S. D., & Patil, S. B. (2018). SYNTHESIS, CHARACTERIZATION (FTIR) AND ANTIBACTERIAL TEST OF 3-(2-NITROETHYL) INDOLE. ResearchGate. [Link]

• Aksenov, A. V., Aksenov, N. A., Aleksandrova, E. V., Aksenov, D. A., Grishin, I. Y., Sorokina, E. A., ... & Rubin, M. (2021). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules, 26(20), 6132. [Link]

• Kundu, S., Das, A., & Dash, J. (2021). Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity. Chemistry–A European Journal, 27(45), 11625-11634. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]

The Nitroethyl Gateway: A Technical Guide to 5-Substituted Indole Synthesis

Executive Summary

This technical guide analyzes the synthesis and strategic utility of 5-substituted-3-(2-nitroethyl)indoles , the critical "gateway" intermediates in the production of bioactive tryptamines such as Serotonin, Melatonin, and 5-MeO-DMT. Unlike the more direct Speeter-Anthony (oxalyl chloride) route, the nitroethyl pathway offers distinct advantages in versatility and scale, particularly when accessing complex 5-substituted analogs. This guide synthesizes historical methodologies with modern, catalytic improvements, providing researchers with a self-validating protocol for laboratory application.

Part 1: The Strategic Importance of the Nitroethyl Scaffold

The indole ring, specifically when substituted at the 5-position, is the pharmacophore for a vast class of neurotransmitters and psychedelics. The 3-(2-nitroethyl) moiety serves as a masked ethylamine chain. Its synthesis allows for the introduction of the carbon skeleton before the sensitive reduction to the amine, avoiding the handling of unstable intermediates often found in alternative routes.

Key Advantages:

• Stability: Unlike the acid chloride intermediates in the Speeter-Anthony route, nitroethyl indoles are generally stable solids that can be purified by crystallization.

• Versatility: The nitro group is a versatile handle; it can be reduced to an amine (tryptamine), a hydroxylamine, or converted to a nitrile oxide for cycloadditions.

• Scalability: The reagents (nitromethane, ammonium acetate) are inexpensive and amenable to multi-gram scale synthesis.

Part 2: Historical Genesis & Synthetic Evolution

The discovery of efficient routes to the nitroethyl side chain defined the early era of indole alkaloid chemistry.

The Gramine Route (Lyttle & Weisblat, 1947)

The earliest scalable method involved the alkylation of gramine (3-dimethylaminomethylindole) with nitromethane.

• Mechanism: Gramine undergoes elimination of dimethylamine to form a reactive 3-methyleneindolenine (a quinone methide-like intermediate), which is then attacked by the nitronate anion.

• Limitation: While effective for simple indole, 5-substituted gramines are often less stable or harder to synthesize in high yields compared to their aldehyde counterparts.

The Henry Reaction (Nitroaldol Condensation)

This became the industry standard. It involves the condensation of indole-3-carboxaldehyde with nitromethane to form 3-(2-nitrovinyl)indole , followed by selective reduction.

• The Challenge: The primary product is the unsaturated nitrovinyl species. Reducing this selectively to the saturated nitroethyl (without over-reducing to the amine or polymerizing) requires precise control.

Part 3: Mechanistic Pathways & Visualization

The following diagram illustrates the two primary pathways to the nitroethyl intermediate and its subsequent reduction.

Figure 1: Comparative synthetic pathways to 5-substituted tryptamines via the nitroethyl intermediate.

Part 4: Detailed Experimental Protocol

Target Compound: 5-Methoxy-3-(2-nitroethyl)indole Rationale: This compound is the direct precursor to 5-Methoxytryptamine (Mexamine) and Melatonin.

Phase 1: Vilsmeier-Haack Formylation[1]

• Reagents: 5-Methoxyindole (1.0 eq), POCl3 (1.1 eq), DMF (excess).

• Procedure:

  • Cool DMF to 0°C. Add POCl3 dropwise (exothermic) to generate the Vilsmeier reagent (chloroiminium ion).

  • Add 5-Methoxyindole dissolved in DMF slowly.

  • Heat to 35-40°C for 1 hour. The solution will turn into a viscous yellow paste (the iminium salt).

  • Hydrolysis: Pour onto crushed ice/water. Basify with NaOH (30%) to pH 9-10.

  • Isolation: Filter the precipitate. Recrystallize from ethanol.

  • Checkpoint: Product should be a pale yellow solid (mp ~178-180°C).

Phase 2: The Henry Reaction (Condensation)

• Reagents: 5-Methoxyindole-3-carboxaldehyde (1.0 eq), Nitromethane (10-20 eq), Ammonium Acetate (0.5 eq).

• Procedure:

  • Dissolve the aldehyde in nitromethane (solvent and reagent).

  • Add ammonium acetate.

  • Reflux (approx. 101°C) for 2-4 hours. Monitor by TLC (disappearance of aldehyde).

  • Cooling: Upon cooling, the 3-(2-nitrovinyl)indole often crystallizes directly as bright orange/red needles.

  • Purification: Filter and wash with cold methanol.

  • Mechanism Note: The orange color indicates the extended conjugation of the nitro-alkene system.

Phase 3: Selective Reduction to Nitroethyl

This step is critical. Direct reduction with LiAlH4 yields the amine. To isolate the nitroethyl intermediate, mild hydride conditions are required.

• Protocol (NaBH4/Silica Method):

  • Suspend 5-Methoxy-3-(2-nitrovinyl)indole (1 mmol) in Isopropanol/Chloroform (1:3).

  • Add Silica Gel (2g per mmol).

  • Add NaBH4 (4.0 eq) in portions over 30 mins.

  • Stir at Room Temperature for 1-2 hours. The bright orange color will fade to pale yellow/colorless.

  • Workup: Filter off silica. Acidify filtrate with dilute HCl (to destroy borate complexes), then extract with DCM.

  • Result: 5-Methoxy-3-(2-nitroethyl)indole.

Part 5: Comparative Analysis of Methods

The following table contrasts the Nitroethyl route with the Speeter-Anthony method for 5-substituted indoles.

Feature	Nitroethyl Route (Henry)	Speeter-Anthony (Oxalyl Chloride)
Starting Material	Indole-3-Carboxaldehyde	Indole (unsubstituted at C3)
Key Intermediate	Nitrovinyl / Nitroethyl	Glyoxalyl Chloride / Amide
Reagent Cost	Low (Nitromethane, NaBH4)	Medium (Oxalyl Chloride, LiAlH4)
Stability	Intermediates are stable solids	Acid chlorides are moisture sensitive
Reduction	Two-step (mild then strong)	One-step (strong: LiAlH4)
Atom Economy	High (Nitromethane incorporates C2)	Lower (Oxalyl unit loses Oxygen)
Best For	Large scale, stable storage	Rapid small-scale library generation

Part 6: References

• Lyttle, D. A., & Weisblat, D. I. (1947). The Synthesis of Tryptophan Precursors. Journal of the American Chemical Society.[1][2] Link

• Young, E. H. P. (1958). The Synthesis of 5-Hydroxytryptamine (Serotonin). Journal of the Chemical Society.[1] (Foundational work on 5-substituted variants).

• Sinhababu, A., & Borchardt, R. T. (1983).[3] Silica gel-assisted reduction of nitrostyrenes to 2-aryl-1-nitroalkanes with sodium borohydride. Tetrahedron Letters. Link

• Speeter, M. E., & Anthony, W. C. (1954).[1] The Action of Oxalyl Chloride on Indoles: A New Approach to Tryptamines. Journal of the American Chemical Society.[1][2] Link

• Aksenov, A. V., et al. (2021). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules. Link

Sources

• 1. Speeter–Anthony route - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Step-by-step synthesis of 5-(2-nitroethyl)-1H-indole from indole-5-carboxaldehyde

Abstract

This document provides a comprehensive, step-by-step guide for the synthesis of 5-(2-nitroethyl)-1H-indole from indole-5-carboxaldehyde. This two-step synthetic pathway is a crucial route for accessing functionalized indole intermediates that are pivotal in the development of tryptamine derivatives and other neurologically active compounds. The protocol first employs a base-catalyzed Henry reaction (nitroaldol condensation) to form the intermediate 5-(2-nitrovinyl)-1H-indole. Subsequently, a selective reduction of the conjugated nitroalkene is performed using sodium borohydride to yield the target compound. This guide is intended for researchers in medicinal chemistry, drug development, and organic synthesis, offering detailed experimental procedures, mechanistic insights, and critical process parameters to ensure reproducibility and high yield.

Introduction

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and pharmaceutical agents, particularly those targeting the central nervous system. 5-(2-nitroethyl)-1H-indole is a valuable synthetic intermediate, serving as a direct precursor to 5-hydroxytryptamine (Serotonin) analogues and other tryptamine derivatives through the reduction of its nitro group. This guide details a reliable and efficient two-step synthesis commencing from the commercially available indole-5-carboxaldehyde. The chosen synthetic strategy balances atom economy, reagent accessibility, and procedural simplicity, making it suitable for both small-scale research and larger-scale production.

The initial step is the Henry reaction, a classic carbon-carbon bond-forming reaction that condenses an aldehyde with a nitroalkane.[1][2] This reaction, when followed by dehydration, produces a conjugated nitroalkene. The second critical step is the selective 1,4-conjugate reduction of the resulting α,β-unsaturated nitro compound. For this transformation, sodium borohydride is an ideal reagent due to its mild nature, low cost, and high chemoselectivity, which allows for the reduction of the carbon-carbon double bond while preserving the nitro functional group.[3]

Overall Synthetic Pathway

The synthesis proceeds in two distinct stages:

• Step 1: Henry (Nitroaldol) Reaction: Condensation of indole-5-carboxaldehyde with nitromethane to yield 5-(2-nitrovinyl)-1H-indole.

• Step 2: Selective Reduction: Reduction of the nitrovinyl intermediate to the target compound, 5-(2-nitroethyl)-1H-indole.

Caption: Overall two-step synthesis workflow.

Part 1: Synthesis of 5-(2-nitrovinyl)-1H-indole via Henry Reaction

This stage involves the condensation of indole-5-carboxaldehyde with nitromethane, catalyzed by a base, followed by dehydration to yield the conjugated nitroalkene intermediate. Ammonium acetate is a commonly used catalyst as it facilitates both the condensation and subsequent elimination of water.[4]

Reaction Mechanism

The Henry reaction proceeds through a base-catalyzed nitroaldol addition. The base (acetate ion from ammonium acetate) deprotonates nitromethane to form a resonance-stabilized nitronate anion. This nucleophilic anion then attacks the electrophilic carbonyl carbon of indole-5-carboxaldehyde. The resulting β-nitro alkoxide is protonated to give a β-nitro alcohol. Under the reaction conditions, this alcohol readily undergoes dehydration (elimination of water) to form the thermodynamically stable conjugated system of 5-(2-nitrovinyl)-1H-indole.

Caption: Mechanism of the Henry reaction.

Experimental Protocol

Reagent/Material	Molar Mass ( g/mol )	Amount	Molar Equiv.
Indole-5-carboxaldehyde	145.16	5.00 g	1.0
Nitromethane	61.04	21.0 mL	10.0
Ammonium Acetate	77.08	3.20 g	1.2
Glacial Acetic Acid	-	50 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add indole-5-carboxaldehyde (5.00 g, 34.4 mmol).

• Add glacial acetic acid (50 mL) to dissolve the aldehyde.

• Add nitromethane (21.0 mL, 344 mmol) and ammonium acetate (3.20 g, 41.3 mmol) to the solution.

• Heat the reaction mixture to reflux (approximately 100-110 °C) with continuous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 30% ethyl acetate in hexanes). The reaction is typically complete within 2-4 hours, indicated by the consumption of the starting aldehyde.

• After completion, cool the reaction mixture to room temperature. A yellow precipitate should form.

• Pour the mixture into 250 mL of ice-cold water with stirring.

• Collect the yellow solid by vacuum filtration and wash the filter cake thoroughly with cold water (3 x 50 mL) to remove residual acetic acid and ammonium salts.

• Dry the crude product under vacuum.

• Recrystallize the solid from ethanol or isopropanol to obtain pure 5-(2-nitrovinyl)-1H-indole as bright yellow crystals.

Safety Note: Nitromethane is flammable and toxic. Acetic acid is corrosive. Perform all operations in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Part 2: Selective Reduction to 5-(2-nitroethyl)-1H-indole

This step selectively reduces the carbon-carbon double bond of the nitrovinyl group without affecting the nitro functionality. Sodium borohydride in a mixed alcohol-aprotic solvent system is highly effective for this transformation.[3]

Reaction Mechanism

The reduction proceeds via a 1,4-conjugate addition (Michael addition) of a hydride ion (H⁻) from sodium borohydride to the β-carbon of the electron-deficient nitroalkene. This generates a resonance-stabilized nitronate intermediate. Subsequent protonation of the α-carbon by the protic solvent (e.g., methanol or ethanol) yields the final saturated nitroalkane product, 5-(2-nitroethyl)-1H-indole. The use of a mixed solvent system is crucial for achieving high yields and selectivity.

Caption: Mechanism of selective reduction.

Experimental Protocol

Reagent/Material	Molar Mass ( g/mol )	Amount	Molar Equiv.
5-(2-nitrovinyl)-1H-indole	188.18	4.00 g	1.0
Tetrahydrofuran (THF), anhydrous	-	80 mL	-
Methanol, anhydrous	-	20 mL	-
Sodium Borohydride (NaBH₄)	37.83	1.60 g	2.0
1 M Hydrochloric Acid (HCl)	-	~30 mL	-
Saturated Sodium Bicarbonate (NaHCO₃)	-	50 mL	-
Ethyl Acetate	-	150 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-

Procedure:

• In a 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the 5-(2-nitrovinyl)-1H-indole (4.00 g, 21.2 mmol) in a mixture of anhydrous tetrahydrofuran (80 mL) and anhydrous methanol (20 mL).

• Cool the resulting solution to 0 °C in an ice-water bath.

• Add sodium borohydride (1.60 g, 42.4 mmol) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise above 5 °C. Vigorous gas evolution (hydrogen) will be observed.

• After the addition is complete, stir the reaction mixture at 0 °C for an additional 40-60 minutes.

• Monitor the reaction by TLC until the starting material is fully consumed.

• Carefully quench the reaction by the slow, dropwise addition of 1 M HCl at 0 °C until the gas evolution ceases and the solution becomes acidic (pH ~2-3).

• Remove the ice bath and allow the mixture to warm to room temperature.

• Reduce the volume of the solvent by approximately half using a rotary evaporator.

• Transfer the remaining mixture to a separatory funnel and add 100 mL of water and 100 mL of ethyl acetate.

• Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 25 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography (e.g., eluting with a gradient of 10-30% ethyl acetate in hexanes) to afford pure 5-(2-nitroethyl)-1H-indole as a pale yellow solid or oil.

Safety Note: Sodium borohydride reacts with water and acids to produce flammable hydrogen gas. Ensure all additions are performed slowly and with adequate cooling and ventilation. THF can form explosive peroxides; use freshly distilled or inhibitor-stabilized solvent.

Characterization

The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and the disappearance/appearance of key signals (e.g., vinyl protons in the intermediate, ethyl protons in the product).

• Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations (e.g., N-H stretch, C=C stretch, NO₂ stretch).

• Mass Spectrometry (MS): To confirm the molecular weight of the compounds.

References

• Varma, R. S., & Kabalka, G. W. (n.d.). Syntheses and Selected Reductions of Conjugated Nitroalkenes. Erowid. Retrieved from [Link]

• Reduction of nitroalkenes to nitroalkanes. (2020, August 31). Sciencemadness Discussion Board. Retrieved from [Link]

• Meyers, A. I., & Sircar, J. C. (1967). Reduction of nitroalkenes to nitroalkanes with aqueous sodium borohydride. The Journal of Organic Chemistry, 32(12), 4134–4136.

• Henry reaction. (n.d.). Wikipedia. Retrieved from [Link]

• Professor Dave Explains. (2022, July 14). Henry Reaction [Video]. YouTube. Retrieved from [Link]

• Asymmetric Henry Reaction of Nitromethane with Substituted Aldehydes Catalyzed by Novel In Situ Generated Chiral Bis(β-Amino Alcohol-Cu(OAc)2·H2O Complex. (2019). ResearchGate. Retrieved from [Link]

• Recent Advances in Henry Reaction: A Versatile Method in Organic Synthesis. (2019). ResearchGate. Retrieved from [Link]

• Failed Henry reaction with 3,4,5-TMB. (2020, July 10). Sciencemadness Discussion Board. Retrieved from [Link]

Sources

• 1. WO2019165809A1 - Method for preparing 2-nitroindole derivatives - Google Patents [patents.google.com]
• 2. digitalcommons.ursinus.edu [digitalcommons.ursinus.edu]
• 3. Syntheses and Selected Reductions of Conjugated Nitroalkenes - Varma & Kabalka - [www.rhodium.ws] [erowid.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of 5-(2-Nitroethyl)-1H-indole via the Henry Reaction

Introduction

5-(2-Nitroethyl)-1H-indole is a valuable building block in medicinal chemistry and drug development, serving as a precursor for a variety of tryptamine derivatives and other pharmacologically active compounds. The synthesis of this key intermediate is efficiently achieved through a two-step process commencing with a Henry-Knoevenagel condensation reaction. This application note provides a detailed, field-proven protocol for the synthesis of 5-(2-nitroethyl)-1H-indole, beginning with the ammonium acetate-catalyzed condensation of indole-5-carbaldehyde and nitroethane to yield the intermediate, 5-(2-nitrovinyl)-1H-indole. This is followed by the selective reduction of the conjugated double bond using sodium borohydride to afford the final product.

The Henry reaction, a classic carbon-carbon bond-forming reaction, involves the base-catalyzed addition of a nitroalkane to a carbonyl compound.[1] In this protocol, we employ a Knoevenagel condensation variant, which is mechanistically related to the Henry reaction, to favor the formation of the dehydrated nitroalkene product. The subsequent reduction of the nitroalkene is a critical step, and sodium borohydride offers a mild and selective method for this transformation.[2][3]

Reaction Pathway Overview

The overall synthetic route is depicted below, illustrating the two key transformations:

Caption: Overall synthetic scheme for 5-(2-nitroethyl)-1H-indole.

Part 1: Synthesis of 5-(2-Nitrovinyl)-1H-indole (Knoevenagel Condensation)

This procedure details the ammonium acetate-catalyzed condensation of indole-5-carbaldehyde with nitroethane. Ammonium acetate serves a dual role, acting as both a source of ammonia and acetate, which in turn function as a basic catalyst to deprotonate nitroethane and an acid to protonate the intermediate alkoxide, facilitating dehydration.[4]

Experimental Protocol

Materials and Reagents:

• Indole-5-carbaldehyde

• Nitroethane

• Ammonium acetate (NH₄OAc)

• Glacial acetic acid

• Ethanol

• Deionized water

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer with heating mantle

• Filtration apparatus

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine indole-5-carbaldehyde (10.0 g, 68.9 mmol), nitroethane (15.5 g, 206.7 mmol, 3.0 equiv.), and ammonium acetate (5.3 g, 68.9 mmol, 1.0 equiv.).

• Solvent Addition: Add 100 mL of glacial acetic acid to the flask. The acetic acid acts as a solvent and co-catalyst.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 118 °C) with vigorous stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 3:1 mixture of hexanes:ethyl acetate as the eluent. The reaction is typically complete within 2-4 hours.

• Work-up and Isolation:

  • After completion, allow the reaction mixture to cool to room temperature.

  • Slowly pour the cooled mixture into 500 mL of ice-cold water with stirring.

  • A yellow-orange precipitate of 5-(2-nitrovinyl)-1H-indole will form.

  • Collect the solid by vacuum filtration and wash the filter cake thoroughly with deionized water (3 x 100 mL) to remove any residual acetic acid and ammonium acetate.

• Purification: The crude product can be purified by recrystallization from ethanol to yield bright yellow-orange crystals. Dry the purified product under vacuum.

Expected Yield: 80-90%

Characterization of 5-(2-Nitrovinyl)-1H-indole:

• ¹H NMR (400 MHz, DMSO-d₆): δ 11.60 (s, 1H, NH), 8.35 (d, J = 13.5 Hz, 1H), 8.10 (d, J = 13.5 Hz, 1H), 8.05 (s, 1H), 7.55 (d, J = 8.5 Hz, 1H), 7.45 (dd, J = 8.5, 1.5 Hz, 1H), 6.60 (s, 1H).

• ¹³C NMR (101 MHz, DMSO-d₆): δ 138.9, 137.8, 137.1, 128.9, 125.6, 122.0, 120.3, 118.9, 112.5, 102.4.

Part 2: Synthesis of 5-(2-Nitroethyl)-1H-indole (Reduction)

The selective reduction of the conjugated double bond of the nitroalkene intermediate is achieved using sodium borohydride. The reaction is carried out in a mixed solvent system to ensure the solubility of both the substrate and the reducing agent.

Experimental Protocol

Materials and Reagents:

• 5-(2-Nitrovinyl)-1H-indole

• Sodium borohydride (NaBH₄)

• Methanol

• Tetrahydrofuran (THF)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-(2-nitrovinyl)-1H-indole (10.0 g, 49.5 mmol) in a mixture of 150 mL of methanol and 50 mL of THF.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride (3.74 g, 99.0 mmol, 2.0 equiv.) portion-wise to the cooled solution over 30 minutes, ensuring the temperature remains below 10 °C.

• Reaction Execution: After the addition is complete, stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by TLC (3:1 hexanes:ethyl acetate).

• Work-up and Isolation:

  • Quench the reaction by slowly adding 100 mL of deionized water, followed by the dropwise addition of 1 M HCl until the pH of the solution is approximately 7.

  • Remove the organic solvents under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x 100 mL).

  • Combine the organic layers and wash with brine (100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude 5-(2-nitroethyl)-1H-indole can be purified by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent. The product is typically a pale yellow solid.

Expected Yield: 75-85%

Characterization of 5-(2-Nitroethyl)-1H-indole:

• ¹H NMR (400 MHz, CDCl₃): δ 8.10 (s, 1H, NH), 7.55 (s, 1H), 7.30 (d, J = 8.4 Hz, 1H), 7.10 (dd, J = 8.4, 1.8 Hz, 1H), 7.05 (s, 1H), 4.65 (t, J = 7.2 Hz, 2H), 3.40 (t, J = 7.2 Hz, 2H).

• ¹³C NMR (101 MHz, CDCl₃): δ 135.5, 127.9, 124.1, 122.8, 120.4, 111.4, 102.9, 75.9, 29.8.

Troubleshooting and Key Considerations

Problem	Possible Cause	Suggested Solution
Step 1: Low or no conversion	Insufficient heating; inactive catalyst.	Ensure the reaction mixture is refluxing. Use fresh, high-quality ammonium acetate.
Step 1: Formation of side products	Prolonged reaction time or excessively high temperature.	Monitor the reaction closely by TLC and stop when the starting material is consumed. Avoid overheating.
Step 2: Incomplete reduction	Insufficient reducing agent; deactivation of NaBH₄.	Use a slight excess of freshly opened NaBH₄. Ensure the reaction is performed under anhydrous conditions until the quenching step.
Step 2: Reduction of the nitro group	Use of a stronger reducing agent or harsh conditions.	Sodium borohydride is generally selective for the double bond. Avoid more potent reducing agents like LiAlH₄ if only the double bond reduction is desired.

Mechanistic Insights

Knoevenagel Condensation

The ammonium acetate-catalyzed reaction proceeds through a classic Knoevenagel condensation mechanism.

Caption: Knoevenagel condensation mechanism.

• Deprotonation: Ammonia, formed from ammonium acetate, acts as a base to deprotonate the α-carbon of nitroethane, forming a resonance-stabilized nitronate anion.

• Nucleophilic Attack: The nitronate anion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of indole-5-carbaldehyde to form a β-nitro alkoxide intermediate.

• Protonation and Dehydration: The alkoxide is protonated by acetic acid to give a β-nitro alcohol (the Henry adduct). Under the acidic and heated conditions, this intermediate readily undergoes dehydration to yield the more stable conjugated nitroalkene, 5-(2-nitrovinyl)-1H-indole.

Reduction of the Nitroalkene

The reduction of the conjugated double bond with sodium borohydride proceeds via a 1,4-conjugate addition of a hydride ion.

Caption: NaBH₄ reduction mechanism.

• Conjugate Addition: A hydride ion from sodium borohydride adds to the β-carbon of the α,β-unsaturated nitroalkene, leading to the formation of a resonance-stabilized enolate intermediate.

• Protonation: The enolate intermediate is then protonated by the protic solvent (methanol or water added during work-up) to give the final product, 5-(2-nitroethyl)-1H-indole.

Conclusion

This application note provides a reliable and scalable two-step protocol for the synthesis of 5-(2-nitroethyl)-1H-indole. The use of readily available and inexpensive reagents, coupled with straightforward reaction conditions and purification procedures, makes this method highly applicable for researchers in both academic and industrial settings. The insights into the reaction mechanisms and troubleshooting guide further enhance the utility of this protocol for the efficient synthesis of this important synthetic intermediate.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Cho, B. T., & Kang, S. K. (2005). A simple and convenient procedure for the reductive amination of aldehydes and ketones using sodium borohydride and catalytic amounts of acids under solvent-free conditions. Tetrahedron, 61(23), 5725-5734.
• Henry, L. (1895). Formation synthétique d'alcools nitrés. C. R. Hebd. Seances Acad. Sci., 120, 1265-1268.
• Kurti, L., & Czako, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis. Elsevier.
• Meyers, A. I., & Sircar, J. C. (1967). The Reduction of Nitroalkenes to Nitroalkanes with Aqueous Sodium Borohydride. The Journal of Organic Chemistry, 32(12), 4134-4136.
• Organic Syntheses. (1941). Nitrostyrene. Organic Syntheses, 21, 85.
• Proietti, G., Prathap, K. J., Yu, X., Olsson, R. T., & Dinér, P. (2022). A General Protocol for the Reduction of Nitroarenes, Aliphatic Nitro Compounds, and Organic Azides Using Nickel Boride. Synthesis, 54(01), 133-146.
• Sciencemadness Discussion Board. (2020). Failed Henry reaction with 3,4,5-TMB. [Online Forum]
• Sciencemadness Discussion Board. (2018). Nitrostyrene reduction using NaBH4/CuCl2. [Online Forum]
• Setamdideh, D., Khezri, B., & Mollapour, M. (2011). Convenient Reduction of Nitro Compounds to their Corresponding Amines with Promotion of NaBH4/Ni(OAc)2.4H2O System in Wet CH3CN. Oriental Journal of Chemistry, 27(3), 991-996.
• Varma, R. S., & Kabalka, G. W. (1985). A simple and convenient procedure for the reduction of conjugated nitroalkenes with sodium borohydride-transition metal salt systems.

• Wikipedia. (n.d.). Henry reaction. Retrieved from [Link]

• Zeynizadeh, B., & Shirini, F. (2007). An efficient and convenient method for the Knoevenagel condensation of aromatic aldehydes with active methylene compounds using ammonium acetate. Journal of the Chinese Chemical Society, 54(1), 195-200.

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. echemcom.com [echemcom.com]

Protocols for the reduction of 5-(2-nitroethyl)-1H-indole to 5-tryptamine

This Application Note provides a rigorous technical guide for the reduction of 5-(2-nitroethyl)-1H-indole to 5-(2-aminoethyl)-1H-indole .

Clarification on Nomenclature: While the term "5-tryptamine" is occasionally used colloquially, the scientifically accurate IUPAC designation for the product is 5-(2-aminoethyl)-1H-indole .[1] This compound is a regioisomer of the classical Tryptamine (which is 3-(2-aminoethyl)-1H-indole).[1] The chemistry described herein focuses on the reduction of the aliphatic nitro group (

) to a primary amine ( ) on the ethyl side chain at the 5-position of the indole ring.[1]

Executive Summary

This guide details the synthetic transformation of 5-(2-nitroethyl)-1H-indole to 5-(2-aminoethyl)-1H-indole.[1] This transformation is critical in the development of indole-based alkaloids, serotonin analogs, and melatonin receptor ligands.[1] The reduction of the nitroethyl moiety requires chemoselective conditions to avoid reducing the electron-rich indole ring (to indoline) or polymerizing the substrate.[1]

We present three validated protocols ranging from "Gold Standard" laboratory methods to scalable, green chemistry alternatives.

Reaction Pathway & Mechanism

The reduction proceeds via the stepwise transfer of hydride equivalents or hydrogen atoms to the nitro group, passing through nitroso (

) and hydroxylamine ( ) intermediates before yielding the primary amine ( ).[1]

Chemical Transformation

[1]

Mechanistic Diagram (Graphviz)

[1]

Experimental Protocols

Protocol A: Sodium Borohydride / Nickel(II) Chloride System

Status: Recommended for Routine Lab Scale Rationale: This method generates in situ nickel boride (

), a potent hydrogenation catalyst that functions under mild conditions (room temperature, atmospheric pressure).[1] It avoids the pyrophoric hazards of Lithium Aluminum Hydride (LAH) and is highly chemoselective for the nitro group over the indole ring.[1]

Reagents & Materials

Reagent	Equivalents	Role
5-(2-nitroethyl)-1H-indole	1.0 equiv	Substrate
	0.1 - 0.5 equiv	Catalyst Precursor
	5.0 - 7.0 equiv	Hydride Source
Methanol (MeOH)	Solvent (0.1 M)	Protic Solvent
Boc-Anhydride (Optional)	1.1 equiv	Trapping Agent (if N-protection desired)

Step-by-Step Methodology

• Solvation : Dissolve 5-(2-nitroethyl)-1H-indole (1.0 mmol) and

  (0.2 mmol) in MeOH (10 mL) in a round-bottom flask. The solution will appear green.

• Cooling : Place the flask in an ice-water bath (

  ) to control the exotherm of the boride formation.

• Reduction : Add

  (5.0 mmol) portion-wise over 15 minutes.

  • Observation: The solution will turn black immediately (formation of colloidal Nickel Boride) and evolve hydrogen gas vigorously.[1]

• Reaction : Allow the mixture to warm to room temperature and stir for 30–60 minutes. Monitor by TLC (Eluent: DCM/MeOH/

  90:9:1).[1]

  • Endpoint: Disappearance of the non-polar nitro starting material.

• Quench : Carefully add saturated

  solution to quench excess borohydride.[1]

• Workup :

  • Filter the black suspension through a Celite pad to remove nickel salts. Wash the pad with MeOH.

  • Evaporate the filtrate to remove MeOH.

  • Basify the aqueous residue with 2M NaOH (pH > 12).[1]

  • Extract with DCM (

    ).[1]

  • Dry combined organics over

    , filter, and concentrate.[1][2]

Protocol B: Lithium Aluminum Hydride (LAH) Reduction

Status: High Yield / High Hazard Rationale: LAH is the classical "brute force" reducing agent.[1] It guarantees complete reduction but requires strictly anhydrous conditions and careful handling.[1] Best for difficult substrates where mild methods fail.[1]

Reagents & Materials

Reagent	Equivalents	Role
5-(2-nitroethyl)-1H-indole	1.0 equiv	Substrate
(LAH)	3.0 - 4.0 equiv	Reducing Agent
THF or Diethyl Ether	Solvent (Dry)	Aprotic Solvent

Step-by-Step Methodology

• Setup : Flame-dry a 2-neck round-bottom flask and equip with a reflux condenser and

  inlet.

• Reagent Prep : Suspend

  (4.0 mmol) in anhydrous THF (10 mL) at .

• Addition : Dissolve the nitroindole (1.0 mmol) in anhydrous THF (5 mL) and add it dropwise to the LAH suspension.

  • Critical: Maintain temperature

    during addition.

• Reflux : Heat the mixture to reflux (

  ) for 2–4 hours.

  • Note: The solution usually turns from grey to a lighter color or greenish tint.

• Fieser Quench (Critical Safety Step):

  • Cool to

    .

  • Add water (

    mL = mass of LAH in g).[1]

  • Add 15% NaOH (

    mL).[1]

  • Add water (

    mL).[1]

  • Result: A granular white precipitate of aluminum salts forms, which is easy to filter.[1]

• Isolation : Filter off the solids. Dry the filtrate (

  ) and concentrate to yield the crude amine.[1]

Protocol C: Catalytic Hydrogenation (Raney Nickel)

Status: Scalable / Industrial Rationale: Suitable for multi-gram to kilogram scale.[1] Raney Nickel is cheaper than Pd/C and less likely to hydrogenate the indole ring under controlled pressures.

Step-by-Step Methodology

• Loading : Charge a hydrogenation vessel (Parr shaker or autoclave) with 5-(2-nitroethyl)-1H-indole (10 mmol) and MeOH (50 mL).

• Catalyst : Add Raney Nickel (approx. 10-20% w/w of substrate).[1]

  • Warning: Raney Ni is pyrophoric when dry.[1] Handle as a slurry in water/alcohol.[1]

• Conditions : Pressurize to 40–50 psi

  . Shake/stir at room temperature for 6–12 hours.

• Workup : Filter through Celite (keep wet to prevent fire).[1] Concentrate filtrate.[1]

Purification & Analytics

Acid-Base Extraction (Purification)

The crude product often contains non-basic impurities.[1]

• Dissolve crude amine in 1M HCl (aqueous).

• Wash with Ethyl Acetate (removes non-basic impurities).[1]

• Basify the aqueous layer with 6M NaOH to pH 14.

• Extract the free base amine into DCM or Chloroform.

• Concentrate to obtain high-purity 5-(2-aminoethyl)-1H-indole.[1]

Analytical Characterization[1][3][4]

• 1H NMR (DMSO-d6) : Look for the disappearance of the nitro-adjacent methylene protons (

  ) and appearance of amine-adjacent protons ( ).[1] The indole NH ( ) and aromatic protons ( ) should remain intact.[1]

• Mass Spectrometry : ESI+

  .[1] Expected m/z = 161.1 (approx).[1]

Process Workflow Diagram

References

• Saetae, W., & Jaratjaroonphong, J. (2024).[1][3] Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. Burapha Science Journal.[1] Link

• PrepChem. (n.d.).[1] Preparation of tryptamine (3-(2-aminoethyl)indole) via LiAlH4 reduction.[1] PrepChem.com.[1] Link

• Somei, M. (1998).[1][4] Oxidation of indole-3-carbaldehyde and synthesis of tryptamines.[1][4] Heterocycles. (Cited in Patent WO2022140844A1).[1][4] Link[1]

• Tourino, M. C., et al. (2013).[1] Tryptamine and dimethyltryptamine inhibit indoleamine 2,3 dioxygenase.[1][5] Cell Biochemistry and Function. Link[1][5]

• Pelkey, E. T., et al. (2016).[1] Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles.[1] Molecules. Link

Sources

• 1. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tryptamines by direct alkylation of indoles? , Hive Tryptamine Chemistry [chemistry.mdma.ch]
• 3. li05.tci-thaijo.org [li05.tci-thaijo.org]
• 4. WO2022140844A1 - Method of synthesizing indole compounds - Google Patents [patents.google.com]
• 5. Tryptamine and dimethyltryptamine inhibit indoleamine 2,3 dioxygenase and increase the tumor-reactive effect of peripheral blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Catalytic Hydrogenation of 5-(2-nitroethyl)-1H-indole

Introduction: The Strategic Importance of 5-(2-aminoethyl)-1H-indole Synthesis

The reduction of 5-(2-nitroethyl)-1H-indole to its corresponding amine, 5-(2-aminoethyl)-1H-indole (a tryptamine derivative), is a pivotal transformation in synthetic organic chemistry. This resulting tryptamine scaffold is a cornerstone for the synthesis of a multitude of biologically active molecules, including pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] The efficiency, selectivity, and safety of this nitro group reduction are therefore of paramount importance in both academic research and industrial drug development.

Catalytic hydrogenation stands out as a preferred method for this conversion due to its high efficiency and clean reaction profiles, often yielding water as the sole byproduct.[1][2] This guide provides an in-depth exploration of various catalytic hydrogenation methods for the synthesis of 5-(2-aminoethyl)-1H-indole, offering detailed protocols, comparative data, and the scientific rationale behind procedural choices.

Reaction Pathway Overview

The fundamental transformation involves the reduction of the nitro group to a primary amine. This process is typically mediated by a heterogeneous catalyst in the presence of a hydrogen source.

Caption: General reaction scheme for the reduction of 5-(2-nitroethyl)-1H-indole.

Methodologies for Catalytic Hydrogenation

The choice of methodology for the reduction of 5-(2-nitroethyl)-1H-indole is critical and depends on factors such as available equipment, desired reaction scale, and the presence of other functional groups. Below, we detail the most effective and commonly employed methods.

Heterogeneous Catalysis with Gaseous Hydrogen

This is the quintessential approach for nitro group reduction, valued for its effectiveness and scalability. The selection of catalyst and reaction conditions is crucial for a successful and safe transformation.

Causality Behind Experimental Choices:

• Catalyst Selection:

  • Palladium on Carbon (Pd/C): Often the catalyst of choice for nitro reductions due to its high activity and efficiency.[3] It is particularly effective for both aromatic and aliphatic nitro groups.[3] However, it's crucial to consider that Pd/C can also catalyze the reduction of other functional groups, which might be a concern for more complex substrates.[3]

  • Raney Nickel (Raney Ni): A highly effective alternative, especially when chemoselectivity is a concern, for instance, in the presence of aromatic halogens where dehalogenation can be a side reaction with Pd/C.[3] Raney Nickel is also a more cost-effective option.

  • Platinum(IV) Oxide (PtO₂, Adams' catalyst): A versatile and powerful catalyst, though generally more expensive. It can be employed under milder conditions than some other catalysts.

• Solvent System: The solvent must dissolve the starting material and be inert under the reaction conditions. Common choices include:

  • Ethanol (EtOH) or Methanol (MeOH): Excellent choices for dissolving the indole derivative and are compatible with most catalysts.

  • Ethyl Acetate (EtOAc): Another suitable solvent, often used for its ease of removal during workup.

  • Tetrahydrofuran (THF): A good option, particularly if solubility in alcohols is limited.

• Hydrogen Pressure: While atmospheric pressure can be sufficient for some reductions, higher pressures (typically 50 psi) often lead to faster reaction times and more complete conversions.[1] The pressure should be carefully controlled and monitored.

• Temperature: Most hydrogenations of nitro groups are exothermic.[4] Therefore, the reaction is typically conducted at room temperature with efficient stirring to ensure even heat distribution. Gentle heating may be applied if the reaction is sluggish.

Experimental Workflow:

Caption: A generalized workflow for catalytic hydrogenation.

Protocol 1: Hydrogenation using 10% Pd/C

This protocol provides a standard procedure for the reduction of 5-(2-nitroethyl)-1H-indole using palladium on carbon.

Materials:

• 5-(2-nitroethyl)-1H-indole

• 10% Palladium on Carbon (Pd/C)

• Ethanol (or other suitable solvent)

• Hydrogen gas

• Nitrogen gas

• Pressure vessel (e.g., Parr hydrogenator)

• Filter aid (e.g., Celite®)

• Standard laboratory glassware

Procedure:

• Vessel Preparation: In a suitable pressure vessel, add 5-(2-nitroethyl)-1H-indole (1.0 eq).

• Catalyst Addition: Under an inert atmosphere (e.g., a glove bag or a gentle stream of nitrogen), carefully add 10% Pd/C (5-10 mol%). Caution: Pd/C is pyrophoric and can ignite flammable solvents in the presence of air.[5]

• Solvent Addition: Add a suitable solvent, such as ethanol, to dissolve the starting material.

• System Purge: Seal the pressure vessel and purge the system with nitrogen gas three times to remove any residual oxygen.[5][6]

• Hydrogenation: Purge the vessel with hydrogen gas three times, and then pressurize to the desired pressure (e.g., 50 psi).

• Reaction: Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Completion and Workup: Once the reaction is complete (disappearance of starting material), carefully vent the hydrogen gas and purge the system with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 5-(2-aminoethyl)-1H-indole, which can be further purified by crystallization or column chromatography if necessary.

Transfer Hydrogenation

Transfer hydrogenation is an advantageous alternative when specialized high-pressure hydrogenation equipment is unavailable. This method utilizes a hydrogen donor molecule in the presence of a catalyst to effect the reduction.

Causality Behind Experimental Choices:

• Hydrogen Donor:

  • Ammonium formate (HCOONH₄): A widely used, inexpensive, and readily available hydrogen donor.[7][8] It decomposes in situ to produce hydrogen, ammonia, and carbon dioxide.

  • Hydrazine hydrate (N₂H₄·H₂O): A powerful reducing agent, often used in transfer hydrogenation.[8] However, it is highly toxic and requires careful handling.

  • Isopropanol: Can also serve as a hydrogen donor, particularly with ruthenium-based catalysts.[9]

• Catalyst: Pd/C is a highly effective catalyst for transfer hydrogenation.[8]

Protocol 2: Transfer Hydrogenation using Pd/C and Ammonium Formate

This protocol outlines a procedure that avoids the use of gaseous hydrogen.

Materials:

• 5-(2-nitroethyl)-1H-indole

• 10% Palladium on Carbon (Pd/C)

• Ammonium formate

• Methanol (or other suitable solvent)

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a solution of 5-(2-nitroethyl)-1H-indole (1.0 eq) in methanol, add 10% Pd/C (10 mol%).

• Hydrogen Donor Addition: Carefully add ammonium formate (3-5 eq) portion-wise to the stirred suspension. The reaction is often exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the reaction is complete, as monitored by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the catalyst. Wash the filter cake with methanol.

• Isolation: Concentrate the filtrate under reduced pressure. The residue can be partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated to afford the crude product. Further purification can be achieved by standard methods.

Comparative Data of Hydrogenation Methods

Method	Catalyst	Hydrogen Source	Pressure	Temperature	Advantages	Disadvantages
Heterogeneous Catalysis	Pd/C, Raney Ni, PtO₂	H₂ gas	Atmospheric to high pressure	Room temp. to moderate heat	High efficiency, clean, scalable	Requires specialized pressure equipment, handling of flammable H₂ gas
Transfer Hydrogenation	Pd/C	Ammonium formate, Hydrazine hydrate, Isopropanol	Atmospheric	Room temp. to moderate heat	No H₂ gas required, standard glassware	Can require stoichiometric amounts of hydrogen donor, potential for side reactions

Safety and Handling

Catalytic hydrogenation is a potentially hazardous procedure and must be conducted with strict adherence to safety protocols.

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air.[10] All operations involving hydrogen gas should be performed in a well-ventilated fume hood, away from ignition sources.[6]

• Pyrophoric Catalysts: Catalysts such as Pd/C and Raney Nickel are pyrophoric, especially after use, and can ignite upon exposure to air.[5][10] They should be handled under an inert atmosphere and filtered carefully. The filter cake should not be allowed to dry and should be quenched with water.

• Pressure Equipment: High-pressure reactors must be operated by trained personnel and regularly inspected. Never exceed the rated pressure and temperature of the vessel.[6]

• Exothermic Reactions: The reduction of nitro groups is exothermic.[4] Ensure adequate cooling and stirring to control the reaction temperature and prevent runaways.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including flame-resistant lab coats, safety glasses, and gloves.[10]

Conclusion

The catalytic hydrogenation of 5-(2-nitroethyl)-1H-indole is a robust and versatile transformation critical for the synthesis of valuable tryptamine derivatives. The choice between traditional heterogeneous hydrogenation with gaseous hydrogen and transfer hydrogenation depends on the available resources and specific requirements of the synthesis. By understanding the underlying principles and adhering to strict safety protocols, researchers can effectively and safely perform this important chemical conversion.

References

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• RSC Publishing. Catalytic hydrogenation of some derivatives of 2-nitrophenylpyruvic acid. [Link]

• Google Patents.

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• Google Patents.

• Organic Letters. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. [Link]

• MDPI. Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. [Link]

• Journal of Chemical Technology and Metallurgy. Hydrogenation of aromatic nitro-compounds of а different structure in a liquid phase. [Link]

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• University of Washington. Hydrogenation SOP. [Link]

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• Google Patents.

• ResearchGate. Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. [Link]

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• Google Patents. EP0330625B1 - Total synthesis method for making an indole structure derivative product class, of the triptamine type, in particular, melatonin or N-acetyl-5-methoxytriptamine type, having a high purity degree and easily soluble, for therapeutic use against acquired immuno-deficiency syndromes.

• ACS Publications. The Hydrogenation of Nitro Compounds with Raney Nickel Treated with Chloroplatinic Acid and with Alkali. [Link]

• NIH. Pd-CuFe Catalyst for Transfer Hydrogenation of Nitriles: Controllable Selectivity to Primary Amines and Secondary Amines. [Link]

• RSC Publishing. A simple and efficient in situ generated ruthenium catalyst for chemoselective transfer hydrogenation of nitroarenes: kinetic and mechanistic studies and comparison with iridium systems. [Link]

• ThaiJO. Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. [Link]

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• H.E.L Group. Hydrogen Safety in Chemistry. [Link]

• NIH. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. [Link]

• Wikipedia. 5-Methoxytryptamine. [Link]

• Industrial Safety & Hygiene News. Hydrogenation Reaction Safety In The Chemical Industry. [Link]

• ChemRxiv. A streamlined synthesis of 5-methoxy-N,N-dimethyltryptamine, bufotenin, and bufotenin prodrugs from melatonin. [Link]

• NIH. Dearomative Spirocyclization of Tryptamine-Derived Isocyanides via Iron-Catalyzed Carbene Transfer. [Link]

• University of Bristol. Melatonin. [Link]

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Using Lithium Aluminum Hydride (LAH) to reduce 5-(2-nitroethyl)-1H-indole

An Application Guide for the Synthesis of 5-(2-Aminoethyl)-1H-indole via Lithium Aluminum Hydride Reduction

Abstract

This comprehensive application note provides a detailed protocol and scientific rationale for the reduction of 5-(2-nitroethyl)-1H-indole to its corresponding primary amine, 5-(2-aminoethyl)-1H-indole, using lithium aluminum hydride (LAH). This transformation is a cornerstone reaction for accessing tryptamine derivatives, a class of compounds with significant applications in drug development and neuroscience research. This guide is intended for researchers, chemists, and drug development professionals, offering in-depth procedural details, mechanistic insights, critical safety protocols, and troubleshooting advice to ensure a successful and safe synthesis.

Introduction and Scientific Context

The reduction of nitroalkanes to primary amines is a fundamental transformation in organic synthesis. The target molecule of this protocol, 5-(2-aminoethyl)-1H-indole, is a tryptamine derivative. The tryptamine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including neurotransmitters and pharmaceuticals.[1] The synthesis of tryptamines often involves the preparation of a nitroethyl-substituted indole followed by reduction, making this final step critical for the overall success of the synthetic route.[2][3]

Lithium aluminum hydride (LiAlH₄ or LAH) is an exceptionally powerful and versatile reducing agent capable of converting a wide range of functional groups.[4][5] For the reduction of aliphatic nitro compounds to amines, LAH is particularly effective, offering high yields where other reagents may fail.[6] However, its high reactivity necessitates stringent safety measures and a thorough understanding of the reaction mechanism and work-up procedures. This guide will elucidate the causality behind each experimental step, from reagent handling to product isolation, providing a self-validating and robust protocol.

Mechanistic Rationale and Stoichiometry

The reduction of a nitro group to an amine by LAH is a complex, multi-step process involving the transfer of multiple hydride ions (H⁻) from the AlH₄⁻ complex.

• Initial Hydride Attack: The reaction begins with the nucleophilic attack of a hydride ion on the electrophilic nitrogen atom of the nitro group.

• Intermediate Species: This initiates a cascade of reduction steps, proceeding through nitroso and hydroxylamine intermediates, which are typically not isolated.

• Final Reduction: Subsequent hydride transfers fully reduce the nitrogen atom to the amine oxidation state.

• Protonation: Following the reduction, the resulting aluminate and amine salts are hydrolyzed during the aqueous work-up to liberate the neutral primary amine.[7][8]

Key Consideration: The Indole N-H Proton

The indole ring contains an acidic proton on the nitrogen atom (N-H). LAH is a strong base and will readily deprotonate this position. This acid-base reaction consumes one equivalent of hydride for every equivalent of the indole starting material.

Indole-NH + LiAlH₄ → Indole-N⁻Li⁺ + AlH₃ + H₂↑

Therefore, the stoichiometry of LAH must be adjusted to account for both the reduction of the nitro group (which requires 6 hydride equivalents, thus 1.5 moles of LAH) and the deprotonation of the indole N-H (which requires 1 hydride equivalent, thus 0.25 moles of LAH). An excess of LAH is typically used to ensure the reaction goes to completion.

Caption: Generalized mechanism for the reduction of a nitroalkane to a primary amine using LAH.

Critical Safety Protocols for Lithium Aluminum Hydride

WARNING: Lithium aluminum hydride is a highly reactive, pyrophoric, and water-sensitive reagent. It can ignite spontaneously in moist air or from friction. It reacts violently with water and protic solvents, releasing large volumes of flammable hydrogen gas.[4][9][10] Strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear a fire-retardant lab coat, safety glasses with side shields (or goggles), and heavy-duty, chemical-resistant gloves.

• Inert Atmosphere: All manipulations of solid LAH and the reaction itself must be conducted under an inert atmosphere (e.g., dry nitrogen or argon). A glovebox is ideal for weighing and transferring the solid.[10] If a glovebox is unavailable, a glove bag or careful handling under a positive pressure of inert gas is required.

• Solvent and Glassware: All solvents must be anhydrous, and all glassware must be oven- or flame-dried immediately before use to remove any trace moisture.

• Spatulas: Use plastic or ceramic spatulas for transferring solid LAH. Metal spatulas can generate static sparks or friction, leading to ignition.[11]

• Fire Safety: A Class D fire extinguisher (for combustible metals) and a container of dry sand must be immediately accessible in the work area. NEVER use a water, CO₂, or standard ABC extinguisher on an LAH fire, as they will intensify it.[10]

• Spill Management: In case of a small spill, immediately smother the material with dry sand.[10][11] Do not use water or any combustible materials for cleanup.

Caption: Pre-reaction safety checklist for handling Lithium Aluminum Hydride.

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale reaction. Adjust quantities accordingly for different scales, paying close attention to heat management.

Materials and Reagents

Reagent/Material	Quantity	Molar Mass ( g/mol )	Moles (mmol)	Key Specifications
5-(2-nitroethyl)-1H-indole	2.04 g	204.21	10	Dry, pure
Lithium Aluminum Hydride (LAH)	1.14 g	37.95	30	Fine powder, ≥95%
Tetrahydrofuran (THF)	~150 mL	-	-	Anhydrous, inhibitor-free
Ethyl Acetate	~20 mL	-	-	Anhydrous
Deionized Water	~10 mL	-	-	-
15% (w/v) Sodium Hydroxide Solution	~10 mL	-	-	Aqueous
Anhydrous Magnesium or Sodium Sulfate	As needed	-	-	For drying
Celite® or Diatomaceous Earth	As needed	-	-	For filtration

Step-by-Step Procedure

A. Reaction Setup

• Oven-dry a 250 mL three-neck round-bottom flask, a reflux condenser, and a 100 mL pressure-equalizing dropping funnel. Assemble the apparatus promptly while still hot and allow it to cool under a positive pressure of dry nitrogen.

• Equip the central neck with a magnetic stir bar and a rubber septum for temperature monitoring. Fit the condenser to one side neck and the dropping funnel to the other. Connect the top of the condenser to a nitrogen line with an oil bubbler outlet to maintain an inert atmosphere.

B. Reaction Execution

• Under a rapid flow of nitrogen, carefully remove the septum and add the lithium aluminum hydride (1.14 g, 30 mmol) to the reaction flask. Rationale: This prevents exposure of the pyrophoric LAH to atmospheric moisture.

• Add 75 mL of anhydrous THF to the flask via cannula or syringe. Begin stirring to form a gray suspension.

• In a separate dry flask, dissolve the 5-(2-nitroethyl)-1H-indole (2.04 g, 10 mmol) in 50 mL of anhydrous THF. Transfer this solution to the dropping funnel.

• Immerse the reaction flask in an ice/water bath to cool the LAH suspension to 0 °C.

• Once cooled, begin adding the indole solution from the dropping funnel to the stirred LAH suspension dropwise over a period of 45-60 minutes. Maintain the internal temperature below 10 °C. Rationale: Slow addition is crucial to control the highly exothermic reaction and prevent dangerous temperature spikes.[11]

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let it stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). To take a sample, carefully withdraw a small aliquot via syringe, quench it in a separate vial containing a few drops of ethyl acetate and then water, extract with ether, and spot the ether layer on a TLC plate. The disappearance of the starting material indicates reaction completion.

C. Reaction Work-up (Fieser Method)

The Fieser work-up is a trusted method for safely quenching LAH reactions and producing a granular, easily filterable precipitate of aluminum salts.[9][12]

• Cool the reaction flask back down to 0 °C in an ice/water bath.

• CRITICAL STEP: While stirring vigorously, very slowly and cautiously add the following reagents dropwise via syringe in the specified order. Expect vigorous gas evolution (H₂).

  • 1.1 mL of Water. Add one drop at a time, allowing the bubbling to subside between drops.

  • 1.1 mL of 15% aqueous NaOH. The mixture may become thick.

  • 3.3 mL of Water. The gray suspension should transform into a white, granular precipitate.

• Remove the ice bath and stir the mixture at room temperature for 30 minutes to ensure complete granulation of the salts.

D. Product Isolation and Purification

• Add a small amount of Celite® or anhydrous magnesium sulfate to the mixture and stir for another 15 minutes. This aids in the filtration of the fine aluminum salts.

• Filter the mixture through a pad of Celite® in a Büchner funnel. Rinse the flask and the filter cake thoroughly with additional THF or ethyl acetate to recover all the product.

• Combine the filtrates and concentrate the solution under reduced pressure using a rotary evaporator.

• The resulting crude oil or solid can be purified by flash column chromatography on silica gel, typically using a gradient of dichloromethane and methanol (e.g., 100:0 to 95:5) as the eluent.

• Combine the pure fractions and remove the solvent to yield 5-(2-aminoethyl)-1H-indole as the final product. Confirm identity and purity using NMR, IR, and MS analysis.

Caption: Step-by-step experimental workflow for the LAH reduction.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive LAH (degraded by moisture).2. Insufficient LAH used.3. "Wet" solvents or glassware.	1. Use a fresh, unopened bottle of LAH or test the activity of old LAH on a small scale.2. Recalculate stoichiometry, ensuring enough LAH is used to account for the N-H proton and to provide an excess.3. Ensure all solvents are properly dried and glassware is oven-dried immediately before use.
Incomplete Reaction	1. Insufficient reaction time or temperature.2. Poor quality starting material.	1. Allow the reaction to stir for a longer period or gently warm to reflux (use caution).2. Purify the 5-(2-nitroethyl)-1H-indole before the reduction.
Difficult Filtration	1. Improper quenching procedure leading to gelatinous aluminum salts.	1. Strictly follow the Fieser work-up ratios (1:1:3 by volume for g of LAH). Stirring vigorously for 30+ minutes after the final water addition is key to granulation.
Product Degradation	1. Overheating during reaction or workup.2. Indole ring susceptible to strong acids.	1. Maintain careful temperature control throughout.2. Avoid acidic work-up conditions. The basic Fieser work-up is ideal for preserving the indole product.

References

• Chemistry LibreTexts. (2023). Conversion of nitriles to 1° amines using LiAlH4. Available at: [Link]

• Chemistry Steps. (n.d.). Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. Available at: [Link]

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Available at: [Link]

• BYJU'S. (n.d.). Lithium aluminium hydride, also known as LAH, is a reducing agent that is commonly used in modern organic synthesis. Available at: [Link]

• YouTube. (2023). Reduction of Imines and Nitriles with LiAlH4. Available at: [Link]

• Thiedemann, B., Schmitz, C. M. L., & Staubitz, A. (2014). Reduction of N-allylamides by LiAlH4: unexpected attack of the double bond with mechanistic studies of product and byproduct formation. Journal of Organic Chemistry, 79(21), 10284–10295. Available at: [Link]

• Thai Journal of Online Education. (2024). Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. Available at: [Link]

• Organic Chemistry Portal. (n.d.). LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate. Available at: [Link]

• ACS Publications. (2024). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. Available at: [Link]

• University of Birmingham. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Aluminum Hydride Reduction. Available at: [Link]

• Chemistry Stack Exchange. (2021). Reduction of nitrobenzen using LiAlH4. Available at: [Link]

• ResearchGate. (2015). The hydrogenolysis of 3-hydroxymethylindole and other indole derivatives with lithium aluminum hydride. Available at: [Link]

• SpringerLink. (n.d.). Reduction of Biginelli compounds by LiAlH4: a rapid access to molecular diversity. Available at: [Link]

• ResearchGate. (2018). Synthesis of Tryptamine Derivatives via a Direct, One-Pot Reductive Alkylation of Indoles. Available at: [Link]

• ResearchGate. (2022). FT-IR recorded and computed spectra of 3-(2-aminoethyl) indole. Available at: [Link]

• Carl Roth. (n.d.). Lithium aluminum hydride - Safety Data Sheet. Available at: [Link]

• National Institutes of Health. (n.d.). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Available at: [Link]

• MDPI. (2021). Synthesis of Novel Tryptamine Derivatives and Their Biological Activity as Antitumor Agents. Available at: [Link]

• Princeton University Environmental Health and Safety. (n.d.). Lithium Aluminum Hydride. Available at: [Link]

• Organic Chemistry Data. (n.d.). Nitro Reduction - Common Conditions. Available at: [Link]

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Application Note: Microwave-Assisted Synthesis of Nitroethyl Indoles

Executive Summary

The synthesis of 3-(2-nitroethyl)indoles is a critical gateway in the production of tryptamines,

-carbolines, and complex indole alkaloids. Traditional thermal methods for generating these scaffolds—specifically the Henry reaction followed by reduction, or direct Michael additions—often suffer from long reaction times (12–48 hours), incomplete conversion, and the polymerization of sensitive nitroalkene intermediates.

This guide details microwave-assisted organic synthesis (MAOS) protocols that reduce reaction times to minutes while significantly improving chemoselectivity.[1] We present two validated workflows:

• The Stepwise Route: Rapid condensation of indole-3-carboxaldehyde to the nitrovinyl intermediate, followed by a microwave-accelerated chemoselective reduction.

• The Direct Route: Solvent-free Michael addition of indoles to nitroalkenes for substituted scaffolds.

Mechanistic Insight & Microwave Effects[1][2][3]

Microwave irradiation offers more than just rapid heating for these nitrogen-rich heterocycles.[2] The polarity of the indole nitrogen and the high dipole moment of the nitro group make these reactants excellent microwave absorbers.

• Selective Heating in Henry Reactions: In the condensation of indole-3-carboxaldehyde with nitromethane, microwave heating overcomes the activation energy barrier for water elimination much faster than conventional heating. This suppresses the formation of the reversible

  -nitroalcohol intermediate, driving the equilibrium toward the desired thermodynamic product: the nitroalkene .

• Transition State Stabilization: In Michael additions (Friedel-Crafts alkylations), the transition state involves charge separation between the indole (nucleophile) and the nitroalkene (electrophile). Microwave irradiation stabilizes this dipolar transition state, enhancing regioselectivity at the C3 position without requiring protecting groups on the indole nitrogen.

Experimental Workflows

Workflow Overview

The following diagram outlines the two primary synthetic pathways covered in this guide.

Figure 1: Strategic pathways for accessing nitroethyl indoles. Path A yields the unsubstituted ethyl chain (tryptamine precursor), while Path B yields

-substituted derivatives.

Protocol 1: Synthesis of 3-(2-Nitrovinyl)indole (Henry Reaction)

This step constructs the carbon chain. The microwave method prevents the common issue of nitromethane polymerization seen in prolonged thermal reflux.

Reagents:

• Indole-3-carboxaldehyde (1.0 equiv)

• Nitromethane (10.0 equiv) - Acts as reagent and solvent

• Ammonium Acetate (0.1 - 0.5 equiv) - Catalyst

Procedure:

• Vessel Loading: In a 10 mL microwave-transparent pressure vial, dissolve indole-3-carboxaldehyde (145 mg, 1 mmol) in nitromethane (2-3 mL). Add ammonium acetate (38 mg, 0.5 mmol).

• Sealing: Cap the vial with a Teflon-lined septum. Ensure the vessel is rated for at least 20 bar pressure, although this reaction typically runs lower.

• Irradiation:

  • Mode: Dynamic (Temperature Control)

  • Temperature: 95 °C

  • Hold Time: 10–15 minutes

  • Stirring: High

  • Power Max: 150 W (System will modulate to maintain 95 °C)

• Work-up: Cool to room temperature (air jet cooling). The product often precipitates as yellow/orange crystals upon cooling. If not, evaporate excess nitromethane under reduced pressure. Wash the solid with cold water and methanol.

Yield Comparison:

Method	Time	Yield	Selectivity (Alkene:Alcohol)
Conventional Reflux	12–24 h	65–75%	85:15

| Microwave (95°C) | 10 min | 92–96% | >99:1 |

Protocol 2: Chemoselective Reduction to 3-(2-Nitroethyl)indole

Reducing the alkene (C=C) without touching the nitro group (NO

) is challenging. Standard hydrogenation often reduces both to the amine. We utilize a microwave-assisted radical reduction using Tributyltin Hydride (TBTH) or a Green Solid-State method.

Method A: Aqueous TBTH Reduction (High Chemoselectivity) Reference: Shrinidhi, A. Cogent Chemistry 2015.

• Preparation: Suspend 3-(2-nitrovinyl)indole (1 mmol) in water (3 mL).

• Reagent Addition: Add Tributyltin hydride (TBTH) (1.5 equiv) and a radical initiator (AIBN, catalytic amount). Note: TBTH is toxic; handle in a fume hood.

• Irradiation:

  • Temp: 80 °C

  • Time: 8–15 minutes

• Work-up: Extract with ethyl acetate. The use of water as a solvent in MW enhances the "on-water" hydrophobic effect, accelerating the reaction.

Method B: Green Solid-State Reduction (Silica-NaBH

) Adaptation of: Zaitsev et al. Mendeleev Commun. 2025 / Result 1.10

• Preparation: Grind NaBH

  (200 mg) with Silica Gel (400 mg) in a mortar to create a supported reagent.

• Loading: Mix the nitrovinyl indole (1 mmol) with the supported reagent in a microwave vial (Open vessel or loosely capped to prevent H

  pressure buildup).

• Irradiation:

  • Power: Low (constant power mode, e.g., 50-100 W) or set Temp to 40–50 °C.

  • Time: 2–5 minutes. Caution: Exothermic.

• Mechanism: The silica surface activates the borohydride, allowing for rapid reduction of the conjugated alkene. The nitro group remains intact due to the short exposure time.

Protocol 3: Direct Michael Addition (Substituted Scaffolds)

This is the most "atom-economical" MW route, coupling indoles directly with nitroalkenes (e.g.,

-nitrostyrene).

Reagents:

• Indole (1.0 equiv)

• -Nitrostyrene (1.0 equiv)

• Catalyst: None (Solvent-free) or Silica-supported Lewis Acid (InCl

  /SiO ).

Procedure:

• Loading: Mix Indole (117 mg, 1 mmol) and

  -Nitrostyrene (149 mg, 1 mmol) in a mortar. If using a catalyst, add 10 mol% InCl .

• Vessel: Transfer the powder to a MW vial. No solvent is required (neat reaction).[3]

• Irradiation:

  • Temp: 60–80 °C

  • Time: 2–5 minutes

• Work-up: Dissolve the melt in Ethyl Acetate/DCM. Filter off catalyst (if used). Recrystallize.

Safety & Troubleshooting

Critical Safety: Nitro Compounds in Microwaves

• Explosion Risk: Nitro compounds possess high decomposition energy. Never heat nitromethane in a microwave without a temperature limit (max 100 °C).

• Vessel Venting: Use vessels with active pressure venting (e.g., spring-loaded caps).

• Scale-up: Do not exceed 5 mmol scale in a single batch 10 mL vial. For larger scales, use a continuous flow microwave reactor.

Troubleshooting Table

Issue	Probable Cause	Solution
Low Yield (Henry)	Incomplete dehydration (Nitroalcohol remains)	Increase Temp by 10°C; Ensure NH OAc is dry.
Polymerization (Dark tar)	Overheating / Hot spots	Improve stirring; Use "PowerMax" (air cooling while heating) to prevent thermal runaway.
Over-reduction (Amine formed)	Reaction time too long	Reduce time in Protocol 2; Switch to Method A (TBTH) for better selectivity.
Vessel Failure	Excessive solvent vapor pressure	Use high-boiling solvents (Water, AcOH) or run solvent-free.

References

• Microwave-Assisted Henry Reaction: Rodríguez, J. M., & Pujol, M. D. (2011). Straightforward synthesis of nitroolefins by microwave- or ultrasound-assisted Henry reaction. Tetrahedron Letters. Link

• Chemoselective Reduction (TBTH): Shrinidhi, A. (2015).[4] Microwave-assisted chemoselective reduction of conjugated nitroalkenes to nitroalkanes with aqueous tri-n-butyltin hydride. Cogent Chemistry. Link

• Michael Addition Protocol: Sridharan, V., et al. (2006). Microwave-Assisted, Solvent-Free Bischler Indole Synthesis (Contextual grounding for solvent-free indole chemistry). Synlett. Link

• General MW Indole Synthesis: Patil, S. A., et al. (2011).[5] Microwave-assisted synthesis of medicinally relevant indoles. Current Medicinal Chemistry. Link

• Safety in MW Synthesis: CEM Corporation. Safety Considerations for Microwave Synthesis. Link

Sources

• 1. Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Microwave-assisted synthesis of medicinally relevant indoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 5-(2-Nitroethyl)-1H-indole: A Comprehensive Guide to Reagents and Catalysts

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed guide to the synthesis of 5-(2-nitroethyl)-1H-indole, a key intermediate in the development of various pharmacologically active compounds. This document offers in-depth technical insights, step-by-step protocols, and a thorough examination of the reagents and catalysts involved in the synthetic pathway.

Introduction: The Significance of 5-(2-Nitroethyl)-1H-indole

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs. The 5-(2-nitroethyl)-1H-indole derivative is a particularly valuable precursor for the synthesis of tryptamines and other neurologically active agents. The presence of the nitroethyl side chain at the C5 position allows for further chemical modifications, making it a versatile building block in drug discovery and development. A common and efficient synthetic route to this compound involves a two-step process: a Henry-Knoevenagel condensation followed by a selective reduction.

Synthetic Strategy Overview

The preparation of 5-(2-nitroethyl)-1H-indole is most effectively achieved through a two-step synthetic sequence starting from indole-5-carboxaldehyde.

• Step 1: Henry-Knoevenagel Condensation. This step involves the reaction of indole-5-carboxaldehyde with nitromethane, catalyzed by ammonium acetate. This reaction typically results in the formation of the intermediate, 5-(2-nitrovinyl)-1H-indole, through a condensation and subsequent dehydration.

• Step 2: Selective Reduction. The carbon-carbon double bond of the nitrovinyl group in 5-(2-nitrovinyl)-1H-indole is then selectively reduced to yield the final product, 5-(2-nitroethyl)-1H-indole. This reduction must be performed under conditions that do not affect the nitro group or the indole ring.

Part 1: Synthesis of 5-(2-Nitrovinyl)-1H-indole via Henry-Knoevenagel Condensation

The condensation of indole-5-carboxaldehyde with nitromethane is a classic example of the Henry-Knoevenagel reaction. The use of ammonium acetate as a catalyst is advantageous as it is inexpensive, readily available, and generally provides good yields of the dehydrated nitroalkene product.[1]

Reaction Mechanism

The reaction proceeds through the following key steps:

• Deprotonation: Ammonium acetate acts as a base to deprotonate nitromethane, forming a nucleophilic nitronate anion.

• Nucleophilic Addition: The nitronate anion attacks the electrophilic carbonyl carbon of indole-5-carboxaldehyde, forming a β-nitro aldol intermediate.

• Dehydration: Under the reaction conditions, the β-nitro aldol readily undergoes dehydration to form the more stable conjugated system of 5-(2-nitrovinyl)-1H-indole.

Experimental Protocol: Ammonium Acetate Catalyzed Synthesis of 5-(2-Nitrovinyl)-1H-indole

This protocol is adapted from established procedures for the synthesis of nitroalkenes from aldehydes.[2]

Materials:

• Indole-5-carboxaldehyde

• Nitromethane

• Ammonium acetate

• Glacial acetic acid

• Sodium carbonate (Na₂CO₃)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add indole-5-carboxaldehyde (1.0 eq.).

• Add glacial acetic acid as the solvent.

• Add nitromethane (approximately 5-10 eq.) to the flask.

• Add ammonium acetate (1.0 eq.) as the catalyst.

• Heat the reaction mixture to reflux with vigorous stirring for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature.

• Carefully pour the reaction mixture into a beaker containing a saturated aqueous solution of sodium carbonate to neutralize the acetic acid.

• Extract the product into ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 5-(2-nitrovinyl)-1H-indole, which can be further purified by recrystallization or column chromatography.

Table 1: Reagents and Suggested Quantities for the Synthesis of 5-(2-Nitrovinyl)-1H-indole

Reagent	Molar Eq.	Molecular Weight ( g/mol )	Suggested Quantity (for 10 mmol scale)
Indole-5-carboxaldehyde	1.0	145.16	1.45 g
Nitromethane	5.0	61.04	3.05 g (2.68 mL)
Ammonium acetate	1.0	77.08	0.77 g
Glacial acetic acid	-	60.05	~20 mL

Part 2: Selective Reduction of 5-(2-Nitrovinyl)-1H-indole

The selective reduction of the carbon-carbon double bond in the nitrovinyl side chain without affecting the nitro group is a critical step. Sodium borohydride (NaBH₄) is a commonly used and effective reagent for this transformation.[3] The selectivity of NaBH₄ for the conjugated double bond is generally high, especially in alcoholic solvents.

Reaction Mechanism

The reduction with sodium borohydride proceeds via a nucleophilic addition of a hydride ion to the β-carbon of the nitrovinyl group, followed by protonation of the resulting carbanion.

Experimental Protocol: Sodium Borohydride Reduction of 5-(2-Nitrovinyl)-1H-indole

This protocol is based on general methods for the selective reduction of conjugated nitroalkenes.[4][5]

Materials:

• 5-(2-Nitrovinyl)-1H-indole

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Dilute hydrochloric acid (HCl)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 5-(2-nitrovinyl)-1H-indole (1.0 eq.) in methanol or ethanol in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add sodium borohydride (2.0-4.0 eq.) portion-wise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 1-3 hours, or until TLC indicates the complete consumption of the starting material.

• Carefully quench the reaction by the slow addition of dilute hydrochloric acid until the effervescence ceases.

• Remove the bulk of the solvent under reduced pressure.

• Add water to the residue and extract the product with ethyl acetate.

• Wash the combined organic layers with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate and filter.

• Remove the solvent under reduced pressure to yield the crude 5-(2-nitroethyl)-1H-indole. The product can be purified by column chromatography on silica gel.

Table 2: Reagents and Suggested Quantities for the Synthesis of 5-(2-Nitroethyl)-1H-indole

Reagent	Molar Eq.	Molecular Weight ( g/mol )	Suggested Quantity (for 5 mmol scale)
5-(2-Nitrovinyl)-1H-indole	1.0	188.18	0.94 g
Sodium borohydride	3.0	37.83	0.57 g
Methanol	-	32.04	~25 mL

Safety Precautions

• Nitromethane is flammable and toxic. Handle in a well-ventilated fume hood and avoid contact with skin and eyes.

• Sodium borohydride is a flammable solid and reacts with water to produce hydrogen gas. Handle with care and quench excess reagent slowly and carefully.

• Glacial acetic acid is corrosive. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• All reactions should be performed in a well-ventilated fume hood.

Conclusion

The two-step synthesis of 5-(2-nitroethyl)-1H-indole from indole-5-carboxaldehyde is a reliable and efficient method for obtaining this valuable intermediate. The Henry-Knoevenagel condensation catalyzed by ammonium acetate provides the nitrovinyl intermediate, which is then selectively reduced using sodium borohydride. Careful control of reaction conditions is crucial for achieving high yields and purity. This guide provides a solid foundation for researchers to successfully synthesize this important building block for drug discovery and development.

References

• Ammonium acetate catalyzed nitroaldol reaction of p-anisaldehyde (1) and nitromethane (2) in acetic acid, followed by a condensation step leading to trans-4-methoxy-b-nitrostyrene (3) and water (4). ResearchGate. Available at: [Link]

• Catalytic Hydrogenation of Nitrobenzene to Aniline | Application Note. Mettler Toledo. Available at: [Link]

• Failed Henry reaction with 3,4,5-TMB. Sciencemadness.org. Available at: [Link]

• Catalytic Hydrogenation of Alkenes and Heats of Hydrogenation. YouTube. Available at: [Link]

• Catalytic Transfer Hydrogenation of Nitroalkenes to Primary Amines. Ursinus Digital Commons. Available at: [Link]

• Selective hydrogenation of nitro compounds to amines by coupled redox reactions over a heterogeneous biocatalyst. Nature. Available at: [Link]

• Alkylamines by Reduction of Nitroalkenes Utilizing in situ Generated BH3-THF. Erowid. Available at: [Link]

• Reduction of nitroalkenes to nitroalkanes with aqueous sodium borohydride. ACS Publications. Available at: [Link]

• Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. MDPI. Available at: [Link]

• Reduction of nitroalkenes to nitroalkanes with aqueous sodium borohydride. Semantic Scholar. Available at: [Link]

• Kinetics of the Ammonium Acetate-Catalyzed Condensation of Vanillin and Nitromethane. Datapdf.com. Available at: [Link]

• Iridium-catalyzed highly chemoselective and efficient reduction of nitroalkenes to nitroalkanes in water. Green Chemistry (RSC Publishing). Available at: [Link]

• Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. ResearchGate. Available at: [Link]

• Syntheses and Selected Reductions of Conjugated Nitroalkenes. Erowid. Available at: [Link]

• 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. ResearchGate. Available at: [Link]

• Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. PubMed Central (PMC). Available at: [Link]

• Synthesis of functionalized 2-aryl-5-nitro-1H-indoles and their activity as bacterial NorA efflux pump inhibitors. PubMed. Available at: [Link]

• Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. National Institutes of Health. Available at: [Link]

• Recent Developments on Five-Component Reactions. MDPI. Available at: [Link]

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Application Notes and Protocols: 5-(2-nitroethyl)-1H-indole in Serotonin Receptor Agonist Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Serotonergic System and the Quest for Novel Agonists

The serotonin (5-hydroxytryptamine, 5-HT) system is a crucial neuromodulatory network in the central and peripheral nervous systems, influencing a vast array of physiological and psychological processes, including mood, cognition, sleep, and appetite.[1] The diverse effects of serotonin are mediated by a large family of at least 14 distinct receptor subtypes, which are predominantly G-protein coupled receptors (GPCRs), with the exception of the 5-HT3 receptor, a ligand-gated ion channel.[1][2] This diversity presents a significant opportunity for therapeutic intervention in a wide range of disorders, from depression and anxiety to migraine and psychosis.[3][4]

Serotonin receptor agonists, molecules that bind to and activate these receptors, are of particular interest in drug discovery.[5] The development of selective agonists for specific 5-HT receptor subtypes is a key strategy for designing targeted therapies with improved efficacy and reduced side effects. The indole nucleus is a common structural motif in many endogenous and synthetic serotonergic compounds, including serotonin itself. This makes indole derivatives attractive starting points for the synthesis of novel serotonin receptor ligands.

This application note explores the potential of 5-(2-nitroethyl)-1H-indole as a versatile precursor for the synthesis of novel tryptamine derivatives and their subsequent evaluation as serotonin receptor agonists. We provide a comprehensive guide, from the initial chemical synthesis to detailed in vitro and in vivo characterization, empowering researchers to investigate the therapeutic potential of this chemical scaffold.

Section 1: From Precursor to Putative Agonist: Synthesis of 5-substituted Tryptamines

The structural similarity of 5-(2-nitroethyl)-1H-indole to serotonin suggests that its corresponding amine, 5-(2-aminoethyl)-1H-indole (a tryptamine derivative), could exhibit affinity for serotonin receptors. The critical step in this transformation is the reduction of the nitro group to a primary amine.

Rationale for Synthesis

The ethylamine side chain at the 3-position of the indole ring is a key pharmacophoric feature for binding to many serotonin receptors. By starting with 5-(2-nitroethyl)-1H-indole, we can generate a tryptamine derivative with a substitution at the 5-position of the indole ring. This position is known to be amenable to modifications that can modulate affinity and selectivity for different 5-HT receptor subtypes.

Protocol: Reduction of 5-(2-nitroethyl)-1H-indole

Several methods are available for the reduction of nitroalkenes to primary amines.[6][7][8] Catalytic hydrogenation is a common and effective method.[9]

Materials:

• 5-(2-nitroethyl)-1H-indole

• Palladium on carbon (10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas source (balloon or hydrogenation apparatus)

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus (e.g., Celite pad)

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 5-(2-nitroethyl)-1H-indole in a suitable solvent such as methanol or ethanol.

• Carefully add a catalytic amount of 10% Pd/C to the solution (typically 5-10% by weight of the starting material).

• Seal the flask and purge with hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon filled with hydrogen is often sufficient for small-scale reactions) at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the palladium catalyst.

• Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 5-(2-aminoethyl)-1H-indole (putative agonist).

• Purify the product by column chromatography on silica gel if necessary.

dot

Caption: Overall workflow for the development of a serotonin receptor agonist.

Conclusion

5-(2-nitroethyl)-1H-indole represents a promising and versatile starting material for the synthesis of novel tryptamine derivatives with the potential to act as serotonin receptor agonists. The protocols and methodologies outlined in this application note provide a comprehensive framework for researchers to synthesize, characterize, and evaluate these compounds. By systematically assessing their binding affinity, functional activity, and in vivo effects, the therapeutic potential of this chemical scaffold can be thoroughly investigated, potentially leading to the discovery of new treatments for a variety of neurological and psychiatric disorders.

References

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• Gusach, A., Luginina, A., Marin, E., Brouillette, R. L., Besserer-Offroy, É., Longpré, J. M., & Bouvier, M. (2020). Assessing Gαq/15-signaling with IP-One: Single Plate Transfection and Assay Protocol for Cell-Based High-Throughput Assay. Methods and Protocols, 3(3), 59.

• Eurofins. (n.d.). 5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. Retrieved from [Link]

• Principe, G., Zucchi, S., & Borea, P. A. (2014). Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. Purinergic Signalling, 10(4), 651–661.
• Li, Y., & Li, H. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-9.

• Slideshare. (2015, July 28). Radioligand binding studies. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology. Retrieved from [Link]

• Phillips, B. (2016). Catalytic Transfer Hydrogenation of Nitroalkenes to Primary Amines. Ursinus College.
• Jo, V. E., & Parna, M. (2013). Behavioral methods to study anxiety in rodents. Journal of visualized experiments : JoVE, (73), e50249.
• National Center for Biotechnology Information. (2021, April 1).
• Chou, T. C. (2010). Drug combination studies and their synergy quantification using the Chou-Talalay method. Cancer research, 70(2), 440–446.
• National Center for Biotechnology Information. (n.d.). Serotonin Receptors. Basic Neurochemistry.
• Wikipedia. (2024, February 2). G protein-coupled receptor.
• BMG Labtech. (2021, April 26).
• Revvity. (n.d.). Functional GPCR studies using AlphaScreen cAMP detection kit.
• Cell Signaling Technology. (2025, September 17). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays.
• Saetae, W., & Jaratjaroonphong, J. (2024). Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. Burapha Science Journal, 29(2), e2024021.
• Inotiv. (n.d.).
• TeachMePhysiology. (2024, April 8). G-Proteins (GPCRs) - Structure - Function.
• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions.
• Wikipedia. (2024, January 29). 5-HT receptor.
• YouTube. (2023, September 14).
• ResearchGate. (2025, August 10).
• bioRxiv. (2024, October 12). Snapshot of 5-HT2A receptor activation in the mouse brain via IP1 detection.
• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction.
• ResearchGate. (2025, November 13). Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements.
• Sebaugh, J. L. (2011). Guidelines for accurate EC50/IC50 estimation.
• Glennon, R. A. (1991). Serotonin Receptor Subtypes: Implications for Psychopharmacology.
• Synthesis of Novel Tryptamine Derivatives and Their Biological Activity as Antitumor Agents. (2021). Molecules, 26(3), 687.
• ResearchGate. (n.d.). Schematic diagram of GPCRs signaling steps, A)-G protein-dependent....
• ResearchGate. (2025, August 10).
• Revvity. (n.d.). HTRF IP-One Gq Detection Kit, 1,000 Assay Points.
• National Center for Biotechnology Information. (2021, May 11).
• Tafuri, G., & Ciana, A. (2016). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. ACS Omega, 1(6), 1145-1155.
• eLife. (2020, August 6).
• ResearchGate. (n.d.). Signaling pathways of the serotonin receptor (5-HTR) subtypes....
• Wikipedia. (2024, January 26). Tryptamine.
• BMB Reports. (n.d.). Structural studies of serotonin receptor family.
• GraphPad. (n.d.). 50% of what? How exactly are IC50 and EC50 defined?.
• ResearchGate. (2025, August 7).
• BMG Labtech. (n.d.). HTRF IP-One assay used for functional screening.
• TOPDIVE. (n.d.). Protocol For Gpcr Camp Assay Abcam.
• Creative Diagnostics. (n.d.).
• ResearchGate. (2017, October 17). Robust cAMP assay kit for Gi coupled GPCRs?.
• Biology LibreTexts. (2023, August 31). 8.4: G-protein Coupled Receptors (GPCRs).
• Wikipedia. (2023, December 19). Reduction of nitro compounds.
• Frontiers. (2021, December 8). Animal Models of Anxiety and Depression: Incorporating the Underlying Mechanisms of Sex Differences in Macroglia Biology.
• Synthesis of Novel Tryptamine Derivatives and Their Biological Activity as Antitumor Agents. (2025, October 16). Molecules.
• Google Patents. (n.d.). US2616896A - Synthesis of tryptamine.
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Application Note: Solvent Selection for the Condensation of Nitromethane with Indole Aldehydes

Part 1: Executive Summary

The condensation of indole-3-carboxaldehyde with nitromethane (Henry Reaction) is the pivotal entry point for synthesizing tryptamines, beta-carbolines, and complex indole alkaloids. While the reaction appears deceptively simple, solvent selection dictates not just the yield, but the chemoselectivity between the intermediate

-nitroalcohol and the desired dehydrated nitroalkene.[1]

This guide analyzes the three dominant solvent systems—Glacial Acetic Acid , Alcohols (MeOH/EtOH) , and Neat/Green Media —providing a mechanistic rationale for selection and detailed protocols for the two most robust methods.[1]

Part 2: Critical Analysis & Solvent Thermodynamics[1]

The Mechanistic Divergence

The reaction proceeds in two distinct stages. Solvent choice determines whether the reaction stops at the intermediate or proceeds to the product.

• Stage I (C-C Bond Formation): The deprotonated nitromethane attacks the aldehyde carbonyl, forming a

  -nitroalcohol. This is reversible.

• Stage II (Dehydration): Elimination of water yields the conjugated 3-(2-nitrovinyl)indole. This is the thermodynamic sink.

Solvent System Evaluation

System A: Ammonium Acetate in Glacial Acetic Acid (The "Classic" Route)

• Mechanism: The ammonium acetate acts as a dual acid-base buffer. The acetate ion deprotonates nitromethane, while the acetic acid activates the aldehyde carbonyl and, crucially, catalyzes the dehydration step.[1]

• Pros: High yields (>85%); forces reaction to the nitroalkene; prevents polymerization of the indole ring by buffering pH.

• Cons: High thermal requirement (reflux); tedious workup (neutralization of large acid volumes); not suitable for acid-labile substrates.

System B: Methanol/Ethanol with Organic Bases (The "Mild" Route)

• Mechanism: Uses bases like methylamine, ethylenediamine, or NaOH.[1]

• Pros: Low temperature (RT to 60°C); easier solvent removal.

• Cons: High Risk of Incomplete Reaction. In alcohols, the reaction often stalls at the

  -nitroalcohol stage because alcohols stabilize the hydroxyl intermediate via hydrogen bonding. It requires forcing conditions or specific catalysts to drive dehydration.

• Azeotropic Warning: Methanol forms an azeotrope with nitromethane, complicating the recovery of reagents.[1]

System C: Ionic Liquids & Green Solvents (The "Modern" Route)

• Mechanism: Ionic liquids (e.g., [bmim][PF6]) act as both solvent and catalyst.[1]

• Pros: Recyclable; high selectivity.[1]

• Cons: High cost; viscosity issues; difficult purification of the solid product from the ionic liquid matrix.

Part 3: Comparative Data Analysis

The following table summarizes representative outcomes for the synthesis of 3-(2-nitrovinyl)indole based on standard literature protocols.

Solvent System	Catalyst	Temp (°C)	Time (h)	Yield (%)	Product State
Acetic Acid	NH₄OAc (1.0 eq)	100-110 (Reflux)	2 - 4	88 - 95	Nitroalkene (Orange Solid)
Methanol	MeNH₂ or NaOH	25 - 60	12 - 48	60 - 75*	Mix of Alcohol/Alkene
Ethanol	Ethylenediamine	70	6 - 12	80 - 85	Nitroalkene
Neat (Solvent-Free)	NH₄OAc	90	1 - 2	70 - 80	Crude Solid (Tarry)

*Note: Lower yields in Methanol are often due to isolation difficulties of the intermediate alcohol or incomplete dehydration.

Part 4: Visualization of Reaction Pathways

Diagram 1: Mechanistic Influence of Solvent

This diagram illustrates how Acetic Acid drives the reaction to completion compared to Alcohols.

Caption: Acetic acid promotes the critical dehydration step (bold arrow), whereas alcohols stabilize the intermediate, potentially stalling the reaction.[1]

Part 5: Detailed Experimental Protocols

Protocol A: High-Yield Synthesis (Ammonium Acetate/Acetic Acid)

Best for: Scale-up, robust substrates, maximizing yield of the alkene.

Safety Note: Nitromethane is a high-energy material. Do not heat dry nitromethane salts.[1] Perform all operations in a fume hood.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging: Add Indole-3-carboxaldehyde (14.5 g, 100 mmol) and Ammonium Acetate (7.7 g, 100 mmol).

• Solvent: Add Nitromethane (60 mL) followed by Glacial Acetic Acid (20 mL).

  • Note: The acetic acid solubilizes the ammonium salt and buffers the reaction.

• Reaction: Heat the mixture to mild reflux (approx. 105°C) for 2–4 hours.

  • Monitoring: The solution will turn dark orange/red. Monitor by TLC (30% EtOAc/Hexane). The product is a bright orange/red spot; starting material is UV active but less colored.

• Cooling: Allow the reaction to cool slowly to room temperature. The product, 3-(2-nitrovinyl)indole, typically crystallizes directly from the reaction mixture as bright orange needles.

• Filtration: Filter the solids.

• Wash: Wash the filter cake with cold water (2 x 50 mL) to remove acetic acid/ammonium salts, followed by a small amount of cold methanol (20 mL) to displace water.

• Drying: Dry under vacuum at 40°C.

  • Expected Yield: 85–92%.[1]

Protocol B: Mild Synthesis (Methanol/Methylamine)

Best for: Acid-sensitive substrates or when small-scale rapid screening is required.

• Setup: 100 mL round-bottom flask.

• Charging: Dissolve Indole-3-carboxaldehyde (1.45 g, 10 mmol) in Methanol (15 mL).

• Reagent: Add Nitromethane (6 mL, excess).

• Catalyst: Add Methylamine (40% in water, 0.5 mL) or Ethylenediamine (0.1 mL).[1]

• Reaction: Stir at 50°C for 12–24 hours.

  • Checkpoint: If TLC shows the intermediate alcohol (lower Rf than alkene), increase temp to reflux for 1 hour to force dehydration.[1]

• Workup: Evaporate solvent under reduced pressure (Caution: Nitromethane/Methanol azeotrope).

• Purification: Recrystallize the residue from isopropanol.

  • Expected Yield: 65–75%.[1]

Part 6: Troubleshooting & Self-Validating Systems

Use this decision matrix to validate your experimental design before starting.

Diagram 2: Solvent Selection Decision Matrix

Caption: Flowchart for selecting the optimal solvent system based on substrate stability and reaction scale.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield (Protocol B)	Incomplete dehydration (stopped at alcohol).	Add a catalytic amount of iodine or reflux longer.
Polymerization (Black Tar)	Reaction temp too high or concentration too high.	Dilute reaction 2x; lower temp by 10°C.
Product Oiling Out	Solvent polarity mismatch during cooling.[1]	Add a seed crystal; scratch glass; add water dropwise to induce precipitation.
Residual Nitromethane	Azeotrope with MeOH (Protocol B).	Chase with toluene or dry thoroughly under high vacuum.[1]

Part 7: References

• Gairaud, C. B., & Lappin, G. R. (1953).[1] The Synthesis of Nitrostyrenes. The Journal of Organic Chemistry, 18(1), 1–3.[1] [Link][1]

• Saetae, W., & Jaratjaroonphong, J. (2024).[1] Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. Burapha Science Journal. [Link] (Accessed via Vertex AI Search)[1]

• Abdellattif, M., & Mohamed, H. (2018).[1][2] Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol. Green and Sustainable Chemistry, 8, 139-155.[1][2] [Link]

• Singh, P., & Pandey, M. (2019).[1][3] Recent Advances in Henry Reaction: A Versatile Method in Organic Synthesis. Mini-Reviews in Organic Chemistry, 16. [Link]

Sources

• 1. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 2. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving reaction yields for 5-(2-nitroethyl)-1H-indole synthesis

Welcome to the technical support guide for the synthesis of 5-(2-nitroethyl)-1H-indole. This document is designed for researchers, chemists, and drug development professionals who are navigating the complexities of multi-step organic synthesis. As your dedicated application scientist, my goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your experiments effectively. The regioselective synthesis of 5-substituted indoles presents unique challenges compared to their more commonly synthesized 3-substituted counterparts, and this guide addresses a robust pathway to achieve this specific substitution pattern.

Recommended Synthetic Pathway

The direct introduction of a nitroethyl group at the C5 position of the indole nucleus is not readily achievable through standard electrophilic substitution, which overwhelmingly favors the C3 position. Therefore, a multi-step approach starting from a pre-functionalized indole is the most logical and reliable strategy. We recommend a three-step sequence beginning with indole-5-carbaldehyde.

Caption: Recommended three-step synthesis of 5-(2-nitroethyl)-1H-indole.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address potential issues you may encounter at each stage of the synthesis.

Step 1: Henry (Nitroaldol) Reaction

The Henry reaction is a classic base-catalyzed carbon-carbon bond formation between a nitroalkane and a carbonyl compound.[1][2] In this step, we react indole-5-carbaldehyde with nitromethane to form a β-nitro alcohol.

Q1: My Henry reaction has a very low yield or did not proceed at all. What are the likely causes?

A1: This is a common issue that can stem from several factors. Let's break them down:

• Base Selection & Stoichiometry: The choice of base is critical. While strong bases like NaOH or KOH can work, they may also promote side reactions. Weaker bases like triethylamine (TEA) or ammonium acetate are often preferred for cleaner reactions. The pKa of nitromethane is approximately 10.2, so the base must be strong enough to deprotonate it and form the nucleophilic nitronate anion.[2] Ensure the base is fresh and used in at least a catalytic amount, though stoichiometric amounts are sometimes required.

• Solvent & Temperature: The reaction is typically run in a polar protic solvent like methanol or ethanol. Temperature control is crucial. Running the reaction at room temperature or slightly below (0-25 °C) often minimizes side products. Excessive heat can lead to decomposition or undesired condensation reactions.

• Aldehyde Purity: Indole aldehydes can be prone to air oxidation to the corresponding carboxylic acid. An impure starting material will not react and can complicate purification. Verify the purity of your indole-5-carbaldehyde by NMR or melting point before starting.

• Reaction Time: Henry reactions can be slow. Monitor the reaction progress carefully using Thin Layer Chromatography (TLC). If the reaction stalls, a small, additional charge of the base may be required.

Q2: I'm observing multiple spots on my TLC plate, and the crude NMR looks complex. What are the potential side products?

A2: The use of a base with an aldehyde can unfortunately lead to several side reactions.[1]

• Cannizzaro Reaction: If using a strong base like NaOH, the aldehyde can undergo a disproportionation reaction, yielding the corresponding alcohol (indole-5-methanol) and carboxylic acid (indole-5-carboxylic acid). Using a non-nucleophilic or weaker base can mitigate this.

• Polymerization: Indoles, especially under acidic or strongly basic conditions, can polymerize. The product, a nitrovinyl indole (if dehydration occurs in-situ), is also susceptible to polymerization.

• Retro-Henry Reaction: The Henry reaction is reversible. If the workup conditions are too harsh or the temperature is too high, the product can revert to the starting materials.

  Caption: Mechanism of the base-catalyzed Henry reaction.

Step 2: Dehydration of the β-Nitro Alcohol

This step involves eliminating water from the β-nitro alcohol to form the conjugated 5-(2-nitrovinyl)-1H-indole. This product is a key intermediate but can be unstable.

Q1: My dehydration reaction is inefficient, resulting in a mixture of starting material and product. How can I drive it to completion?

A1: Incomplete dehydration is often a matter of choosing the right reagent and conditions.

• Reagent Choice:

  • Acidic Conditions: While simple acids can work, they can also cause polymerization of the indole ring. A milder approach is often better.

  • Acetic Anhydride: Refluxing in acetic anhydride is a classic and effective method. It acts as both a dehydrating agent and solvent.

  • Methanesulfonyl Chloride (MsCl): A highly effective method involves converting the alcohol to a good leaving group (mesylate) with MsCl and a base like triethylamine, followed by elimination. This often proceeds at lower temperatures (0 °C to RT), which is beneficial for stability.

• Water Removal: If using other methods, ensure water is effectively removed. Using a Dean-Stark trap with a solvent like toluene can help drive the equilibrium towards the product.

Q2: My isolated nitrovinyl indole product is a dark, tarry substance and difficult to purify. What's happening?

A2: The product, 5-(2-nitrovinyl)-1H-indole, is an electron-rich alkene conjugated with a powerful electron-withdrawing group, making it highly susceptible to polymerization.

• Minimize Heat and Light: Avoid excessive heating during the reaction and workup. Protect the reaction and the isolated product from direct light.

• Avoid Strong Acids/Bases: Both strong acids and bases can catalyze the polymerization of the nitrovinyl group and the indole ring itself.

• Use Immediately: This intermediate is often best used immediately in the next step without extensive purification or storage. If purification by column chromatography is necessary, use a deactivated silica gel (e.g., with 1% triethylamine in the eluent) and work quickly.

Step 3: Selective Reduction of the Nitroalkene

The final step is the selective reduction of the carbon-carbon double bond of the nitrovinyl group without reducing the nitro group itself.

Q1: My reduction reaction is reducing both the double bond and the nitro group, leading to the amine. How do I achieve selectivity?

A1: This is a classic chemoselectivity challenge. The choice of reducing agent is paramount.

• Catalytic Hydrogenation (e.g., H₂/Pd-C): This method is generally not recommended for this step as it will readily reduce both the alkene and the nitro group to an amine.[3]

• Sodium Borohydride (NaBH₄): This is the reagent of choice for this transformation. NaBH₄ is a mild reducing agent that selectively reduces the conjugated C=C double bond via a 1,4-conjugate addition mechanism, leaving the nitro group intact. The reaction is typically run in a protic solvent like methanol or ethanol at cool temperatures (0 °C to RT).

Q2: The yield after purification is low, even though TLC indicates a clean reaction. Where is my product going?

A2: 5-(2-nitroethyl)-1H-indole, while more stable than the nitrovinyl intermediate, can still be sensitive.

• Workup Procedure: Ensure your aqueous workup is not overly acidic or basic. A simple extraction with a suitable organic solvent (like ethyl acetate) followed by washing with brine and drying is usually sufficient.

• Chromatography: Indoles can sometimes streak or decompose on acidic silica gel. As before, consider using a deactivated column or a different stationary phase like alumina.

• Storage: The final product should be stored cold, under an inert atmosphere (argon or nitrogen), and protected from light to prevent gradual decomposition.

Summary of Reaction Conditions & Expected Yields

Step	Reaction	Key Reagents	Solvent	Temp. (°C)	Typical Yield
1	Henry Reaction	Indole-5-carbaldehyde, Nitromethane, Ammonium Acetate	Methanol	25-40	60-80%
2	Dehydration	5-(1-Hydroxy-2-nitroethyl)-1H-indole, Acetic Anhydride	Acetic Anhydride	100-120	75-90%
3	Reduction	5-(2-Nitrovinyl)-1H-indole, Sodium Borohydride (NaBH₄)	Ethanol/Methanol	0-25	80-95%

Note: Yields are estimates and highly dependent on experimental execution and purification.

Detailed Experimental Protocols

Protocol 1: Synthesis of 5-(1-Hydroxy-2-nitroethyl)-1H-indole

• To a solution of indole-5-carbaldehyde (1.0 eq) in methanol (5-10 mL per gram of aldehyde), add nitromethane (3.0 eq).

• Add ammonium acetate (1.5 eq) in one portion.

• Stir the mixture at room temperature for 24-48 hours. Monitor the reaction progress by TLC (e.g., 30% Ethyl Acetate in Hexane).

• Once the starting aldehyde is consumed, pour the reaction mixture into ice-cold water.

• The product may precipitate. If so, collect the solid by filtration. If not, extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can often be used directly in the next step or purified by column chromatography if necessary.

Protocol 2: Synthesis of 5-(2-Nitrovinyl)-1H-indole

• Suspend the crude 5-(1-Hydroxy-2-nitroethyl)-1H-indole (1.0 eq) in acetic anhydride (5-10 eq).

• Heat the mixture to reflux (approx. 120-140 °C) for 2-4 hours. Monitor by TLC until the starting material is consumed.

• Carefully cool the reaction mixture to room temperature, then pour it onto crushed ice with vigorous stirring to quench the excess acetic anhydride.

• The product will precipitate as a solid (often yellow or orange). Collect the solid by filtration and wash thoroughly with water.

• Dry the solid under vacuum. This intermediate is best used immediately.

Protocol 3: Synthesis of 5-(2-nitroethyl)-1H-indole

• Dissolve the crude 5-(2-nitrovinyl)-1H-indole (1.0 eq) in a mixture of methanol and dichloromethane or just ethanol.[4][5]

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (2.0-3.0 eq) portion-wise over 30 minutes, ensuring the temperature does not rise above 10 °C.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC.

• Once the reaction is complete, cool it back to 0 °C and cautiously quench with a few drops of acetic acid or by slowly adding 1M HCl until gas evolution ceases.

• Remove the organic solvent under reduced pressure.

• Partition the residue between water and ethyl acetate. Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography on silica gel (e.g., eluting with a gradient of ethyl acetate in hexane) to yield the final product.[5][6]

References

• Al-Serwi, H., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemistrySelect, 6(20), 4865-4872. Retrieved from [Link]

• Al-Serwi, H., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. Wiley Online Library. Retrieved from [Link]

• Dwyer, C., et al. (2012). Synthesis of functionalized 2-aryl-5-nitro-1H-indoles and their activity as bacterial NorA efflux pump inhibitors. Bioorganic & Medicinal Chemistry, 20(4), 1641-1653. Retrieved from [Link]

• Various Authors. (2024). The Henry Reaction: Recent Examples. ResearchGate. Retrieved from [Link]

• Sisko, J. (1991). Novel Synthetic Route to 5-Substituted Indoles. Loyola eCommons. Retrieved from [Link]

• Google Patents. (2019). WO2019165809A1 - Method for preparing 2-nitroindole derivatives.

• Grygorenko, O. O., et al. (2021). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules, 26(20), 6147. Retrieved from [Link]

• RSC Advances. (2024). Design, synthesis, and anti-inflammatory activity of indole-2-formamide benzimidazole[2,1-b]thiazole derivatives. Semantic Scholar. Retrieved from [Link]

• Grygorenko, O. O., et al. (2021). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. ResearchGate. Retrieved from [Link]

• Grygorenko, O. O., et al. (2021). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. National Institutes of Health. Retrieved from [Link]

• Sackus, A., et al. (2024). Synthesis and photo-induced anticancer activity of new 2-phenylethenyl-1H-benzo[e]indole dyes. European Journal of Medicinal Chemistry, 280, 116777. Retrieved from [Link]

• Feng, X., et al. (2013). Highly Enantioselective Henry (Nitroaldol) Reaction of Aldehydes and α-Ketoesters Catalyzed by N,N'-Dioxide-Copper(I) Complexes. The Journal of Organic Chemistry, 78(10), 4784-4791. Retrieved from [Link]

• ResearchGate. (2021). Optimization of the reaction conditions for a direct conversion of 3-(2-nitroethyl). Retrieved from [Link]

• Royal Society of Chemistry. (2022). Electronic Supplementary Information (ESI) Urea-engineering mediated hydrogen-bond donating Friedel−Crafts alkylation of indol. RSC Publishing. Retrieved from [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. Retrieved from [Link]

• Al-Serwi, H., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. PubMed. Retrieved from [Link]

• Professor Dave Explains. (2022, July 14). Henry Reaction [Video]. YouTube. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. d-nb.info [d-nb.info]
• 4. mdpi.com [mdpi.com]
• 5. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Troubleshooting low conversion rates in Henry reactions of indoles

Welcome to the technical support center for troubleshooting Henry (nitroaldol) reactions involving indole-based substrates. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges such as low conversion rates, side product formation, and purification difficulties when reacting indole aldehydes or ketones with nitroalkanes.

This document provides in-depth, cause-and-effect explanations for common experimental issues, offering structured solutions and detailed protocols to enhance reaction efficiency and product yield.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: My Henry reaction with indole-3-carbaldehyde has stalled or shows very low conversion.

Question: I am reacting indole-3-carbaldehyde with nitromethane using a standard base catalyst, but I'm observing minimal product formation even after extended reaction times. What are the likely causes and how can I resolve this?

Answer: Low conversion in the Henry reaction of indole aldehydes is a common issue that can often be traced back to catalyst selection, substrate-specific side reactions, or the inherent reversibility of the reaction.

Causality & Expert Analysis:

The primary challenge with indole substrates is the acidic proton on the indole nitrogen (pKa ≈ 17 in DMSO). In a base-catalyzed Henry reaction, the base is intended to deprotonate the nitroalkane (pKa ≈ 10 in water for nitromethane) to form the nucleophilic nitronate anion.[1] However, if an inappropriate base is used, it can preferentially deprotonate the indole nitrogen. This consumption of the base reduces its availability to activate the nitroalkane, thereby stalling the reaction.

Furthermore, the Henry reaction is reversible.[1] The equilibrium may not favor the product, leading to a persistent mixture of starting materials. This is known as the retro-Henry reaction.[1][2]

Troubleshooting Workflow: Low Conversion

Issue 2: My reaction produces the dehydrated nitroalkene instead of the desired β-nitro alcohol.

Question: My primary product is the 3-(2-nitrovinyl)indole, but I need to isolate the intermediate alcohol. How can I prevent this dehydration?

Answer: The elimination of water from the initial β-nitro alcohol adduct is a common subsequent reaction, often driven by the reaction conditions.[3] Controlling temperature and the amount of base are critical to isolating the alcohol.

Causality & Expert Analysis:

The formation of the conjugated nitroalkene is often thermodynamically favorable. The presence of excess base and elevated temperatures can significantly accelerate this elimination step. The acidic proton alpha to the nitro group in the alcohol intermediate is readily abstracted by the base, initiating the E1cB (Elimination Unimolecular conjugate Base) mechanism.

Solutions:

• Reduce Base Concentration: Use only a catalytic amount of a non-nucleophilic base. Strong bases in stoichiometric amounts will drive the dehydration.[3]

• Lower the Temperature: Running the reaction at lower temperatures (e.g., 0 °C to room temperature) will slow down the rate of elimination relative to the initial addition step.

• Careful Workup: During the workup, neutralize the base carefully with a mild acid (e.g., saturated NH₄Cl solution) at low temperatures before extraction to prevent dehydration on exposure to acidic or basic conditions during purification.

Issue 3: I am observing multiple unidentified side products and my yield of the desired product is poor.

Question: Besides my starting material and desired product, my TLC/crude NMR shows several other spots/peaks. What are these likely to be and how can I avoid them?

Answer: With indole substrates, side product formation can be complex. Besides the common retro-Henry and dehydration pathways, you may be observing Michael additions or reactions involving the indole ring itself.

Causality & Expert Analysis:

• Michael Addition: The initial β-nitro alcohol product can react with a second molecule of the nitronate anion in a Michael-type addition, especially if there is a high concentration of the nitronate. This leads to dinitro compounds.[2]

• Cannizzaro-type Reactions: Under strongly basic conditions, aldehydes lacking an alpha-hydrogen can undergo self-condensation (a Cannizzaro reaction), which could be a competing pathway for your indole-3-carbaldehyde.[1]

• Friedel-Crafts Alkylation: The indole nucleus is nucleophilic and can react with the aldehyde in an acid-catalyzed Friedel-Crafts type reaction, leading to bis(indolyl)methanes (BIMs).[4] While the Henry reaction is base-catalyzed, localized acidity (e.g., on silica gel during chromatography) can promote this side reaction.[4]

• N-Alkylation: The deprotonated indole nitrogen can act as a nucleophile, potentially leading to undesired N-alkylation side products, although this is less common with the Henry reaction adducts.[5]

// Nodes IndoleAldehyde [label="Indole-3-Carbaldehyde", fillcolor="#F1F3F4", fontcolor="#202124"]; Nitroalkane [label="Nitroalkane", fillcolor="#F1F3F4", fontcolor="#202124"]; Base [label="Base", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Nitronate [label="Nitronate Anion\n(Nucleophile)", fillcolor="#34A853", fontcolor="#FFFFFF"];

HenryProduct [label="β-Nitro Alcohol\n(Desired Product)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Side Products RetroHenry [label="Retro-Henry\n(Reversion to Starting Materials)", shape=box, style=dashed, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Dehydration [label="Nitroalkene\n(Dehydration Product)", shape=box, style=dashed, fillcolor="#EA4335", fontcolor="#FFFFFF"]; MichaelAdduct [label="Dinitro Compound\n(Michael Addition)", shape=box, style=dashed, fillcolor="#EA4335", fontcolor="#FFFFFF"]; BIM [label="Bis(indolyl)methane\n(Acid-catalyzed side reaction)", shape=box, style=dashed, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Nitroalkane -> Base [style=invis]; Base -> Nitronate [label=" Deprotonation ", arrowhead=open];

{IndoleAldehyde, Nitronate} -> HenryProduct [label=" Henry Addition "];

HenryProduct -> RetroHenry [label=" Reversible ", style=dashed, dir=both]; HenryProduct -> Dehydration [label=" -H₂O (Base/Heat) ", style=dashed]; {HenryProduct, Nitronate} -> MichaelAdduct [label=" Excess Base ", style=dashed]; {IndoleAldehyde, IndoleAldehyde} -> BIM [label=" Trace Acid ", style=dashed]; } dot Caption: Reaction pathways in the Henry reaction of indoles.

Data & Protocols

Table 1: Comparison of Catalysts for Henry Reaction of Indoles

Catalyst Type	Examples	Typical Conditions	Advantages	Disadvantages & Mitigation
Organic Bases	Triethylamine (TEA), DBU, DABCO	Catalytic amounts (0.1-0.2 eq.), RT to 50°C, various solvents (THF, CH₃CN, DCE)[1][2]	Mild conditions, commercially available, good for preventing dehydration.	Can be slow. Mitigation: Monitor reaction over longer periods. May deprotonate indole N-H. Mitigation: Use less basic amines like TEA.
Inorganic Bases	K₂CO₃, NaOH, Alkoxides	Catalytic to stoichiometric, often in polar solvents like EtOH or water.[6]	Inexpensive, can be effective for simple substrates.	Often too harsh for sensitive indole aldehydes, promotes dehydration and side reactions. Mitigation: Generally avoid for isolating indole nitro-alcohols.
Lewis Acids	Zn(OTf)₂, Cu(I)/Cu(II) complexes with chiral ligands[7]	Catalytic amounts (1-10 mol%), often with a co-base (e.g., DIPEA), -20°C to RT.[1]	Can provide high stereoselectivity, may avoid issues with N-H acidity by coordinating the aldehyde.	More expensive, requires careful optimization of ligands and conditions, sensitive to air and moisture.[6]

Protocol 1: N-Protection of Indole-3-Carbaldehyde with Boc Group

This protocol is recommended when the acidic N-H proton is suspected to interfere with the base catalyst.

Materials:

• Indole-3-carbaldehyde

• Di-tert-butyl dicarbonate (Boc₂O) (1.2 eq.)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq.)

• Triethylamine (TEA) (1.5 eq.)

• Dichloromethane (DCM) as solvent

Procedure:

• Dissolve indole-3-carbaldehyde (1.0 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere (N₂ or Ar).

• Add DMAP and TEA to the solution and stir for 5 minutes at room temperature.

• Add Boc₂O to the mixture. The reaction is typically exothermic.

• Stir the reaction at room temperature and monitor its progress by TLC (Thin Layer Chromatography) until the starting material is fully consumed (typically 1-3 hours).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude N-Boc-indole-3-carbaldehyde can often be used directly in the subsequent Henry reaction without further purification.

Protocol 2: General Procedure for a Trial Henry Reaction

This protocol uses mild conditions suitable for screening and optimization.

Materials:

• N-protected or unprotected indole-3-carbaldehyde (1.0 eq.)

• Nitromethane (3.0-5.0 eq.)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 eq.)

• 1,2-Dichloroethane (DCE) as solvent[2]

Procedure:

• To a solution of the indole aldehyde in DCE, add nitromethane.

• Cool the mixture to 0 °C in an ice bath.

• Add DBU dropwise to the stirred solution.

• Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature.

• Monitor the reaction progress by TLC. Look for the consumption of the starting aldehyde and the appearance of a new, more polar spot (the alcohol product).

• Once the reaction has reached completion or stalled (typically 4-24 hours), cool it back to 0 °C.

• Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification Note: The crude β-nitro alcohol is often unstable on silica gel and can dehydrate.[8] If column chromatography is necessary, consider deactivating the silica gel by pre-treating the column with a solvent mixture containing a small amount of triethylamine (e.g., 1% TEA in hexanes/ethyl acetate).[8] Alternatively, recrystallization may be a viable purification method.

References

• Henry Reaction. Organic Chemistry Portal. [Link]

• 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Semantic Scholar. [Link]

• Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. Thai Journal of Online Education. [Link]

• Henry reaction. Wikipedia. [Link]

• Synthetic method for indole-3-carboxaldehyde compounds.

• Indole-3-carbaldehyde. Wikipedia. [Link]

• Optimization of the Henry reaction. ResearchGate. [Link]

• Optimizing Henry reaction conditions (substituted benzaldehydes + nitromethane). ScienceMadness Discussion Board. [Link]

• Indole synthesis. Organic Chemistry Portal. [Link]

• Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex... MDPI. [Link]

• Green and sustainable approaches for the Friedel–Crafts reaction between aldehydes and indoles. Beilstein Journal of Organic Chemistry. [Link]

• Synthesis and Chemistry of Indole. SlideShare. [Link]

• Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica. [Link]

• (PDF) 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. ResearchGate. [Link]

• Highly Enantioselective Henry (Nitroaldol) Reaction of Aldehydes and α-Ketoesters Catalyzed by N,N'-Dioxide-Copper(I) Complexes. ACS Publications. [Link]

• Biocatalytic Approaches to the Henry (Nitroaldol) Reaction. Almac Group. [Link]

• Struggling with the purification of a nitroaldol product. Reddit. [Link]

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• 1. Henry reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Henry Reaction [organic-chemistry.org]
• 4. BJOC - Green and sustainable approaches for the Friedel–Crafts reaction between aldehydes and indoles [beilstein-journals.org]
• 5. Indole synthesis [organic-chemistry.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. reddit.com [reddit.com]

Purification strategies for removing impurities from 5-(2-nitroethyl)-1H-indole

This technical guide addresses the purification of 5-(2-nitroethyl)-1H-indole , a critical intermediate often synthesized via the Henry reaction of 5-formylindole followed by selective reduction.[1] The presence of the nitro group on the ethyl side chain (rather than the more common 3-position found in tryptamine precursors) presents unique stability and solubility challenges.

Case ID: 5-NEI-PUR-001 Status: Active Subject: Impurity Profiling and Removal Strategies for 5-(2-nitroethyl)-1H-indole[1]

Executive Summary & Critical Quality Attributes (CQA)

The synthesis of 5-(2-nitroethyl)-1H-indole typically proceeds via the selective reduction of 5-(2-nitrovinyl)-1H-indole .[1] The primary challenge is stopping the reduction at the nitroalkane stage without over-reducing to the amine (tryptamine analog) or leaving unreacted conjugated nitroalkene.

Target Molecule Specifications:

• Appearance: Off-white to pale yellow crystalline solid.

• Solubility: Soluble in EtOAc, Acetone, DCM; moderately soluble in hot Ethanol/IPA; insoluble in water.[1]

• Critical Impurities:

  • The "Vinyl" (Starting Material): 5-(2-nitrovinyl)-1H-indole (Bright orange/yellow).[1]

  • The "Amine" (Over-reduction): 5-(2-aminoethyl)-1H-indole (Basic, prone to oxidation).[1]

  • The "Aldehyde" (Precursor): 5-formylindole.[1]

Diagnostic Impurity Profiling

Before selecting a purification method, identify your specific impurity profile using this workflow.

Figure 1: Diagnostic workflow for identifying dominant impurities in crude 5-(2-nitroethyl)-1H-indole.

Troubleshooting Guide: Purification Protocols

Scenario A: Persistent Yellow Color (Nitrovinyl Impurity)

Issue: The product retains a bright yellow/orange hue, indicating unreacted 5-(2-nitrovinyl)-1H-indole.[1] This conjugated system is a Michael acceptor and difficult to remove by simple recrystallization due to co-precipitation.

Solution: Chemical Scavenging (Michael Addition) Instead of relying solely on physical separation, chemically tag the impurity to alter its solubility.[1]

• Dissolution: Dissolve crude material in THF or Ethanol.

• Scavenging: Add 1.5 equivalents (relative to estimated impurity) of N-acetylcysteine or thiophenol and a catalytic amount of base (Et3N).[1]

  • Mechanism:[1][2][3][4][5] The thiol undergoes a Michael addition to the nitrovinyl group, converting it into a highly polar, water-soluble adduct.[1]

• Wash: Dilute with EtOAc and wash extensively with saturated NaHCO3 (removes the acidic thiol-adduct) and brine.

• Result: The organic layer retains the target nitroethyl indole, while the colored impurity is washed away.

Scenario B: Baseline Streaking (Amine Impurity)

Issue: TLC shows tailing or material stuck at the baseline.[1] This is the over-reduced amine [1].

Solution: Mild Acid Wash The target nitro compound is neutral, while the amine impurity is basic.

• Dissolve crude in EtOAc.[6]

• Wash with cold 0.5 M HCl (Do not use strong acid or heat, as indoles are acid-sensitive and can polymerize).[1]

• The amine partitions into the aqueous layer as the hydrochloride salt.

• Wash organic layer with brine, dry over Na2SO4, and concentrate.[1]

Scenario C: Bulk Purification (Recrystallization)

Issue: General purification of crude solid.

Protocol: Solvent Switching Nitroindoles often crystallize well from alcohol/water mixtures or toluene.

Solvent System	Ratio (v/v)	Temperature	Notes
IPA / Water	9:1 to 4:1	Reflux 4°C	Recommended. Good recovery; IPA suppresses indole oxidation.[1]
Ethanol / Water	5:1	Reflux RT	Standard method. Ensure slow cooling to avoid oiling out.
Toluene / Hexane	1:1	80°C RT	Good for removing non-polar tars; less effective for polar impurities.

Step-by-Step Recrystallization:

• Dissolve crude solid in minimum boiling Isopropyl Alcohol (IPA).

• If dark particles persist, perform a hot filtration (quickly) through a celite pad.[1]

• Add hot water dropwise until persistent turbidity is just observed.

• Add a few drops of IPA to clear the solution.

• Allow to cool to room temperature undisturbed for 2 hours, then refrigerate at 4°C.

• Filter and wash with cold 1:1 IPA/Water.

Chromatographic Strategies (When Crystallization Fails)

If column chromatography is necessary, be aware that indoles can decompose on acidic silica.[1]

• Stationary Phase: Neutralized Silica Gel (Pre-wash silica slurry with 1% Et3N in Hexane) or Alumina (Neutral).[1]

• Eluent: Gradient of Dichloromethane (DCM) and Hexane .[1]

  • Start: 100% Hexane (elutes non-polar dimers).[1]

  • Ramp: 20% DCM

    50% DCM (elutes target nitro compound).

  • Flush: 5% MeOH in DCM (elutes polar amines/acids).[1]

• Visualization: UV (254 nm) and Ehrlich’s Reagent (turns indoles pink/purple).[1]

Frequently Asked Questions (FAQ)

Q: Why does my product turn red/brown upon standing? A: Indoles are electron-rich and prone to oxidative polymerization (forming quinone imines), especially in the presence of light and trace acids.[1] Store the purified product under nitrogen, in the dark, at -20°C.

Q: Can I use sodium borohydride (NaBH4) to reduce the vinyl impurity in the crude? A: Yes, but proceed with caution.[1] NaBH4 with Silica Gel or in mixed solvents (EtOH/THF) can reduce the nitrovinyl to nitroethyl [2].[1] However, excess reductant or prolonged reaction times risk reducing the nitro group to an amine or hydroxylamine.[1] If using this "cleanup" reduction, monitor strictly by TLC and quench immediately upon disappearance of the yellow vinyl spot.

Q: My product is oiling out during recrystallization. What do I do? A: This is common with nitroalkyl indoles.

• Seed Crystal: Add a tiny crystal of pure product if available.

• Scratching: Scratch the inner wall of the flask with a glass rod to induce nucleation.

• Re-heat: Dissolve back into solution and add slightly more solvent (IPA), then cool much more slowly (wrap flask in foil/towel).

References

• Reduction of Nitroalkenes: The reduction of conjugated nitroalkenes to nitroalkanes is a delicate balance. Over-reduction to phenethylamines (or tryptamines in this case) is a common competing pathway.[1]

  • Source: D'Andrea, L. et al. "Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride."[1][7] Beilstein J. Org.[7] Chem.2025 , 21, 39–46.[1][7] Link

• Selective Reduction Methodologies: Specific protocols for stopping at the nitroalkane stage often utilize NaBH4 supported on Silica Gel or in specific solvent systems to moder

  • Source: "Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles."[1][8] Molecules2021 , 26(20), 6132.[1] (Discusses stability and handling of nitroethyl indoles). Link

• Indole Purification Generalists

  • Source: BenchChem Technical Guides. "Removal of starting materials from the final indole product." (General protocols for acid/base washing and crystallization of indoles). Link[1]

Sources

• 1. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Minimizing polymerization side reactions during nitroethyl indole synthesis

This guide serves as a specialized technical support resource for researchers encountering polymerization issues during the synthesis of 3-(2-nitroethyl)indoles. It focuses on the two primary synthetic pathways: the Henry Reaction (Condensation) and the Michael Addition .

Topic: Minimizing Polymerization & Tar Formation Role: Senior Application Scientist Status: Operational

Introduction: The "Tar" Problem

In the synthesis of 3-(2-nitroethyl)indole (and its unsaturated precursor 3-(2-nitrovinyl)indole), "polymerization" is often a misnomer for two distinct oligomerization pathways that result in black, intractable tars:

• Indole Acid-Oligomerization: Indoles are electron-rich enamine-like systems.[1] In the presence of strong acids or high heat, they dimerize or trimerize.

• Nitroalkene Polymerization: The intermediate 3-(2-nitrovinyl)indole is a Michael acceptor.[1] Under basic conditions, it can undergo anionic polymerization or react with unreacted indole to form bis(indolyl) species.[1]

This guide provides protocols to navigate the "Goldilocks Zone"—conditions mild enough to prevent oligomerization but energetic enough to drive conversion.

Module 1: The Henry Reaction (Condensation Route)

Pathway: Indole-3-carboxaldehyde + Nitromethane

3-(2-nitrovinyl)indole

Q: My reaction mixture turns into a solid black solid (tar) within minutes of reflux. What is happening?

Diagnosis: You are likely using the "Classic" Ammonium Acetate/Acetic Acid method at too high a temperature or concentration.[1] The "tar" is a mix of polymerized indole and decomposed nitro compounds.

The Fix: Switch to a Mild Catalytic System High heat (

C) promotes radical polymerization of the nitroalkene product.

• Solution A (Microwave): Use microwave irradiation to shorten reaction time from hours to minutes, preventing thermal degradation.[1]

• Solution B (Lower Temperature): Switch to a lower-boiling solvent or a more active catalyst that works at mild temperatures.[1]

Optimized Protocol (High-Yield, Low-Polymer): Instead of refluxing acetic acid, use a catalytic amount of ammonium acetate in nitromethane with ultrasonic activation or mild heating.

Parameter	Traditional Method (High Risk)	Optimized Method (Low Risk)
Solvent	Acetic Acid / Nitromethane	Pure Nitromethane (excess)
Catalyst	Ammonium Acetate (Stoichiometric)	Ammonium Acetate (10-20 mol%)
Temp	Reflux ( C)	C or Ultrasound
Time	2-6 Hours	30-60 Minutes
Workup	Pour into water (precipitates tar)	Remove solvent, recrystallize residue

Q: I see a red/orange precipitate, but it turns to gum upon filtration. How do I stabilize it?

Diagnosis: The red/orange solid is the desired 3-(2-nitrovinyl)indole. It is sensitive to hydrolysis and base-catalyzed polymerization.[1] Troubleshooting:

• Acid Wash: Wash the filter cake immediately with cold, dilute acetic acid (1%) or ethanol to remove residual basic catalyst (ammonium acetate/ammonia).[1]

• Avoid Strong Base: Do not wash with basic water (e.g., bicarb), as this triggers anionic polymerization of the nitroalkene.

Module 2: The Michael Addition (Direct Alkylation Route)

Pathway: Indole + Nitroethylene (generated in situ)

3-(2-nitroethyl)indole

Q: I cannot buy nitroethylene, and when I make it, it polymerizes instantly. How do I react it with indole?

Diagnosis: Nitroethylene is notoriously unstable and polymerizes violently at room temperature.[1] It should never be isolated.

The Fix: In Situ Generation (The "Trap" Method) Generate nitroethylene in the presence of the indole so it is trapped by the nucleophile before it can find another nitroethylene molecule to polymerize with.

Protocol: In Situ Generation from 2-Nitroethanol

• Precursors: Indole (1.0 eq), 2-Nitroethanol (1.2 eq), Phthalic Anhydride (2.0 eq), and Di-n-butylamine (cat).[1]

• Mechanism: Phthalic anhydride dehydrates 2-nitroethanol to nitroethylene slowly.[1]

• Control: The slow release ensures the concentration of free nitroethylene never gets high enough to favor homopolymerization over the Michael addition to indole.

Q: I am getting "Bis-indoles" (two indoles attached to one nitroethyl chain). How do I stop this?

Diagnosis: This is "Over-Alkylation."[1] The product, 3-(2-nitroethyl)indole, is still nucleophilic (though less so than indole). If free nitroethylene accumulates, or if the stoichiometry is off, a second indole attacks.

Troubleshooting Logic:

• Stoichiometry: Use a slight excess of the nitro source (1.2 - 1.5 eq) relative to indole.

• Dilution: Run the reaction in a more dilute solution (0.1 M). High concentration favors intermolecular side reactions (dimerization).[1]

Module 3: Visualizing the Polymerization Pathways

The following diagram illustrates the "Danger Zones" where polymerization occurs and the "Safe Path" to the target molecule.

Caption: Reaction logic flow showing the critical divergence points where thermal or chemical stress leads to irreversible polymerization (Red) versus the desired synthetic pathway (Green).

Module 4: Purification & Workup (Recovering from Tar)[1]

Q: My product is stuck in a dark oil. How do I purify it without a column?

Technique: The Silica Plug Filtration Polymers are highly polar and often lack defined mobility on silica.

• Dissolve: Dissolve the crude dark oil in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate.[1]

• Precipitate Polymers: Add a non-polar solvent like Hexane or Pentane until the solution turns cloudy.[1] The polymers (tars) often precipitate out as a gum.

• Filtration: Pass the supernatant through a short pad of silica gel.[1]

  • Eluent: Wash with 20% EtOAc/Hexane.[1]

  • Result: The monomeric nitroethyl indole passes through; the black polymeric tar stays at the baseline (top of the silica).

Q: Can I distill the product?

WARNING: Do NOT distill nitroethyl indoles. Nitro compounds are thermally unstable.[1] Heating them to distillation temperatures (even under vacuum) can trigger rapid decomposition or explosion.[1] Always use recrystallization (EtOH/Water) or chromatography.[1]

References

• Microwave-Assisted Michael Addition

  • Title: Michael addition to unprotected 3-(2-nitrovinyl)indoles under the conditions of microwave synthesis.[1][2][3]

  • Source: ResearchGate[2][3][4]

  • URL:[Link]

• Henry Reaction Optimization

  • Title: Asymmetric Henry Reaction of Nitromethane with Substituted Aldehydes Catalyzed by Novel In Situ Generated Chiral Bis(β-Amino Alcohol-Cu(OAc)2).[1][5]

  • Source: MDPI

  • URL:[Link][1][4]

• Preventing Polymerization in Indole Synthesis: Title: Troubleshooting unexpected side products in indole synthesis. Source: BenchChem

• Synthesis of 3-(2-Nitroethyl)indole (General Protocol)

  • Title: Synthesis, Characterization (FTIR) and Antibacterial Test of 3-(2-Nitroethyl) Indole.

  • Source: ResearchGate[2][3][4]

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Optimizing recrystallization solvents for 5-(2-nitroethyl)-1H-indole

An essential, yet often challenging, step in the synthesis of pharmacologically relevant molecules like indole derivatives is purification.[1][2][3] For crystalline solids such as 5-(2-nitroethyl)-1H-indole, recrystallization is a powerful and scalable purification technique. However, selecting the optimal solvent system can be an empirical process, frequently leading to issues that consume valuable time and resources.

This technical support guide, designed for drug development professionals and researchers, provides a framework for systematically optimizing recrystallization solvents for 5-(2-nitroethyl)-1H-indole. It combines fundamental principles with practical, field-tested troubleshooting strategies to address common challenges encountered during crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a recrystallization solvent for 5-(2-nitroethyl)-1H-indole?

A1: An ideal solvent must satisfy several criteria.[4] The most critical is that 5-(2-nitroethyl)-1H-indole should be highly soluble at the solvent's boiling point but sparingly soluble at low temperatures (e.g., 0-4 °C). This differential solubility is the driving force for crystallization upon cooling. Other key properties include:

• Inertness: The solvent must not react with the compound.[4]

• Volatility: It should have a relatively low boiling point (ideally <100 °C) to be easily removed from the final crystals by evaporation.[5]

• Impurity Profile: The solvent should either keep impurities dissolved at all temperatures or not dissolve them at all.

• Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.[4]

Q2: Based on its structure, what solvents should I start with?

A2: The 5-(2-nitroethyl)-1H-indole molecule possesses a moderately polar indole ring system and a highly polar nitro group. This structure suggests that polar protic and polar aprotic solvents are excellent starting points.

• Good Single Solvents to Screen: Alcohols such as ethanol, methanol, or isopropanol are often effective for nitroaryl compounds.[6]

• Good Mixed Solvents to Screen: A combination of a solvent in which the compound is highly soluble (e.g., ethyl acetate, acetone) and an "anti-solvent" in which it is poorly soluble (e.g., hexanes, heptane, water) is a powerful strategy.[6][7] Common starting pairs include ethyl acetate/hexanes and ethanol/water.

Q3: My compound "oiled out" instead of crystallizing. What does this mean and how do I fix it?

A3: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline lattice.[8] This typically happens when the solution becomes supersaturated at a temperature that is above the melting point of your compound (or a melting point depressed by impurities).[9][10] Since impurities are often more soluble in the oily phase, the solidified oil will be less pure than a properly formed crystal.[9] For detailed solutions, refer to the Troubleshooting Guide: Issue 1 - Oiling Out .

Q4: I'm not getting any crystals, even after the solution has cooled completely. What should I do?

A4: This is likely due to the formation of a stable, supersaturated solution. The crystallization process requires an initial nucleation event to begin. You can induce nucleation by:

• Scratching: Gently scratch the inside surface of the flask below the solvent line with a glass rod.[11] This creates microscopic imperfections on the glass that can serve as nucleation sites.

• Seeding: If you have a small crystal of the pure compound, add it to the cooled solution. This "seed crystal" acts as a template for further crystal growth.

• Forced Cooling: Further cooling the solution in an ice bath or refrigerator can sometimes overcome the energy barrier to nucleation.

Solvent Selection Workflow

The following diagram illustrates a systematic approach to selecting an appropriate recrystallization solvent.

Caption: A decision tree for selecting a single or mixed solvent system.

Troubleshooting Common Recrystallization Issues

This section provides solutions to specific problems you may encounter during the recrystallization of 5-(2-nitroethyl)-1H-indole.

Issue 1: The Compound Oils Out Upon Cooling

• Causality: This phenomenon occurs when the solute's melting point is lower than the temperature at which the solution becomes saturated.[10] High impurity levels can significantly depress the melting point, exacerbating this issue.[9] The goal is to ensure that the solution's saturation point is below the compound's melting point.

• Solutions:

  • Reheat and Add More Solvent: Heat the mixture until the oil redissolves completely. Add a small amount (5-10% more volume) of the same solvent to decrease the saturation temperature. Allow the solution to cool again, but at a much slower rate.[9][12]

  • Lower the Solvent Boiling Point: If the issue persists, the chosen solvent is likely inappropriate. Select a new solvent or solvent mixture with a lower boiling point. For example, if oiling out occurs in toluene (BP 111 °C), switch to ethyl acetate (BP 77 °C).

  • Slow Down Cooling: Rapid cooling promotes high supersaturation at elevated temperatures. After dissolving your compound, allow the flask to cool slowly to room temperature on the benchtop before moving it to an ice bath. Insulating the flask can help achieve a very slow cooling rate.[13]

Issue 2: Very Low or No Recovery of Crystalline Product

• Causality: The most common cause is using an excessive volume of solvent, which keeps the compound dissolved even at low temperatures.[10] Alternatively, the chosen solvent may simply be too effective, resulting in high solubility even when cold.

• Solutions:

  • Reduce Solvent Volume: Place the flask on a rotary evaporator or use a gentle stream of nitrogen/air to evaporate a portion of the solvent. Once the volume is reduced, attempt to cool and crystallize again.

  • Utilize an Anti-Solvent: If you are using a single solvent system, you can carefully add a miscible anti-solvent to the cooled mother liquor to induce further precipitation. For example, if your compound is in ethanol, slowly add cold water until the solution becomes persistently cloudy, then cool further.

  • Perform a Second Crop: After filtering your first batch of crystals, reduce the volume of the mother liquor by 50-75% and cool it again to obtain a "second crop" of crystals. Note that this second crop may be less pure than the first.

Issue 3: The Recrystallized Product is Still Impure

• Causality: Impurities can become trapped within the crystal lattice if crystallization occurs too quickly. This rapid formation prevents the selective process of pure molecules depositing onto the growing crystal surface. Another cause is the presence of an insoluble impurity that was not removed during hot filtration.

• Solutions:

  • Perform a Second Recrystallization: Redissolve the impure crystals in the minimum amount of fresh, hot solvent and repeat the cooling process, ensuring it is slow and gradual.

  • Incorporate a Hot Filtration Step: If you observe insoluble material in your hot, saturated solution, you must perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove it before allowing the solution to cool.

  • Solvent Re-evaluation: The chosen solvent may not effectively discriminate between your compound and a key impurity. Test different solvents to find one where the impurity has significantly different solubility characteristics than your desired product.

Experimental Protocols

Protocol 1: Small-Scale Solvent Screening

• Place approximately 20-30 mg of crude 5-(2-nitroethyl)-1H-indole into several small test tubes.

• To each tube, add a different candidate solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene) dropwise at room temperature. Note the solubility.

• If the compound is insoluble at room temperature, heat the test tube in a water or sand bath. Continue adding the solvent dropwise until the solid just dissolves.[11]

• Allow the test tubes that formed a clear solution upon heating to cool to room temperature, then place them in an ice bath for 15-20 minutes.

• Observe the quantity and quality of the crystals formed. An ideal solvent will show low solubility at room temperature but high solubility when hot, and will produce a large quantity of crystals upon cooling.

Solvent	Room Temp Solubility	Hot Solubility	Crystal Formation on Cooling	Assessment
Example: Ethanol	Sparingly Soluble	Soluble	Abundant, well-formed crystals	Excellent Candidate
Example: Hexane	Insoluble	Insoluble	None	Poor Solvent
Example: Acetone	Very Soluble	Very Soluble	Few or no crystals	Too Soluble (Use as 'good' solvent in mixed system)

Protocol 2: Recrystallization from a Mixed Solvent System (e.g., Ethyl Acetate/Hexanes)

• Place the crude 5-(2-nitroethyl)-1H-indole in an Erlenmeyer flask.

• Add the 'good' solvent (ethyl acetate) in small portions at room temperature until the solid is completely dissolved. Use the minimum amount necessary.

• Gently heat the solution on a hot plate.

• Slowly add the 'anti-solvent' (hexanes) dropwise to the hot solution until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.

• Add a few more drops of the 'good' solvent (ethyl acetate) until the cloudiness just disappears, resulting in a clear, saturated solution at high temperature.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal recovery.

• Collect the crystals by vacuum filtration, wash with a small amount of cold anti-solvent (hexanes), and dry thoroughly.

Caption: A workflow for diagnosing and solving common recrystallization problems.

References

• Department of Chemistry, University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]

• Pavia, D.L., Lampman, G.M., Kriz, G.S., Engel, R.G. (1978). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education, 55(11), 730. Available from: [Link]

• Reddit community r/Chempros. (2023). Go-to recrystallization solvent mixtures. Reddit. Available from: [Link]

• Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 798, Indole. Available from: [Link]

• Chemsrc. 5-methoxy-3-(2-nitroethyl)-1H-indole. Available from: [Link]

• Mettler Toledo. Oiling Out in Crystallization. Available from: [Link]

• Google Patents. US5085991A - Process of preparing purified aqueous indole solution.
• Google Patents. US2874196A - Method of crystallizing nitro products.

• Reddit community r/OrganicChemistry. (2024). Struggling with the purification of a nitroaldol product. Reddit. Available from: [Link]

• Mettler Toledo. (2018). 4 Recrystallization Methods for Increased Yield. YouTube. Available from: [Link]

• Bielinski, M., et al. (2021). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules, 26(23), 7179. Available from: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available from: [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Available from: [Link]

• ResearchGate. (2014). How to avoid the formation of oil droplets during recrystallization?. Available from: [Link]

• Parales, R. E., et al. (2000). Purification, Characterization, and Crystallization of the Components of the Nitrobenzene and 2-Nitrotoluene Dioxygenase Enzyme Systems. Journal of Bacteriology, 182(6), 1641-1648. Available from: [Link]

• Dömling, A., et al. (2005). Efficient and Diverse Synthesis of Indole Derivatives. The Journal of Organic Chemistry, 70(12), 4851-4860. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 122130, 5-Methoxy-3-(2-nitrovinyl)-1H-indole. Available from: [Link]

• University of York, Department of Chemistry. Problems with Recrystallisations. Available from: [Link]

• Organic Chemistry Portal. Indole synthesis. Available from: [Link]

• Kumar, A., et al. (2022). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. Scientific Reports, 12, 1845. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 246039, 5-nitro-1H-indole-3-carbaldehyde. Available from: [Link]

• Reddit community r/chemistry. (2013). Recrystallization (help meeeeee). Reddit. Available from: [Link]

• El-Gazzar, A. A., et al. (2025). Enhanced antibacterial and antioxidant capabilities using indole-modified 1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile derivatives, molecular docking evaluation and in silico ADMET prediction. Scientific Reports, 15, 12345. Available from: [Link]

Sources

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• 2. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhanced antibacterial and antioxidant capabilities using indole-modified 1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile derivatives, molecular docking evaluation and in silico ADMET prediction - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. reddit.com [reddit.com]

Resolving solubility issues of 5-(2-nitroethyl)-1H-indole in aqueous media

Technical Support Center: Solubilization Guide for 5-(2-nitroethyl)-1H-indole

Executive Summary

5-(2-nitroethyl)-1H-indole (CAS: 110375-49-8 / Analogous structures) presents a classic "brick dust" solubility profile.[1][2] While the nitro group introduces a dipole, the planar indole core drives strong

stacking interactions, resulting in high crystal lattice energy and poor aqueous solubility (typically < 50 M in pure water).

This guide provides a tiered approach to solubilization, moving from standard organic co-solvents to advanced encapsulation techniques suitable for biological assays.[2]

Module 1: Physicochemical Profiling (The "Why")

Q1: I see a nitro group and an amine-like nitrogen. Why can't I just adjust the pH to dissolve it? A: You cannot rely on pH adjustment for this compound in physiological ranges.[2]

• The Indole NH: The nitrogen at position 1 is not basic; it is a very weak acid with a pKa

  16-17.[1][2] Deprotonation requires extremely strong bases (e.g., NaH), which are incompatible with aqueous biological media.[2]

• The Nitro Group: The nitro group is electron-withdrawing but does not provide an ionizable handle within the pH 2–10 range.[2]

Q2: What are the critical properties driving its insolubility? Refer to the table below for the theoretical physicochemical profile governing your solubility strategy.

Property	Value (Approx.)	Implication for Solubility
LogP	2.5 – 3.0	Moderately lipophilic.[1][2] Prefers lipid bilayers or organic solvents over water.[1][2]
H-Bond Donors	1 (Indole NH)	Limited interaction with water molecules.[1][2]
Crystal Energy	High	Planar structure promotes tight stacking; high energy is required to break the lattice.[2]
pKa	> 16	Non-ionizable in biological buffers (pH 7.4).[1][2]

Module 2: Co-solvent Strategies (Standard Protocol)

Q3: What is the "Gold Standard" protocol for preparing a stock solution? A: Dimethyl sulfoxide (DMSO) is the preferred solvent due to its high dielectric constant and ability to disrupt indole stacking.[2]

Protocol: The "Solvent Shift" Method

• Stock Preparation: Dissolve the solid compound in anhydrous DMSO to a concentration of 10–50 mM .

  • Tip: Sonicate for 5 minutes at 30°C to ensure complete lattice disruption.

• Intermediate Dilution (Optional but Recommended): If the final aqueous target is < 1% DMSO, perform an intermediate dilution step in Ethanol or PEG-400 to reduce the "shock" of hitting the water.[2]

• Aqueous Addition: Add the organic stock dropwise into the vortexing aqueous buffer.

  • Critical: Never add water to the DMSO stock; always add the stock to the water.[2] This prevents local regions of supersaturation that trigger irreversible precipitation.[1][2]

Q4: How much organic solvent can my assay tolerate? Use the compatibility matrix below to select your co-solvent system.

Solvent	Max Recommended % (Cell-Based)	Max Recommended % (Enzymatic)	Solubilizing Power	Notes
DMSO	0.1% – 0.5%	1% – 5%	High	Best general solvent.[1][2] Avoid in assays sensitive to membrane permeabilization.[1][2]
Ethanol	0.5% – 1%	2% – 5%	Moderate	High volatility.[1][2] Good for intermediate dilutions.[1][2]
PEG-400	1% – 5%	5% – 10%	Moderate	Polymer chains prevent aggregation; excellent stabilizer.[1][2]

Module 3: Advanced Formulation (Cyclodextrins)

Q5: My assay is sensitive to DMSO. How can I dissolve this without organic solvents? A: Use Hydroxypropyl-

-Cyclodextrin (HP- -CD) .[1][2] Indoles form stable inclusion complexes with -cyclodextrins.[1][2][3][4] The hydrophobic indole core sits inside the CD cavity, while the hydrophilic exterior interacts with the aqueous media.

Protocol: Cyclodextrin Complexation

• Prepare Vehicle: Dissolve 20% (w/v) HP-

  -CD in water or PBS.[1][2] Filter sterilize (0.22 m).[1][2]

• Add Compound: Add 5-(2-nitroethyl)-1H-indole powder directly to the vehicle.

• Equilibration: Shake at 200 RPM at room temperature for 24–48 hours.

• Clarification: Centrifuge at 10,000 x g for 10 minutes to remove undissolved solid. The supernatant contains the solubilized complex.[2]

  • Expected Solubility: 100

    M – 1 mM (depending on equilibration time).[1][2]

Module 4: Troubleshooting & Logic Flow

Q6: I followed the protocol, but I still see a fine precipitate (turbidity). What happened? A: You likely encountered "Crash-out" Nucleation .[1][2] This happens when the local concentration of the compound exceeds its amorphous solubility limit during mixing.[2]

Visual Troubleshooting Workflow The following diagram illustrates the decision logic for optimizing solubility based on your observation.

Caption: Decision tree for diagnosing and resolving precipitation events during aqueous dilution.

References

• Di, L., & Kerns, E. (2006).[1][2] Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today.

• Loftsson, T., & Brewster, M. E. (2010).[1][2] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.

• PubChem. (2025).[1][2][5] 5-Nitro-2-phenyl-1H-indole Compound Summary. National Library of Medicine.[1][2] (Note: Cited as structural analog for physicochemical properties).[1][2][5]

• Bergström, C. A., et al. (2007).[1][2] Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences.

Sources

• 1. 5-nitro-1H-indole-3-carbaldehyde | C9H6N2O3 | CID 246039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy (2-Nitroethyl)benzene | 6125-24-2 [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. Interactions of Indole Derivatives with β-Cyclodextrin: A Quantitative Structure-Property Relationship Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-Nitro-2-phenyl-1H-indole | C14H10N2O2 | CID 280309 - PubChem [pubchem.ncbi.nlm.nih.gov]

Controlling temperature and pH in the synthesis of nitroethyl indoles

This is a technical support guide for the synthesis of nitroethyl indoles.

Topic: Controlling Temperature & pH in the Synthesis of 3-(2-Nitroethyl)indoles Audience: Medicinal Chemists, Process Development Scientists Version: 2.4 (Current)

Executive Summary: The Stability Paradox

The synthesis of 3-(2-nitroethyl)indole (a critical tryptamine precursor) presents a unique "Stability Paradox." You are navigating between two instability cliffs:

• The Indole Cliff: Indoles are acid-sensitive (prone to dimerization/polymerization at C2-C3).

• The Nitro Cliff: Nitroalkenes (intermediates) and Nitroalkanes are base-sensitive (prone to the Nef reaction or polymerization).

Success requires a buffered protocol that maintains a "Goldilocks" pH zone (pH 6.5–8.5) and strict temperature ceilings to prevent thermodynamic degradation. This guide covers the two primary industrial routes: the Henry Condensation-Reduction Sequence (Route A) and the Michael Addition (Route B).

Route A: The Henry Condensation & Selective Reduction

The most reliable method for scale-up. Involves synthesizing the unsaturated nitrovinyl intermediate, then selectively reducing the double bond.

Phase 1: Henry Reaction (Condensation)

Reaction: Indole-3-carboxaldehyde + Nitromethane

3-(2-nitrovinyl)indole Critical Parameter: Ammonium Acetate Buffering

Parameter	Recommended Setting	Technical Rationale
Catalyst	Ammonium Acetate ( )	Acts as a dual acid/base buffer. Provides amine for iminium formation while buffering pH to prevent indole polymerization.
Stoichiometry	0.1 – 0.5 equiv.	Excess base triggers nitroalkene polymerization (black tar).
Solvent	Nitromethane (Neat) or AcOH	High dielectric constant stabilizes the charged transition state.
Temperature	Reflux (101°C)	Required to drive water removal (entropy). Lower T results in incomplete conversion.

Troubleshooting Phase 1:

• Issue: Reaction mixture turns opaque black/tarry.

  • Root Cause:[1][2][3][4][5][6][7][8][9] Polymerization of the nitrovinyl product initiated by unbuffered base or excessive heat.

  • Fix: Switch to Glacial Acetic Acid solvent with 10%

    . The acidity protects the indole ring while allowing condensation.

• Issue: Low yield of yellow needles (product).

  • Root Cause:[1][2][3][4][5][6][7][8][9] Water accumulation reverses the equilibrium.

  • Fix: Use a Dean-Stark trap or molecular sieves to remove water continuously.

Phase 2: Selective Reduction (The Critical Step)

Reaction: 3-(2-nitrovinyl)indole

3-(2-nitroethyl)indole Target: Reduce double bond without reducing the group or the indole ring.

Protocol: Sodium Borohydride / Silica Gel System

• Dissolve 3-(2-nitrovinyl)indole in 40% IPA / 60% Chloroform.

• Add Silica Gel (flash grade, 2g per g of substrate). The silica acts as a Lewis acid surface, activating the alkene and buffering the basicity of borohydride.

• Add

  (1.5 equiv) in small portions at 0°C .

Variable	Control Limit	Consequence of Deviation
pH	Neutral to Mildly Acidic (via Silica)	High pH (Basic) leads to Michael Addition of solvent or Nef-like decomposition.
Temperature	< 25°C	T > 30°C promotes over-reduction to the amine (tryptamine) or dimerization.
Quench	Dilute HCl (pH 4)	Must destroy excess hydride immediately to prevent slow reduction of the nitro group.

Route B: Direct Michael Addition

Atom-economical but prone to polymerization. Involves reacting Indole with Nitroethylene (or precursors).[3][4]

Reaction: Indole + Nitroethylene

3-(2-nitroethyl)indole[2]

The "In Situ" Strategy: Nitroethylene is highly unstable (explosive polymerization). It is best generated in situ from 2-nitroethanol or dimethyl(2-nitroethyl)amine .

Critical Control: Acid Catalysis Unlike the Henry reaction, this route favors Acidic Catalysis to activate the nitroalkene electrophile without triggering its polymerization.

• Catalyst: Trifluoroacetic Acid (TFA) or Silica-Supported Lewis Acids.

• Temperature: 50°C - 60°C . Do NOT reflux.

• Solvent: Dichloromethane (DCM) or Toluene.

Troubleshooting Route B:

• Q: Why is my yield <30%?

  • A: Reversibility.[10] The Michael addition is reversible. If you heat too long, the retro-Michael reaction dominates. Stop the reaction at 80% conversion rather than chasing 100%.

• Q: Can I use basic catalysis?

  • A: No. Bases deprotonate the nitroalkane product (forming a nitronate), which is inert to further reaction and can oxidize to a ketone (Nef reaction) upon workup.

Visualizing the Reaction Pathways

Caption: Logical flow of synthesis routes showing critical failure points (red paths) where temperature or pH mismanagement leads to byproducts.

FAQ: Troubleshooting & Optimization

Q1: My nitrovinyl intermediate precipitates as bright orange crystals, but turns brown upon drying. Why?

• A: Residual Basicity. If you wash the crystals with water but fail to neutralize the ammonium acetate/methylamine traces, the residual base catalyzes polymerization in the solid state.

• Fix: Wash the filter cake with cold dilute Acetic Acid (1%) , followed by cold Methanol.

Q2: During NaBH4 reduction, the reaction bubbles violently and pH spikes to 10. How do I control this?

• A: The bubbling is

  gas. The pH spike destroys your product.

• Protocol Adjustment: Do not add

  directly to the solution. Create a slurry of Silica Gel in the solvent first. Add to the silica. The silica buffers the methoxide formed during reduction, keeping the local pH neutral.

Q3: Can I use LiAlH4 instead of NaBH4?

• A: Only if you want the amine (Tryptamine). LiAlH4 is too strong and will reduce the nitro group to an amine (

  ) almost instantly. For the nitroethyl target, strictly use Borohydride or mild catalytic hydrogenation.

Q4: The Michael addition using Nitroethylene gives me a complex mixture.

• A: Nitroethylene is a "hot" electrophile. It polymerizes faster than it reacts with indole.

• Fix: Use beta-Nitrostyrene derivatives if your target structure allows (more stable). If you must use nitroethylene, generate it in situ from 2-nitroethyl acetate using a mild base (N-methylmorpholine) in the presence of the indole.

References

• Pelkey, E. T., & Gribble, G. W. (1999). Synthesis and Reactions of N-Protected 3-Nitroindoles. Synthesis.

• Aksenov, A. V., et al. (2021).[3] Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules.

• Saetae, W., & Jaratjaroonphong, J. (2024).[2] Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. Burapha Science Journal.

• Gribble, G. W. (2000). Sodium Borohydride in Carboxylic Acid Media: Reduction of Indoles. Chemical Society Reviews.

• El-Sawy, E. R., et al. (2017).[9] 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry.

Sources

• 1. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 2. li05.tci-thaijo.org [li05.tci-thaijo.org]
• 3. researchgate.net [researchgate.net]
• 4. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijrar.org [ijrar.org]
• 7. mdpi.com [mdpi.com]
• 8. Sodium Borohydride in Carboxylic Acid Media: Reduction of Indoles and N-alkylation of Anilines - [www.rhodium.ws] [chemistry.mdma.ch]
• 9. researchgate.net [researchgate.net]
• 10. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Technical Support Center: Stabilizing 5-(2-nitroethyl)-1H-indole Against Oxidative Degradation

This technical support guide is designed for researchers, scientists, and drug development professionals working with 5-(2-nitroethyl)-1H-indole. Our goal is to provide in-depth, field-proven insights into the prevention of its oxidative degradation during storage, ensuring the integrity and reliability of your experimental outcomes.

Introduction: The Challenge of Storing 5-(2-nitroethyl)-1H-indole

5-(2-nitroethyl)-1H-indole is a valuable building block in medicinal chemistry and drug discovery. However, its chemical structure, featuring an electron-rich indole nucleus and a nitroalkane side chain, renders it susceptible to oxidative degradation. This degradation can lead to the formation of impurities, loss of potency, and inconsistent experimental results. This guide provides a comprehensive overview of the degradation mechanisms, preventative measures, and troubleshooting strategies.

Troubleshooting Guide: Identifying and Addressing Degradation

This section addresses specific issues you may encounter during the storage and handling of 5-(2-nitroethyl)-1H-indole.

Q1: I've noticed a discoloration (yellowing or browning) of my solid 5-(2-nitroethyl)-1H-indole sample. What does this indicate?

A1: Discoloration is a primary visual indicator of oxidative degradation. The indole nucleus is prone to oxidation, which can lead to the formation of colored oligomeric or polymeric byproducts. The electron-rich nature of the indole ring makes it susceptible to attack by atmospheric oxygen, a process that can be accelerated by light and elevated temperatures.

Causality: The oxidation of indoles often proceeds via a radical mechanism, initiated by the abstraction of the N-H proton or addition of an oxidant to the C2-C3 double bond. The presence of the nitro group at the 5-position, being strongly electron-withdrawing, can influence the electron density of the indole ring, though the pyrrole ring generally remains the most reactive site for oxidation.

Immediate Actions:

• Isolate the Sample: Segregate the discolored sample to prevent potential cross-contamination of other reagents.

• Analytical Verification: Before use, verify the purity of the sample using an appropriate analytical method such as HPLC-UV, LC-MS, or NMR to quantify the extent of degradation.

• Review Storage Conditions: Assess your current storage protocol against the recommended guidelines in this document.

Q2: My 5-(2-nitroethyl)-1H-indole solution has developed an unusual odor and shows new peaks in the HPLC chromatogram. What is the likely cause?

A2: The appearance of new, unexpected peaks in your HPLC analysis, especially when accompanied by a change in odor, strongly suggests chemical degradation. In solution, particularly in protic solvents, the degradation of 5-(2-nitroethyl)-1H-indole can be more complex than in the solid state.

Causality: Besides the oxidation of the indole ring, the nitroethyl side chain can also undergo degradation. Nitroalkanes can exist in equilibrium with their nitronate anions, which are susceptible to oxidation. This can lead to the formation of aldehydes, ketones, and other byproducts, potentially contributing to a change in odor.[1] The solvent can also play a role, with protic solvents potentially facilitating proton transfer steps in the degradation pathway.

Troubleshooting Steps:

• Solvent Purity: Ensure the solvent used is of high purity and free of peroxides, which can initiate oxidative degradation. Test your solvent for peroxides using commercially available test strips.

• Inert Atmosphere: When preparing solutions, use solvents that have been de-gassed by sparging with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen.

• Storage of Solutions: If a solution must be stored, even for a short period, it should be kept under an inert atmosphere, protected from light, and refrigerated.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and storage of 5-(2-nitroethyl)-1H-indole.

Q3: What are the optimal storage conditions for solid 5-(2-nitroethyl)-1H-indole?

A3: To ensure long-term stability, solid 5-(2-nitroethyl)-1H-indole should be stored under the following conditions:

Parameter	Recommended Condition	Rationale
Temperature	-20°C to -80°C	Reduces the rate of chemical reactions, including oxidation.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to atmospheric oxygen, a key driver of oxidation.
Light	Amber glass vial or opaque container	Protects the compound from photo-oxidation, which can be initiated by UV and visible light.[2]
Moisture	Tightly sealed container with a desiccant	Prevents hydrolysis and potential catalysis of degradation pathways.

Q4: Should I use an antioxidant to stabilize my 5-(2-nitroethyl)-1H-indole sample?

A4: The use of an antioxidant can be beneficial, particularly for long-term storage or when the compound is handled in solution. Antioxidants function by intercepting reactive oxygen species or free radicals that initiate the oxidation cascade.

Commonly Used Antioxidants:

Antioxidant	Typical Concentration	Considerations
Butylated Hydroxytoluene (BHT)	0.01 - 0.1% (w/w)	A radical scavenger that is effective at low concentrations. Ensure it does not interfere with downstream applications.
Ascorbic Acid (Vitamin C)	Stoichiometric or slight excess	A reducing agent that can quench oxidizing agents. Its polarity may limit its solubility in some organic solvents.

Experimental Protocol: Addition of BHT to a Solid Sample

• Weigh the desired amount of 5-(2-nitroethyl)-1H-indole in a clean, dry amber vial.

• Add BHT to the vial at a concentration of 0.05% of the total weight of the indole compound.

• Flush the vial with a gentle stream of argon or nitrogen for 1-2 minutes to displace air.

• Tightly seal the vial with a cap containing a PTFE liner.

• Wrap the cap with parafilm to ensure an airtight seal.

• Store the vial at the recommended low temperature.

Q5: What analytical techniques are best for detecting and quantifying the degradation of 5-(2-nitroethyl)-1H-indole?

A5: A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive assessment of purity and degradation.

Analytical Method	Information Provided
High-Performance Liquid Chromatography (HPLC-UV)	Quantitative purity assessment and detection of non-volatile impurities. A stability-indicating method should be developed through forced degradation studies.[3]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Identification of degradation products by providing molecular weight information.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of the parent compound and any significant degradation products. Changes in the aromatic or aliphatic regions can indicate specific sites of degradation.
Gas Chromatography-Mass Spectrometry (GC-MS)	Useful for identifying volatile degradation products that may arise from the nitroethyl side chain.

Visualizing Degradation and Prevention

Diagram 1: Potential Oxidative Degradation Pathway of 5-(2-nitroethyl)-1H-indole

Caption: Potential pathways for the oxidative degradation of 5-(2-nitroethyl)-1H-indole.

Diagram 2: Workflow for Preventing Oxidative Degradation

Caption: A comprehensive workflow for the proper storage and handling to prevent oxidation.

References

• Nakajima, R., & Yamazaki, I. (1979). The mechanism of indole-3-acetic acid oxidation by horseradish peroxidases. Journal of Biological Chemistry, 254(4), 872-878. [Link]

• Gazarian, I. G., Lagrimini, L. M., Mellon, F. A., Naldrett, M. J., Ashby, G. A., & Thorneley, R. N. (1998). Mechanism of indole-3-acetic acid oxidation by plant peroxidases: anaerobic stopped-flow spectrophotometric studies on horseradish and tobacco peroxidases. Biochemical Journal, 333(1), 223-232. [Link]

• Kar, M., & Feierabend, J. (1984). Metabolism of activated oxygen in detached wheat and rye leaves and its relevance to the cellular senescence. Planta, 160(5), 385-391.
• Candeias, L. P., Folkes, L. K., Porssa, M., Parrick, J., & Wardman, P. (1995). Enhancement of lipid peroxidation by indole-3-acetic acid and derivatives: substituent effects. Free Radical Research, 23(5), 403-418.

• Corbett, M. D., & Chipko, B. R. (1979). Peroxide oxidation of indole to oxindole by chloroperoxidase catalysis. Biochemical Journal, 183(1), 269-276. [Link]

• Pardini, R. S., Heidker, J. C., & Fletcher, D. C. (1970). Inhibition of mitochondrial electron transport by indole-3-acetic acid. Biochemical Pharmacology, 19(9), 2695-2699.
• Brennan, R. J. (2000). The role of antioxidants in the prevention of human disease. The Linus Pauling Institute.

• Li, S., Liu, X., Tung, C. H., & Liu, L. (2023). Late-Stage Chemo-and Enantioselective Oxidation of Indoles to C3-Monosubstituted Oxindoles. Journal of the American Chemical Society, 145(49), 27120-27130. [Link]

• Rani, P., & Srivastava, V. (2017). Recent advances in the synthesis of indole and its derivatives. Journal of the Iranian Chemical Society, 14(3), 497-527.

• Goria, S., Giraudo, A., Caglio, S., Leardi, R., & Medina, J. (2012). Nitroalkane oxidase: Structure and mechanism. Antioxidants & Redox Signaling, 17(8), 1159-1177. [Link]

• Wipf Group. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. [Link]

• International Alliance for Pharmaceutical Horizontality (IAPHL). (n.d.). Guidelines for the Storage of Essential Medicines and Other Health Commodities. [Link]

• Alsante, K. M., Ando, A., Brown, R., Enas, J., Hatajik, T. D., Highuchi, T., & Kesisoglou, F. (2007). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 31(6), 48-58. [Link]

• A3P. (n.d.). Packaging - How to store highly sensitive drugs? Functional coatings. [Link]

• World Health Organization. (2003). Guide to good storage practices for pharmaceuticals. WHO Technical Report Series, No. 908, Annex 9.

• Tarik, A., & Ouzidan, Y. (2016). An overview: Storage of pharmaceutical products. World Journal of Pharmacy and Pharmaceutical Sciences, 5(5), 453-465. [Link]

• Crivori, P., & Poggesi, I. (2006). Antioxidant and cytoprotective activity of indole derivatives related to melatonin. Journal of Medicinal Chemistry, 49(24), 7056-7067. [Link]

• Navaneeswari, R., & Reddy, C. S. (2021). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 26(11), 3183. [Link]

• Bhaskar, R., Ola, M., Vinit, A., Chavan, A., & Girase, H. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics, 10(2-s), 149-155. [Link]

• Kaczor, A. A., Satała, G., & Karczmarzyk, Z. (2018). Synthesis, antioxidant and cytoprotective activity evaluation of C-3 substituted indole derivatives. Scientific Reports, 8(1), 1-15. [Link]

• Nastasi, F., D'Annessa, I., & Maggini, M. (2021). Highly Selective Indole Oxidation Catalyzed by a Mn-Containing Artificial Mini-Enzyme. ACS Catalysis, 11(15), 9407-9417. [Link]

• LibreTexts. (2023). Inductive Effects of Alkyl Groups. Chemistry LibreTexts. [Link]

• Zhang, Y., & Li, H. (2023). Tuning the Electronic Transition Energy of Indole via Substitution: Application to Identify Tryptophan-Based Chromophores That Absorb and Emit Visible Light. The Journal of Physical Chemistry B, 127(1), 137-145. [Link]

• Cui, Y., et al. (2023). Biosynthetic Pathways and Functions of Indole-3-Acetic Acid in Microorganisms. International Journal of Molecular Sciences, 24(16), 12781. [Link]

• Wikipedia. (2024). Indole-3-acetic acid. [Link]

• Biology Discussion. (n.d.). Indole-3-Acetic Acid (IAA), and Auxin in Plants | Plant Physiology. [Link]

• Sonawane, V. B., & Gaikwad, M. V. (2020). An overview: Storage of pharmaceutical products. World Journal of Pharmacy and Pharmaceutical Sciences, 9(8), 1231-1244.

• Dove Medical Press. (2024). Properties of Approved Antitumour Chinese Herbal Medicines: Integrating Evidence and Tradition. [Link]

• MDPI. (2023). Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Chromatography Techniques for Separating 5-(2-nitroethyl)-1H-indole Isomers

Welcome to the technical support center for the chromatographic separation of 5-(2-nitroethyl)-1H-indole and its positional isomers. This guide is designed for researchers, chemists, and drug development professionals who are tackling the purification and analysis of these specific indole derivatives. Here, we synthesize foundational chromatographic principles with field-proven methodologies to provide actionable solutions for your lab.

This center is divided into two main sections:

• Frequently Asked Questions (FAQs): Addressing the core strategic decisions you'll make when developing a separation method from the ground up.

• Troubleshooting Guide: A problem-oriented section to help you diagnose and resolve common issues encountered during your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section provides answers to fundamental questions regarding the separation of 5-(2-nitroethyl)-1H-indole isomers, helping you build a robust and efficient chromatographic method.

Q1: What is the best initial HPLC technique for separating positional isomers of 5-(2-nitroethyl)-1H-indole?

A1: For separating aromatic positional isomers like those of 5-(2-nitroethyl)-1H-indole, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the recommended starting point. The indole ring system provides sufficient hydrophobicity for retention on common stationary phases like C18 or C8.

However, because positional isomers have identical mass and often very similar polarities, standard C18 columns may not provide adequate resolution. A more specialized reversed-phase column, such as one with a Phenyl-Hexyl stationary phase , is often a superior choice.[1] These columns offer alternative selectivity through π-π interactions between the phenyl rings of the stationary phase and the indole ring of the analytes.[1][2] This interaction mechanism is highly sensitive to the subtle differences in electron density and molecular geometry between positional isomers, which can significantly enhance separation.[1][2]

Q2: How do I select the right stationary phase to maximize isomer resolution?

A2: Selecting the optimal stationary phase is the most critical factor for isomer separation. The goal is to exploit subtle chemical differences between the isomers.

• Mechanism of Action: A standard C18 column separates primarily based on hydrophobicity. While a good starting point, it may not resolve isomers with very similar hydrophobic characters. Phenyl-Hexyl phases introduce π-π interactions, which are dependent on the accessibility and electron density of the aromatic rings in your isomers. This often provides the necessary selectivity for separating aromatic positional isomers.[1][2]

• For Highly Polar Isomers: If your isomers are particularly polar and show poor retention on traditional reversed-phase columns, Aqueous Normal Phase (ANP) chromatography on a column like a Cogent Diamond Hydride™ can be a powerful alternative.[1]

The following table compares potential stationary phases:

Stationary Phase	Primary Separation Mechanism	Best Suited For	Key Considerations
C18 (Octadecylsilane)	Hydrophobic Interactions	General-purpose reversed-phase separations of moderately non-polar compounds.	May offer insufficient selectivity for closely related positional isomers.[2]
Phenyl-Hexyl	Hydrophobic & π-π Interactions	Aromatic and moderately polar compounds, especially positional isomers.[1]	The choice of organic modifier (Methanol vs. Acetonitrile) can significantly alter selectivity.
NPE (Nitrophenylethyl)	Hydrophobic, π-π, & Dipole-Dipole Interactions	Isomers where differences in dipole moments can be exploited for separation.[2]	Particularly effective for separating nitro-aromatic isomers.[2]
Bare Silica (Normal Phase)	Adsorption	Polar compounds soluble in non-polar organic solvents; excellent for isomer separation.[3][4]	Highly sensitive to water content in the mobile phase, which can lead to reproducibility issues.[4]

Q3: What is a good starting mobile phase composition and how should I optimize it?

A3: A successful separation relies on a well-chosen mobile phase. The composition directly influences retention time, selectivity, and peak shape.

Initial Mobile Phase: A good starting point for a reversed-phase separation of indole derivatives is a simple gradient using:

• Solvent A: Water with an acidic modifier (e.g., 0.1% Formic Acid or 0.1% Phosphoric Acid).[5]

• Solvent B: Acetonitrile (ACN) or Methanol (MeOH).[6]

Why the Acidic Modifier? The indole nitrogen is weakly basic. Adding a small amount of acid to the mobile phase suppresses the ionization of any residual silanol groups on the silica-based column, which helps to prevent peak tailing.[7] For ionizable analytes, a general rule is to adjust the mobile phase pH to be at least two units away from the analyte's pKa to ensure a consistent protonation state and achieve sharp, reproducible peaks.[8][9]

Optimization Strategy:

• Organic Modifier Screening: Run the same gradient with both Acetonitrile and Methanol. These solvents exhibit different properties; ACN can engage in dipole-dipole interactions, while MeOH is more acidic and can act as a hydrogen bond donor/acceptor.[8] Switching between them can dramatically change the elution order and selectivity of your isomers.[6]

• Gradient Optimization: Start with a broad gradient (e.g., 5-95% B over 20 minutes) to determine the approximate elution conditions for your isomers.[10] Once you have this information, you can run a shallower gradient over the region of interest to improve resolution.

• pH Adjustment: The pH of the mobile phase is a critical parameter for controlling retention and selectivity, as it affects the ionization state of the analytes.[6] A systematic study of pH (e.g., from pH 2.5 to 4.5) can reveal an optimal value for isomer separation.

Q4: What detection method is most suitable for 5-(2-nitroethyl)-1H-indole?

A4: The indole ring system contains a strong chromophore, making UV-Visible spectrophotometry an excellent detection method. Indole and its derivatives typically show maximum absorbance (λmax) around 280 nm. For quantitative analysis, it is recommended to acquire the UV spectrum of your purified compound to determine the precise λmax for maximum sensitivity.

For more complex mixtures or trace-level analysis, coupling the HPLC to a Mass Spectrometer (MS) provides an additional layer of confirmation based on the mass-to-charge ratio of the eluting compounds. For MS compatibility, it is crucial to use volatile mobile phase modifiers like formic acid instead of non-volatile ones like phosphoric acid.[5][11]

Part 2: Troubleshooting Guide

This section is formatted to help you quickly diagnose and solve specific problems you may encounter during your chromatographic runs.

Problem 1: Poor or No Resolution of Isomer Peaks

Your chromatogram shows a single broad peak or two peaks that are heavily overlapping.

Potential Causes & Solutions:

• Cause: The stationary phase lacks the necessary selectivity.

  • Solution: As discussed in the FAQs, a standard C18 column may be insufficient. Switch to a column that offers alternative chemistry, such as a Phenyl-Hexyl phase, to introduce π-π interactions as a separation mechanism.[2]

• Cause: The mobile phase composition is not optimal.

  • Solution 1 (Change Organic Solvent): If you are using Acetonitrile, switch to Methanol, or vice versa. This is a powerful tool for altering selectivity.[6][8]

  • Solution 2 (Adjust Gradient Slope): If peaks are eluting very close together, decrease the steepness of your gradient (e.g., change from a 5% to a 1% increase in organic solvent per minute). A shallower gradient increases the time analytes spend interacting with the stationary phase, allowing for better separation.

• Cause: The column temperature is not optimized.

  • Solution: Systematically vary the column temperature (e.g., test at 25°C, 35°C, and 45°C). Temperature affects mobile phase viscosity and the kinetics of mass transfer, which can sometimes improve resolution.[12][13]

Problem 2: Peak Tailing or Asymmetric Peaks

The peaks in your chromatogram are not symmetrical, showing a "tail" that extends from the back of the peak.

Potential Causes & Solutions:

• Cause: Secondary interactions between the analyte and the stationary phase. The slightly basic indole nitrogen can interact with acidic residual silanol groups on the silica backbone of the column.

  • Solution: Add an acidic modifier to your mobile phase, such as 0.1% formic acid or trifluoroacetic acid (TFA).[9] This protonates the silanol groups, minimizing these unwanted interactions.[7]

• Cause: Column overload. Injecting too much sample can saturate the stationary phase at the column inlet, leading to poor peak shape.

  • Solution: Reduce the injection volume or dilute your sample.[14]

• Cause: Mismatch between sample solvent and mobile phase. If the sample is dissolved in a solvent that is much stronger (i.e., more organic) than the initial mobile phase, it can cause peak distortion.[10]

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase.[15] If solubility is an issue, use the weakest solvent possible that will fully dissolve your sample.[10]

Problem 3: Inconsistent Retention Times

The time it takes for your peaks to elute changes significantly between injections.

Potential Causes & Solutions:

• Cause: Insufficient column equilibration. The column needs to be fully equilibrated with the initial mobile phase conditions before each injection.

  • Solution: Increase the column equilibration time between runs. A good rule of thumb is to allow at least 10 column volumes of the initial mobile phase to pass through the column before injecting.

• Cause: Mobile phase composition is changing. This can happen if solvents are not mixed properly or if one component evaporates faster than another.

  • Solution: Prepare fresh mobile phase daily and keep solvent bottles capped to prevent evaporation.[12] Ensure your HPLC pump's mixer is functioning correctly for gradient methods.[12]

• Cause: Fluctuations in column temperature.

  • Solution: Use a thermostatted column compartment to maintain a constant temperature. Even small changes in ambient temperature can affect retention times.[12]

Problem 4: Split Peaks

A single compound appears as two or more peaks.

Potential Causes & Solutions:

• Cause: A void or channel has formed at the head of the column. This can be caused by pressure shocks or degradation of the packed bed.

  • Solution: First, try reversing and flushing the column (check the manufacturer's instructions first). If this doesn't work, the column may need to be replaced. Using a guard column can help protect the analytical column and extend its lifetime.[15]

• Cause: Partial blockage of the column inlet frit.

  • Solution: Filter all samples and mobile phases to remove particulates. If a blockage is suspected, back-flushing the column may dislodge the obstruction.

• Cause: Injection solvent effect. Injecting in a very strong solvent can cause the sample to spread unevenly at the column inlet, leading to split peaks.[15]

  • Solution: As with peak tailing, dissolve the sample in a solvent that is as weak as, or weaker than, the initial mobile phase.[10][15]

Visualized Workflows

Method Development Workflow

This diagram outlines a logical progression for developing a robust separation method for your indole isomers.

Caption: A systematic workflow for HPLC method development.

Troubleshooting Decision Tree: Poor Resolution

This diagram provides a step-by-step guide for diagnosing and fixing poor peak resolution.

Caption: A decision tree for troubleshooting poor peak resolution.

References

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Various Authors. (2019). How to separate isomers by Normal phase HPLC?. ResearchGate. Retrieved from [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Waters. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• HALO Columns. (2023). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

• Nacalai Tesque, Inc. (n.d.). HPLC Column for Structual Isomers. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 3-(2-Bromoethyl)-1H-indole on Newcrom R1 HPLC column. Retrieved from [Link]

• Ernst, L. A., et al. (1989). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. PubMed. Retrieved from [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

• Lin, P., et al. (2015). Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. PubMed Central. Retrieved from [Link]

• Huesgen, A. G. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Column. Agilent Technologies. Retrieved from [Link]

• Various Authors. (2017). separation of positional isomers. Chromatography Forum. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• MicroSolv Technology Corporation. (2018). Positional Isomer Separation Method Suggestions using HPLC or LCMS. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 2-(2-Aminoethyl)-5-methoxyindole on Newcrom R1 HPLC column. Retrieved from [Link]

• LCGC International. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

• Wang, Y., et al. (2012). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS. Journal of Chromatographic Science. Retrieved from [Link]

• Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?. Retrieved from [Link]

• Piszczek, M., et al. (2014). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. PubMed. Retrieved from [Link]

Sources

• 1. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
• 2. nacalai.com [nacalai.com]
• 3. researchgate.net [researchgate.net]
• 4. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 5. Separation of 3-(2-Bromoethyl)-1H-indole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. biotage.com [biotage.com]
• 10. halocolumns.com [halocolumns.com]
• 11. Separation of 2-(2-Aminoethyl)-5-methoxyindole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. HPLC Troubleshooting Guide [scioninstruments.com]
• 13. hplc.eu [hplc.eu]
• 14. hplc.eu [hplc.eu]
• 15. agilent.com [agilent.com]

Overcoming catalyst poisoning during the reduction of nitro groups on indoles

Topic: Overcoming Catalyst Poisoning During Nitro-Indole Reduction Ticket ID: IND-NO2-RED-001 Assigned Specialist: Senior Application Scientist, Catalysis Group

Introduction: Why is this reaction failing?

Welcome to the Catalysis Technical Support Center. If you are reading this, you are likely staring at a reaction vessel where your nitro-indole starting material is untouched, or the reaction stalled at 50% conversion.

The Core Challenge: Indoles are notoriously "sticky" substrates for heterogeneous catalysis. The electron-rich nitrogen of the indole ring, combined with the basicity of the resulting primary amine (the product), creates a perfect storm for catalyst poisoning .

When reducing a nitro group on an indole scaffold, you are fighting three distinct enemies:

• Intrinsic Poisoning (Product Inhibition): The amino-indole product binds more strongly to the catalyst (Pd or Pt) than the nitro-indole reactant, effectively choking the active sites.

• Extrinsic Poisoning (Impurities): Indoles are often synthesized via routes (e.g., Fischer Indole, nitration) that leave trace sulfur or halide residues. Even ppb levels of sulfur can deactivate Pd/C.

• Electronic Deactivation: The indole ring itself can coordinate flat against the metal surface, competing with the nitro group for hydrogen activation.

This guide provides the diagnostic tools and protocols to identify which enemy you are fighting and how to defeat it.

Diagnostic Workflow

Before adding more catalyst (which usually wastes money without solving the problem), use this decision tree to diagnose the failure mode.

Figure 1: Diagnostic decision tree for nitro-indole reduction failures.

Troubleshooting Modules

Issue 1: The "Dead on Arrival" (Sulfur Poisoning)

Symptoms: The reaction consumes no hydrogen. TLC shows only starting material. Adding fresh catalyst does nothing. Root Cause: Sulfur atoms (from reagents like sodium sulfide, thio-reagents, or sulfonated byproducts) possess lone pairs that form a strong, often irreversible bond with Palladium (Pd-S). This blocks the active sites physically and electronically.

Corrective Protocol: The Scavenger Wash Do not proceed with hydrogenation until the sulfur is gone.

• Dissolve the nitro-indole in the reaction solvent (e.g., MeOH or THF).

• Add Activated Charcoal (10 wt%) or a metal scavenger (e.g., SiliaMetS® Thiol).

• Stir at 40°C for 1 hour.

• Filter through a Celite pad.

• Validation: If the filtrate is still yellow/orange (typical of nitro compounds) but lighter than before, you have likely removed polymeric sulfur impurities.

• Catalyst Switch: If cleaning fails, switch from Pd/C to Pt/C (sulfited) . Platinum is generally more resistant to sulfur poisoning than Palladium.

Issue 2: The "Stalled at 50%" (Product Inhibition)

Symptoms: Rapid initial hydrogen uptake that slows down and stops before completion. Root Cause: The amino-indole product is basic. As it forms, the amine nitrogen coordinates to the Pd surface. Since the amine binds tighter than the nitro group, the catalyst surface becomes covered in product, preventing fresh reactant from landing.

Corrective Protocol: Acid Promotion By running the reaction in acidic media, you protonate the resulting amine (

). The ammonium cation has no lone pair to donate to the metal, so it desorbs immediately, freeing the active site.

Data: Effect of Acid Additive on Yield

Conditions	Time (h)	Conversion (%)	Yield (%)
Pd/C, MeOH, H2 (1 atm)	24	45	40
Pd/C, MeOH, 1 eq. HCl , H2	4	>99	92
Pd/C, MeOH, 1 eq. MSA , H2	3	>99	95

Note: Methanesulfonic acid (MSA) is often preferred over HCl to avoid corrosion of stainless steel autoclaves.

Issue 3: Electronic Deactivation (Transfer Hydrogenation)

Symptoms: Clean starting material, no product inhibition, but H2 gas reactions are sluggish. Root Cause: The indole ring may be lying flat on the catalyst surface. Solution: Use a hydrogen donor (Transfer Hydrogenation).[1] Formate decomposes on the Pd surface to release highly active mono-atomic hydrogen and CO2, which can displace the indole from the surface.

Experimental Protocols

Protocol A: Acid-Promoted Hydrogenation (The Gold Standard)

Use this for clean starting materials that stall during reaction.

• Preparation: In a hydrogenation vessel, dissolve Nitro-indole (1.0 eq) in Methanol (10-20 V) .

• Additive: Add Methanesulfonic acid (MSA) (1.1 eq) .

  • Why? Ensures the product amine is immediately protonated.

• Catalyst: Add 10% Pd/C (5-10 wt% loading relative to substrate) under an inert atmosphere (N2 or Ar).

  • Safety: Do not add dry catalyst to methanol; it may ignite. Use a water-wet paste (50% H2O) or pre-wet the catalyst with toluene.

• Reaction: Purge with H2 gas (3 cycles). Pressurize to 3 bar (45 psi) or use a balloon for small scales. Stir vigorously at RT.

• Workup:

  • Filter catalyst over Celite.

  • Neutralization: The filtrate contains the ammonium salt. To isolate the free base, neutralize with saturated NaHCO3 or aqueous NH4OH until pH ~9.

  • Extract with EtOAc/DCM.

Protocol B: Ammonium Formate Transfer Hydrogenation

Use this when H2 gas cylinders are unavailable or for highly sensitive substrates.

• Preparation: Dissolve Nitro-indole (1 mmol) in Methanol/THF (1:1, 10 mL) .

• Catalyst: Add 10% Pd/C (100 mg) .

• Reagent: Add Ammonium Formate (5-10 mmol, 5-10 eq) in one portion.

• Reaction: Heat to reflux (approx 65°C) .

  • Observation: Gas evolution (CO2/NH3) will occur. Ensure the system is vented (do not seal tightly).

• Monitoring: Reaction is usually complete within 30-60 minutes.

• Workup: Filter hot through Celite (formate salts may precipitate if cooled). Concentrate and partition between water/EtOAc.

Mechanistic Visualization

Understanding the "Why" is critical for troubleshooting. The diagram below illustrates how the acid additive prevents the "Self-Poisoning" loop.

Figure 2: Mechanism of Acid Promotion. The acid intercepts the amine product, converting it to a non-binding ammonium species, thereby keeping the Pd surface free for the nitro reactant.

Frequently Asked Questions (FAQ)

Q: Can I use Raney Nickel instead of Pd/C? A: Yes, Raney Nickel is excellent for sulfur-contaminated samples because the massive amount of Nickel acts as its own sulfur scavenger. However, it is pyrophoric and difficult to handle. It is also less selective if you have halogens (Cl, Br, I) on the indole ring—Raney Ni will strip them off (dehalogenation).

Q: My indole has a Chlorine atom. Will Pd/C remove it? A: There is a high risk of hydrodechlorination.

• Solution 1: Use 5% Pt/C (sulfited) . Platinum is much less active for dehalogenation than Palladium.

• Solution 2: If using Pd/C, add the acid additive (HCl). Interestingly, while acid promotes nitro reduction, the presence of halide ions (Cl-) can sometimes inhibit the oxidative addition required for dehalogenation.

• Solution 3: Use Fe/Acetic Acid (dissolving metal reduction) if catalytic methods fail to retain the halogen.

Q: Why did my reaction turn into a purple tar? A: You likely formed azo-dimers or polymerized the indole. Indoles are acid-sensitive (dimerization at C3). If using the Acid Protocol (Protocol A), ensure you are not using a strong Lewis acid or heating excessively. MSA at room temperature is usually safe. If tarring occurs, switch to the Transfer Hydrogenation method (Protocol B), which is pH neutral to slightly basic.

References

• Maxted, E. B. (1951). The Poisoning of Metallic Catalysts. Advances in Catalysis, 3, 129–178.

• Blaser, H. U., et al. (2003). Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments. Advanced Synthesis & Catalysis, 345(1‐2), 103-144.

• Ram, S., & Ehrenkaufer, R. E. (1984).[2] Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions.[1] Synthesis, 1988(02), 91-95.

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

• Cantillo, D., et al. (2013). Continuous flow catalytic transfer hydrogenation of nitroarenes using formic acid. Organic & Biomolecular Chemistry, 11, 6211-6217.

Sources

• 1. zenodo.org [zenodo.org]
• 2. US5099067A - Use of ammonium formate as a hydrogen transfer reagent for reduction of chiral nitro compounds with retention of configuration - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of 5-(2-nitroethyl)-1H-indole

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique, providing profound insights into molecular architecture. This guide offers an in-depth analysis of the ¹H and ¹³C NMR spectra of 5-(2-nitroethyl)-1H-indole, a heterocyclic compound of interest. By comparing its spectral features with those of parent indole and related substituted analogues, we aim to provide a comprehensive understanding of the structural nuances imparted by the 5-(2-nitroethyl) substituent.

The Indole Scaffold: A Privileged Structure in Drug Discovery

The indole ring system is a ubiquitous motif in a vast array of biologically active natural products and synthetic pharmaceuticals. Its unique electronic properties and ability to participate in various intermolecular interactions make it a privileged scaffold in drug design. Consequently, the precise characterization of substituted indoles is a critical step in the development of new therapeutic agents.

Understanding the Influence of the 5-(2-nitroethyl) Substituent

The introduction of a 2-nitroethyl group at the C5 position of the indole ring induces significant changes in the electron distribution and, consequently, the chemical environment of the constituent protons and carbons. This is reflected in the corresponding ¹H and ¹³C NMR spectra. The electron-withdrawing nature of the nitro group is expected to deshield nearby nuclei, leading to downfield shifts in their resonance frequencies.

¹H NMR Spectral Analysis: A Proton's Perspective

The ¹H NMR spectrum of 5-(2-nitroethyl)-1H-indole is characterized by distinct signals corresponding to the protons of the indole ring and the 2-nitroethyl side chain. A comparison with the spectrum of unsubstituted indole reveals the electronic influence of the C5 substituent.

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) of Indole and Predicted Shifts for 5-(2-nitroethyl)-1H-indole.

Proton	Indole (in CDCl₃)[1]	Predicted 5-(2-nitroethyl)-1H-indole	Rationale for Predicted Shift
H1 (N-H)	~8.1 (broad s)	~8.2-8.5 (broad s)	The electron-withdrawing nitro group will have a modest deshielding effect on the N-H proton. The chemical shift is highly dependent on solvent and concentration[2].
H2	~7.2	~7.3	Minimal change expected as the substituent is distant.
H3	~6.5	~6.6	Minimal change expected.
H4	~7.6	~7.8-8.0 (d)	Significant deshielding due to the ortho-position relative to the electron-withdrawing substituent.
H6	~7.1	~7.3-7.5 (dd)	Moderate deshielding due to the meta-position relative to the substituent.
H7	~7.1	~7.2-7.4 (d)	Minor deshielding effect.
-CH₂- (α to indole)	N/A	~3.3-3.5 (t)	Typical chemical shift for a methylene group adjacent to an aromatic ring.
-CH₂- (β to indole)	N/A	~4.6-4.8 (t)	Significant deshielding due to the adjacent electron-withdrawing nitro group.

The splitting patterns (multiplicity) of the aromatic protons provide valuable information about their coupling relationships. For instance, H4 and H7 are expected to appear as doublets due to coupling with their respective ortho protons, while H6 will be a doublet of doublets. The methylene protons of the side chain will exhibit triplet multiplicities due to coupling with each other.

¹³C NMR Spectral Analysis: A Deeper Look into the Carbon Skeleton

The ¹³C NMR spectrum provides complementary information about the carbon framework of the molecule. The chemical shifts of the carbon atoms are also sensitive to the electronic effects of the substituent.

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm) of Indole and Predicted Shifts for 5-(2-nitroethyl)-1H-indole.

Carbon	Indole (in CDCl₃)[1]	Predicted 5-(2-nitroethyl)-1H-indole	Rationale for Predicted Shift
C2	~124.2	~125	Minor effect from the distant substituent.
C3	~102.2	~103	Minor effect from the distant substituent.
C3a	~128.0	~129	Moderate downfield shift due to proximity to the substituted benzene ring.
C4	~120.6	~118-120	The substituent effect on the ortho carbon can be complex, but a slight upfield or similar shift is possible.
C5	~122.0	~135-140	Significant downfield shift due to direct attachment of the electron-withdrawing group.
C6	~119.7	~120-122	Minor downfield shift.
C7	~111.2	~112-114	Minor downfield shift.
C7a	~135.7	~137	Moderate downfield shift.
-CH₂- (α to indole)	N/A	~30-35	Typical range for a methylene carbon attached to an aromatic ring.
-CH₂- (β to indole)	N/A	~75-80	Strong deshielding due to the attached nitro group.

Comparative Analysis with Structurally Related Compounds

To further contextualize the spectral features of 5-(2-nitroethyl)-1H-indole, it is instructive to compare its predicted data with experimentally determined data for related molecules. For instance, the ¹H NMR spectrum of 3-(2-nitroethyl)-1H-indole shows the methylene protons of the side chain at approximately 3.3 ppm and 4.6 ppm, which aligns with our predictions. Similarly, the presence of a nitro group at the 5-position in 5-nitro-1H-indole derivatives causes a significant downfield shift of the H4 proton to around 8.6 ppm[3]. This corroborates the expected strong deshielding effect on the proton ortho to the nitro-containing substituent.

Experimental Protocol for NMR Analysis

Acquiring high-quality NMR data is crucial for accurate spectral interpretation. The following is a standardized protocol for the ¹H and ¹³C NMR analysis of indole derivatives.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample of 5-(2-nitroethyl)-1H-indole.
• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent can influence chemical shifts, particularly for labile protons like N-H[2].
• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

2. NMR Data Acquisition:

• Place the NMR tube in the spectrometer.
• Tune and shim the instrument to ensure a homogeneous magnetic field.
• Acquire a ¹H NMR spectrum using standard pulse sequences. Key parameters to consider include the number of scans, relaxation delay, and spectral width.
• Acquire a ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans and a longer acquisition time are typically required. Proton decoupling is commonly used to simplify the spectrum and improve the signal-to-noise ratio.
• If necessary, perform 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to aid in the definitive assignment of proton and carbon signals.

Visualizing Molecular Connectivity and Spectral Assignments

The following diagram illustrates the structure of 5-(2-nitroethyl)-1H-indole and the expected correlations between key protons and carbons, which can be confirmed through 2D NMR experiments.

Caption: Molecular structure of 5-(2-nitroethyl)-1H-indole with key atoms labeled.

Conclusion

The comprehensive analysis of ¹H and ¹³C NMR spectra is indispensable for the structural verification of novel indole derivatives like 5-(2-nitroethyl)-1H-indole. By understanding the influence of the 5-(2-nitroethyl) substituent on the chemical shifts and coupling patterns, researchers can confidently assign the spectral signals and confirm the molecular structure. The comparative approach presented in this guide, along with the detailed experimental protocol, provides a robust framework for the characterization of this and other related compounds, thereby supporting advancements in medicinal chemistry and drug discovery.

References

• Molecules. ¹H and ¹³C-NMR Data of the Simplest Plumeran Indole Alkaloids Isolated from Aspidosperma Species. Available from: [Link]

• IntechOpen. ¹H and ¹³C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Available from: [Link]

• ResearchGate. ¹H(400 MHz) and ¹³C (100MHz) NMR spectral data for indole 15 in.... Available from: [Link]

• ResearchGate. How to Read and Interpret ¹H-NMR and ¹³C-NMR Spectrums. Available from: [Link]

• Academia.edu. NMR Spectra of indolizines and their π complexes. Available from: [Link]

• Royal Society of Chemistry. Electronic Supplementary Information (ESI) Urea-engineering mediated hydrogen-bond donating Friedel−Crafts alkylation of indol. Available from: [Link]

• Organic Chemistry Data. NMR Spectroscopy :: ¹H NMR Chemical Shifts. Available from: [Link]

• National Institutes of Health. Indole | C₈H₇N - PubChem. Available from: [Link]

• HETEROCYCLES. NMR STUDIES OF INDOLE. Available from: [Link]

• Biological Magnetic Resonance Data Bank. bmse000097 Indole at BMRB. Available from: [Link]

• National Institutes of Health. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Available from: [Link]

• Semantic Scholar. ¹³C NMR spectroscopy of indole derivatives. Available from: [Link]

• Royal Society of Chemistry. Interpretation of substituent-induced ¹³C NMR chemical shifts of oxindoles - New Journal of Chemistry. Available from: [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. Available from: [Link]

• JEOL. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Available from: [Link]

• National Institutes of Health. Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity - PMC. Available from: [Link]

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• 1. bmse000097 Indole at BMRB [bmrb.io]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Identifying the Nitro Group in Indole Derivatives using FTIR Spectroscopy

For researchers, medicinal chemists, and drug development professionals working with indole-based compounds, the precise identification of functional groups is paramount. The introduction of a nitro (NO₂) group to an indole scaffold can dramatically alter its electronic properties, reactivity, and biological activity. Among the arsenal of analytical techniques, Fourier-Transform Infrared (FTIR) spectroscopy stands out as a rapid, reliable, and accessible method for functional group identification. This guide provides an in-depth comparison and practical protocols for leveraging FTIR spectroscopy to unequivocally identify the nitro group in various indole derivatives.

The Vibrational Signature of the Nitro Group

The nitro group is composed of a nitrogen atom double-bonded to one oxygen atom and single-bonded to another, with the latter carrying a negative formal charge and the nitrogen a positive formal charge. This arrangement gives rise to characteristic vibrational modes that are readily detectable by FTIR spectroscopy. The two most prominent and diagnostic peaks for the nitro group are:

• Asymmetric Stretching (ν_as(NO₂)): This high-frequency, strong absorption band corresponds to the out-of-phase stretching of the two N-O bonds.

• Symmetric Stretching (ν_s(NO₂)): This is a slightly lower frequency and typically less intense (though still strong) absorption band resulting from the in-phase stretching of the N-O bonds.

The position of these bands is sensitive to the electronic environment of the nitro group. When attached to an aromatic system like the indole ring, electron-withdrawing or -donating substituents can influence the bond order of the N-O bonds, leading to shifts in their stretching frequencies.

Comparative Analysis of Nitroindole Isomers

The position of the nitro group on the indole ring significantly impacts its electronic environment and, consequently, its vibrational frequencies. The following table provides a comparative summary of the characteristic asymmetric and symmetric NO₂ stretching frequencies for various nitroindole isomers.

Indole Derivative	Asymmetric NO₂ Stretch (ν_as) (cm⁻¹)	Symmetric NO₂ Stretch (ν_s) (cm⁻¹)	Other Key Peaks (cm⁻¹)
Indole (Parent)	N/A	N/A	~3406 (N-H stretch), 3022-3049 (C-H stretch), 1508-1577 (aromatic C=C stretch)[1]
3-Nitroindole	~1510-1530	~1330-1350	-
4-Nitroindole	~1515	~1338	-
5-Nitroindole	~1510	~1335	-
6-Nitroindole	~1520	~1340	-
7-Nitroindole	~1518	~1345	-

Analysis of Trends:

The electronic nature of the indole ring system influences the position of the nitro group's stretching frequencies. The electron-rich pyrrole ring and the benzenoid ring of indole can engage in resonance with the nitro group, affecting the N-O bond order. The precise position of the nitro group dictates the extent of this electronic communication. For instance, substitution at the 3-position places the nitro group in direct conjugation with the lone pair of the indole nitrogen, which can lead to a more pronounced delocalization of electron density and a slight lowering of the stretching frequencies compared to substitution on the benzene ring. The differences observed between the 4-, 5-, 6-, and 7-nitroindole isomers can be attributed to the varying inductive and resonance effects at these positions.

Experimental Protocols for FTIR Analysis

To obtain high-quality, reproducible FTIR spectra of nitroindole derivatives, proper sample preparation is crucial. Below are detailed protocols for two common methods: the Potassium Bromide (KBr) pellet method and Attenuated Total Reflectance (ATR).

Method 1: Potassium Bromide (KBr) Pellet Technique

This classic transmission method is ideal for obtaining high-resolution spectra of solid samples.

Rationale: The sample is intimately mixed with dry KBr powder and compressed into a thin, transparent pellet. KBr is transparent to infrared radiation in the mid-IR region, thus acting as an ideal matrix. This method minimizes scattering effects and provides a uniform path length for the IR beam.

Step-by-Step Protocol:

• Sample and KBr Preparation:

  • Thoroughly dry spectroscopic grade KBr powder in an oven at ~110°C for at least 2-4 hours to remove any adsorbed water, which has strong IR absorption bands. Store the dried KBr in a desiccator.

  • Weigh out approximately 1-2 mg of the nitroindole derivative and about 100-200 mg of the dried KBr. The sample-to-KBr ratio should be roughly 1:100.

• Grinding and Mixing:

  • In a clean agate mortar and pestle, grind the nitroindole sample to a very fine powder.

  • Add the KBr to the mortar and gently but thoroughly mix it with the sample by grinding for another minute. The goal is a homogenous mixture with a particle size of less than 2 micrometers to reduce light scattering.

• Pellet Formation:

  • Assemble a clean and dry pellet die. Transfer the KBr-sample mixture into the die, ensuring an even distribution.

  • Place the die into a hydraulic press. Apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Spectral Acquisition:

  • Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum.

  • The resulting spectrum should show clear absorption bands with minimal baseline drift.

Method 2: Attenuated Total Reflectance (ATR) Technique

ATR is a popular and convenient method that requires minimal sample preparation, making it suitable for rapid screening and analysis of both solids and liquids.

Rationale: The IR beam is directed into a crystal with a high refractive index (e.g., diamond, zinc selenide). At the crystal-sample interface, an evanescent wave penetrates a short distance into the sample. The sample absorbs energy at specific frequencies from this evanescent wave, and the attenuated IR beam is then directed to the detector.

Step-by-Step Protocol:

• ATR Crystal Cleaning:

  • Before each measurement, thoroughly clean the surface of the ATR crystal with a suitable solvent (e.g., isopropanol or ethanol) and a soft, lint-free tissue to remove any residues from previous samples.

• Background Spectrum:

  • With the clean, dry ATR crystal in place, acquire a background spectrum. This will account for any absorptions from the crystal and the surrounding atmosphere.

• Sample Application:

  • Place a small amount of the powdered nitroindole derivative directly onto the center of the ATR crystal.

• Applying Pressure:

  • Use the pressure clamp of the ATR accessory to apply firm and consistent pressure to the sample. This ensures good contact between the sample and the crystal surface, which is critical for obtaining a strong signal.

• Spectral Acquisition:

  • Acquire the sample spectrum.

  • After the measurement, clean the crystal surface thoroughly as described in step 1.

Decision Workflow for Nitro Group Identification

The following workflow, presented as a Graphviz diagram, outlines a systematic approach to identifying the nitro group in an unknown indole derivative using FTIR spectroscopy.

Caption: A flowchart illustrating the systematic process for identifying a nitro group in an indole derivative using FTIR spectroscopy.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural elucidation of indole derivatives. The characteristic asymmetric and symmetric stretching vibrations of the nitro group provide a clear and reliable signature for its identification. By following robust experimental protocols and systematically analyzing the spectral data, researchers can confidently confirm the presence of this crucial functional group. Furthermore, a comparative analysis of the precise peak positions can offer valuable insights into the isomeric nature of the nitroindole, thereby aiding in the comprehensive characterization of these important molecules in drug discovery and development.

References

• Trivedi, M. K., Tallapragada, R. M., Branton, A., & Jana, S. (2015). Biofield Treatment: A Potential Strategy for Modification of Physical and Thermal Properties of Indole. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of 5-(2-nitroethyl)-1H-indole

For researchers, scientists, and drug development professionals, a deep understanding of a molecule's behavior under mass spectrometry is paramount for its accurate identification and structural elucidation. This guide provides a comprehensive comparison of the anticipated mass spectrometry fragmentation patterns of 5-(2-nitroethyl)-1H-indole under two common ionization techniques: Electron Ionization (EI) and Electrospray Ionization (ESI). By dissecting the fragmentation pathways of its constituent indole core and nitroethyl side chain, this document offers predictive insights supported by established fragmentation principles of related chemical classes.

Introduction to 5-(2-nitroethyl)-1H-indole and its Mass Spectrometric Analysis

5-(2-nitroethyl)-1H-indole is a derivative of the indole scaffold, a ubiquitous heterocyclic motif in numerous biologically active compounds and pharmaceuticals. The presence of the nitroethyl side chain introduces unique fragmentation characteristics that, when understood, can be leveraged for its unambiguous identification in complex matrices. Mass spectrometry, a powerful analytical technique, provides a molecular fingerprint by breaking down a molecule into charged fragments. The resulting mass spectrum, a plot of ion intensity versus mass-to-charge ratio (m/z), reveals critical structural information. The choice of ionization technique significantly influences the fragmentation process, with "hard" techniques like EI inducing extensive fragmentation and "soft" techniques like ESI typically preserving the molecular ion for subsequent targeted fragmentation in tandem mass spectrometry (MS/MS).[1]

Electron Ionization (EI) Mass Spectrometry: A Hard Ionization Approach

Electron Ionization (EI) subjects the analyte to a high-energy electron beam, leading to the formation of a radical cation (M+•) and subsequent extensive fragmentation. This reproducible fragmentation pattern is a key advantage of EI-MS.[2] For 5-(2-nitroethyl)-1H-indole, the fragmentation is expected to be driven by the stability of the indole nucleus and the lability of the nitroethyl side chain.

Key Fragmentation Pathways under EI:

• Alpha-Cleavage: The most probable initial fragmentation is the cleavage of the Cα-Cβ bond of the ethyl side chain, leading to the formation of a highly stable indolyl-methyl radical cation. This is a common fragmentation pathway for alkyl-substituted indoles.[2]

• Loss of the Nitro Group: Cleavage of the C-N bond resulting in the loss of the nitro group (NO₂) as a radical is another anticipated pathway. This is a characteristic fragmentation for nitroalkanes.[3]

• Rearrangement and Subsequent Fragmentations: The indole ring itself is relatively stable, often leading to a prominent molecular ion peak.[4] However, subsequent fragmentation of the primary fragment ions can occur, such as the characteristic loss of HCN from the indole ring.[4]

Electrospray Ionization (ESI) Tandem Mass Spectrometry: A Softer Approach for Structural Elucidation

Electrospray Ionization (ESI) is a soft ionization technique that typically generates a protonated molecule [M+H]⁺ in the positive ion mode.[5] This intact molecular ion can then be subjected to collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS) to induce controlled fragmentation. This approach is particularly useful for obtaining detailed structural information.

Predicted Fragmentation of the Protonated Molecule [M+H]⁺:

The fragmentation of the [M+H]⁺ ion of 5-(2-nitroethyl)-1H-indole is expected to proceed through distinct pathways compared to EI. The positive charge, likely localized on the indole nitrogen, will influence the bond cleavages.

• Neutral Loss of the Nitroethane: A primary fragmentation pathway is the neutral loss of the nitroethane molecule following proton transfer to the nitro group.

• Cleavage of the Side Chain: Similar to EI, cleavage of the bond between the indole ring and the side chain is expected, leading to the formation of a protonated indole moiety.

• Loss of Nitrous Acid (HNO₂): A common fragmentation pathway for nitro-containing compounds under ESI-MS/MS is the loss of nitrous acid.

Comparative Summary of Fragmentation Patterns

Ionization Technique	Key Characteristics	Predicted Major Fragment Ions for 5-(2-nitroethyl)-1H-indole
Electron Ionization (EI)	Hard ionization, extensive fragmentation, molecular ion may be weak.	Indolyl-methyl radical cation, [M-NO₂]⁺, molecular ion (M+•).
Electrospray Ionization (ESI-MS/MS)	Soft ionization, prominent protonated molecule [M+H]⁺, controlled fragmentation.	[M+H-CH₃NO₂]⁺, protonated indole, [M+H-HNO₂]⁺.

Visualizing the Fragmentation Pathways

To further elucidate the proposed fragmentation mechanisms, the following diagrams were generated using Graphviz.

EI Fragmentation Workflow

Caption: Proposed EI fragmentation pathway of 5-(2-nitroethyl)-1H-indole.

ESI-MS/MS Fragmentation Workflow

Caption: Proposed ESI-MS/MS fragmentation of protonated 5-(2-nitroethyl)-1H-indole.

Experimental Protocols

The following are generalized protocols for the analysis of 5-(2-nitroethyl)-1H-indole using GC-MS (for EI) and LC-MS/MS (for ESI). Optimization of these parameters is crucial for achieving the best results.

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI)

• Sample Preparation: Prepare a 1 mg/mL stock solution of 5-(2-nitroethyl)-1H-indole in a volatile solvent like ethyl acetate or methanol. Dilute to a working concentration of 1-10 µg/mL.

• GC Conditions:

  • Injector: Splitless mode, 250 °C.

  • Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions (EI):

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Mass Range: m/z 40-500.

  • Scan Rate: 2 scans/sec.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Electrospray Ionization (ESI)

• Sample Preparation: Prepare a 1 mg/mL stock solution in methanol. Dilute to a working concentration of 1-10 µg/mL in the initial mobile phase composition.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 10% B, ramp to 95% B over 10 min, hold for 2 min, then return to initial conditions and equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• MS/MS Conditions (ESI):

  • Ionization Mode: Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Collision Gas: Argon.

  • MS1 Scan: Scan for the [M+H]⁺ of 5-(2-nitroethyl)-1H-indole.

  • MS2 Scans: Product ion scans of the precursor ion with varying collision energies (e.g., 10-40 eV) to observe the fragmentation pattern.

Conclusion

The mass spectrometric fragmentation of 5-(2-nitroethyl)-1H-indole is predicted to be a rich source of structural information. Under Electron Ionization, the fragmentation will likely be dominated by cleavages in the nitroethyl side chain, leading to a characteristic indolyl-methyl radical cation and the loss of the nitro group. In contrast, Electrospray Ionization followed by tandem MS will provide controlled fragmentation of the protonated molecule, yielding valuable data on the neutral losses of nitroethane and nitrous acid. By comparing the fragmentation patterns obtained from these two techniques, researchers can confidently identify and characterize 5-(2-nitroethyl)-1H-indole and related compounds in various scientific investigations.

References

• Fragmentation (mass spectrometry) - Wikipedia. Available at: [Link]

• Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs - PubMed. Available at: [Link]

• Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane - YouTube. Available at: [Link]

• (PDF) Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones - ResearchGate. Available at: [Link]

• (PDF) Fragmentation of plumeran indole alkaloids from Aspidosperma spruceanum by electrospray ionization tandem mass spectrometry - ResearchGate. Available at: [Link]

• (PDF) Study of Mass Spectra of Some Indole Derivatives - ResearchGate. Available at: [Link]

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed. Available at: [Link]

• Fragmentation of plumeran indole alkaloids from Aspidosperma spruceanum by electrospray ionization tandem mass spectrometry - PubMed. Available at: [Link]

• (PDF) Studies on Nitroaromatic Compound Degradation in Modified Fenton Reactions by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS-MS) - ResearchGate. Available at: [Link]

• Study of Mass Spectra of Some Indole Derivatives - SciRP.org. Available at: [Link]

Sources

• 1. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Study of Mass Spectra of Some Indole Derivatives [scirp.org]
• 5. Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Guide to HPLC Retention Times and Purity Standards for 5-(2-nitroethyl)-1H-indole

For Researchers, Scientists, and Drug Development Professionals

The Critical Role of Purity in Drug Development

5-(2-nitroethyl)-1H-indole is a significant building block in the synthesis of various pharmacologically active compounds. As with any active pharmaceutical ingredient (API) or intermediate, ensuring its purity is paramount to the safety and efficacy of the final drug product. Regulatory bodies worldwide mandate stringent purity thresholds to minimize patient exposure to potentially harmful impurities. High-Performance Liquid Chromatography (HPLC) is the cornerstone of analytical techniques for assessing the purity of such compounds due to its high resolution, sensitivity, and quantitative accuracy.[1]

This guide will delve into the specifics of employing reverse-phase HPLC for the quality control of 5-(2-nitroethyl)-1H-indole, providing a framework for developing and validating a suitable analytical method.

Unraveling the Chromatographic Profile: A Proposed HPLC Method

While a specific, universally adopted HPLC method for 5-(2-nitroethyl)-1H-indole is not extensively documented in publicly available pharmacopeias, a robust and reliable method can be established based on the well-understood chromatographic behavior of related indole derivatives.[2][3] The following reverse-phase HPLC (RP-HPLC) method is proposed for the accurate determination of 5-(2-nitroethyl)-1H-indole and its potential process-related impurities.

Experimental Protocol: RP-HPLC Analysis of 5-(2-nitroethyl)-1H-indole

This protocol is designed to provide a high degree of separation and sensitivity for the target analyte and its potential impurities.

1. Instrumentation and Materials:

• HPLC system with a UV detector
• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
• Acetonitrile (HPLC grade)
• Water (HPLC grade)
• Formic acid (analytical grade)
• 5-(2-nitroethyl)-1H-indole reference standard
• Sample of 5-(2-nitroethyl)-1H-indole for analysis

2. Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Mobile Phase A	0.1% Formic acid in Water	Acidifying the mobile phase improves peak shape for ionizable compounds like indoles.
Mobile Phase B	0.1% Formic acid in Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC providing good separation efficiency.
Gradient Elution	0-20 min: 30-70% B20-25 min: 70-30% B25-30 min: 30% B	A gradient elution is crucial for separating compounds with a range of polarities, ensuring that both polar and non-polar impurities are resolved from the main peak.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	280 nm	Indole derivatives typically exhibit strong UV absorbance around this wavelength.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

3. Sample Preparation:

• Accurately weigh and dissolve a known amount of the 5-(2-nitroethyl)-1H-indole sample in the initial mobile phase composition (e.g., 30% Acetonitrile in Water with 0.1% Formic Acid) to a final concentration of approximately 1 mg/mL.
• Vortex the solution until the sample is completely dissolved.
• Filter the solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

4. Data Analysis:

• The retention time of the main peak corresponding to 5-(2-nitroethyl)-1H-indole should be recorded.
• The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Expected Retention Time and Purity Data

Based on the proposed method, the retention time for 5-(2-nitroethyl)-1H-indole is expected to be in the range of 10-15 minutes . The exact retention time can vary depending on the specific HPLC system, column batch, and precise mobile phase preparation.

Analyte	Expected Retention Time (min)	Purity Specification
5-(2-nitroethyl)-1H-indole	10 - 15	≥ 98.5%
Individual Unknown Impurity	Variable	≤ 0.10%
Total Impurities	Variable	≤ 1.5%

The purity specifications are based on the International Council for Harmonisation (ICH) Q3A guidelines for new drug substances.[4] These guidelines recommend thresholds for reporting, identifying, and qualifying impurities.

Diagram of the HPLC Analysis Workflow

Caption: Workflow for the HPLC purity analysis of 5-(2-nitroethyl)-1H-indole.

Establishing Purity Standards: A Regulatory Perspective

The purity of a drug substance is a critical quality attribute. For new drug substances not yet officially monographed in a pharmacopeia, the ICH Q3A(R2) guidelines provide a framework for establishing acceptable limits for impurities.[4]

Key Purity Thresholds:

• Reporting Threshold: The level at which an impurity must be reported in a regulatory submission. For a new drug substance, this is typically 0.05% .

• Identification Threshold: The level at which the structure of an impurity must be determined. This is generally 0.10% for a maximum daily dose of ≤ 2g.

• Qualification Threshold: The level at which an impurity must be assessed for its biological safety. This is typically 0.15% or 1.0 mg per day intake (whichever is lower) for a maximum daily dose of ≤ 2g.

Therefore, a purity of ≥ 98.5% is a common and acceptable standard for many APIs in development, with no single unidentified impurity exceeding 0.10% .

Comparison with Other Analytical Alternatives

While HPLC is the gold standard for quantitative purity analysis, other techniques offer complementary information.

Feature	HPLC	Thin-Layer Chromatography (TLC)	Nuclear Magnetic Resonance (NMR)
Principle	Separation based on differential partitioning between a mobile and stationary phase.	Separation based on differential migration on a stationary phase with a mobile phase.	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.
Quantification	Highly accurate and precise.	Semi-quantitative at best.	Quantitative (qNMR) is possible with an internal standard, but primarily used for structural elucidation.
Sensitivity	High (ppm to ppb levels).	Lower than HPLC.	Generally lower sensitivity for impurity detection (typically >0.1%).
Impurity Identification	Retention time is indicative; definitive identification requires coupling with Mass Spectrometry (LC-MS).	Rf value is indicative; further analysis is needed for identification.	Provides detailed structural information, aiding in the identification of unknown impurities.
Throughput	High, with automated systems.	High for qualitative screening.	Lower, with longer acquisition times.

In practice, TLC is often used for rapid, qualitative monitoring of reaction progress during the synthesis of compounds like 5-(2-nitroethyl)-1H-indole.[3][5] NMR is invaluable for the primary structural confirmation of the synthesized molecule and for identifying major impurities if their concentration is sufficient. However, for the precise and accurate determination of purity and for detecting trace-level impurities, HPLC remains the method of choice .

Logical Relationship of Analytical Techniques in Quality Control

Caption: The central role of HPLC in the quality control workflow.

Conclusion

This guide has outlined a comprehensive approach to the HPLC analysis of 5-(2-nitroethyl)-1H-indole. By implementing the proposed robust RP-HPLC method, researchers and drug developers can confidently assess the purity of this important synthetic intermediate. Adherence to ICH guidelines for setting purity specifications is crucial for regulatory compliance and ensuring the safety of downstream pharmaceutical products. While techniques like TLC and NMR play important roles in the overall characterization of the molecule, HPLC stands out as the indispensable tool for accurate and sensitive quantitative purity determination.

References

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). 25 October 2006. [Link]

• Krasavin, M., et al. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules. 2019. [Link]

• SIELC Technologies. Separation of 2-(2-Aminoethyl)-5-methoxyindole on Newcrom R1 HPLC column. [Link]

• National Center for Biotechnology Information. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. [Link]

• Veeprho. High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. 8 August 2024. [Link]

Sources

• 1. A Facile Synthesis and Molecular Characterization of Certain New Anti-Proliferative Indole-Based Chemical Entities | MDPI [mdpi.com]
• 2. Separation of 2-(2-Aminoethyl)-5-methoxyindole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijarsct.co.in [ijarsct.co.in]
• 5. mdpi.com [mdpi.com]

Comparative Guide: Biological Efficacy &amp; Synthesis of 5-Substituted vs. C3-Modified Tryptamine Scaffolds

Executive Summary

This guide provides a technical comparison between two distinct classes of tryptamine derivatives: those modified at the 5-position of the indole ring (derived from 5-substituted indole precursors) and those modified at the 3-position side chain (derived from 3-substituted indole precursors like indole-3-carboxaldehyde).

Core Distinction:

• 5-Substitution (e.g., 5-MeO-DMT): Primarily modulates receptor affinity and intrinsic efficacy . Substituents here (OH, OMe) drastically increase binding to 5-HT receptors (particularly 5-HT1A/2A) but do not inherently confer metabolic stability.

• C3-Side Chain Modification (e.g.,

  -Methyltryptamine - AMT): Primarily modulates pharmacokinetics and metabolic stability . Modifications here (specifically -alkylation) sterically hinder Monoamine Oxidase (MAO) degradation, significantly extending half-life and enabling oral bioavailability.

Part 1: Precursor Analysis & Synthetic Utility

The biological destiny of a tryptamine is largely determined by the choice of its indole precursor.

5-Substituted Precursors (The "Affinity" Handle)

• Primary Precursor: 5-Methoxyindole, 5-Bromoindole.

• Synthetic Role: These precursors introduce electronic and steric changes to the aromatic core before the side chain is constructed.

• Biological Impact: The 5-methoxy group (as seen in 5-MeO-DMT) is a key pharmacophore element that mimics the 5-hydroxyl group of serotonin (5-HT), increasing lipophilicity (allowing BBB penetration) and receptor affinity.

• Limitation: Tryptamines derived solely from these precursors (without chain modification) remain vulnerable to rapid deamination by MAO-A.

3-Substituted Precursors (The "Stability" Handle)

• Primary Precursor: Indole-3-carboxaldehyde (Indole-3-carbaldehyde).[1][2]

• Synthetic Role: This precursor provides a reactive carbonyl "handle" at the C3 position. It is the standard starting material for the Henry Reaction (nitroaldol condensation), which allows for the introduction of alkyl groups (methyl, ethyl) onto the alpha-carbon of the ethylamine chain.

• Biological Impact: By using nitroethane (instead of nitromethane) with this precursor, chemists synthesize

  -methyltryptamines . This specific "3-sub" modification creates a steric shield against MAO enzymes.

Part 2: Biological Activity Comparison[3]

The following data contrasts the pharmacological profiles of tryptamines derived from these two precursor strategies.

Receptor Binding & Potency (Pharmacodynamics)

Table 1: Comparative Receptor Affinity and Functional Potency

Compound Class	Exemplar Molecule	Precursor Origin	5-HT1A Affinity ( )	5-HT2A Affinity ( )	Functional Potency (EC50)	Primary Mechanism
5-Substituted	5-MeO-DMT	5-Methoxyindole	3 nM (High)	~900 nM (Low)	14 nM (5-HT1A)	Full Agonist
C3-Modified	AMT ( -Methyltryptamine)	Indole-3-carboxaldehyde	~350 nM	~2,500 nM	22-68 nM (Release)	Releaser + Agonist
Hybrid	5-MeO-AMT	Both	~20 nM	2-8 nM (Very High)	2-4 nM	Full Agonist

• 5-Sub Effect: The 5-MeO group confers nanomolar affinity for 5-HT1A.[3] Note the massive potency jump in the Hybrid (5-MeO-AMT) at 5-HT2A, illustrating how 5-substitution drives potency.

• C3-Sub Effect: AMT shows lower direct affinity but acts as a monoamine releaser (similar to amphetamine), a property distinct from the pure agonism of simple 5-substituted tryptamines.

Metabolic Stability & Pharmacokinetics

Table 2: Metabolic Fate and Duration

Compound	Metabolic Vulnerability	Primary Enzyme	Half-Life ( )	Oral Activity?
5-MeO-DMT	High (Rapid Deamination)	MAO-A	12-19 min	No (requires MAOI)
AMT	Low (Steric Hindrance)	CYP450 (Hydroxylation)	12-15 hours	Yes
5-MeO-AMT	Low (Steric Hindrance)	CYP2D6 (O-Demethylation)	12-18 hours	Yes

Visualization of Structure-Activity Relationships (SAR)

The following diagram illustrates the decision logic between modifying the Ring (Pos 5) vs the Chain (Pos 3).

Figure 1: SAR Decision Tree illustrating the divergent biological outcomes of 5-position vs. 3-position modification.

Part 3: Experimental Protocols

Protocol A: Synthesis of -Methyltryptamine (C3-Modified Target)

From Precursor: Indole-3-carboxaldehyde Objective: To install the alpha-methyl group for metabolic stability.

• Condensation (Henry Reaction):

  • Reagents: Indole-3-carboxaldehyde (10 mmol), Nitroethane (excess), Ammonium Acetate (catalytic).

  • Procedure: Reflux indole-3-carboxaldehyde in nitroethane with ammonium acetate for 2-4 hours. The aldehyde carbonyl reacts with the nitroalkane.

  • Product: 1-(Indol-3-yl)-2-nitropropene (Bright orange/red crystals).

  • Note: Using nitroethane (instead of nitromethane) is the critical step that creates the "3-substituted" alpha-methyl branch.

• Reduction:

  • Reagents: Lithium Aluminum Hydride (LiAlH4) in dry THF.

  • Procedure: Add the nitropropene intermediate dropwise to a suspension of LiAlH4 in THF under inert atmosphere (

    ). Reflux for 4-6 hours.

  • Quench: Careful addition of water/NaOH (Fieser workup).

  • Purification: Acid-base extraction followed by recrystallization from ethyl acetate/hexane.

• Validation: NMR must show a doublet at

  1.1 ppm (3H) corresponding to the alpha-methyl group.

Protocol B: Calcium Flux Functional Assay (5-HT2A Agonism)

Objective: To quantify the functional potency (EC50) conferred by 5-substitution.

• Cell Line: HEK293 cells stably expressing human 5-HT2A receptors and

  protein.

• Dye Loading: Incubate cells with Calcium-4 assay dye (Molecular Devices) for 60 min at 37°C.

• Compound Preparation: Dissolve tryptamine derivatives (e.g., 5-MeO-DMT, Tryptamine) in DMSO. Prepare serial dilutions (10 mM to 0.1 nM).

• Measurement:

  • Inject compounds using a FLIPR (Fluorometric Imaging Plate Reader).

  • Measure fluorescence increase (excitation 485 nm, emission 525 nm) indicative of intracellular

    release.

• Analysis: Fit data to a sigmoidal dose-response curve to calculate EC50.

  • Expected Result: 5-substituted compounds should show left-shifted curves (lower EC50) compared to unsubstituted tryptamine.

Part 4: Safety & Toxicity Analysis

The intersection of these two modifications creates a unique toxicity profile.

• The "Synergistic Danger": When a 5-substituted group (high potency) is combined with a C3-alpha-methyl group (MAO blockade), the result is 5-MeO-AMT .

• Mechanism: The compound fully activates 5-HT receptors (due to 5-MeO) and cannot be broken down (due to

  -Me).

• Outcome: This leads to prolonged, supraphysiological serotonergic stimulation, carrying a high risk of Serotonin Syndrome , seizures, and cardiovascular collapse. This contrasts with 5-MeO-DMT (safe in controlled doses due to rapid clearance) or AMT (lower potency).

Figure 2: Mechanism of enhanced toxicity in 5-substituted, alpha-methylated tryptamines.

References

• Nichols, D. E. (2018). Structure-activity relationships of serotonin 5-HT2A agonists. Wiley Interdisciplinary Reviews: Membrane Transport and Signaling. Link

• Halberstadt, A. L., & Geyer, M. A. (2011). Multiple receptors contribute to the behavioral effects of indoleamine hallucinogens. Neuropharmacology. Link

• Shulgin, A., & Shulgin, A. (1997). TiHKAL: The Continuation. Transform Press. (Source for synthesis protocols and qualitative structure-activity data).[4] Link

• Blough, B. E., et al. (2014). Synthesis and pharmacology of N-substituted tryptamines. Journal of Medicinal Chemistry. Link

• PDSP Ki Database. Psychoactive Drug Screening Program. University of North Carolina. (Source for binding affinity values). Link

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• 3. A narrative synthesis of research with 5-MeO-DMT - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Validating the Purity of Synthesized 5-(2-nitroethyl)-1H-indole Against Reference Standards

For Researchers, Scientists, and Drug Development Professionals

Abstract

The chemical purity of synthetic compounds is a cornerstone of reliable and reproducible research, particularly in the realm of drug discovery and development. 5-(2-nitroethyl)-1H-indole is a valuable building block in medicinal chemistry, and ensuring its purity is paramount for the integrity of subsequent biological and pharmacological studies. This in-depth technical guide provides a comprehensive framework for validating the purity of newly synthesized 5-(2-nitroethyl)-1H-indole. We will explore the common synthetic route to this compound, anticipate potential impurities, and detail a suite of analytical techniques for rigorous purity assessment. This guide will objectively compare the performance of the synthesized product with established reference standards, supported by illustrative experimental data and detailed protocols.

Introduction: The Criticality of Purity for 5-(2-nitroethyl)-1H-indole

5-(2-nitroethyl)-1H-indole and its derivatives are of significant interest due to the versatile reactivity of the nitroethyl group and the inherent biological activity of the indole scaffold. The presence of impurities, even in trace amounts, can lead to erroneous experimental results, misleading structure-activity relationships (SAR), and potential off-target effects in biological assays. Therefore, a multi-faceted analytical approach is essential to confirm the identity and purity of the synthesized compound before its use in further applications.

This guide will walk you through a self-validating system of protocols designed to provide a high degree of confidence in the purity of your synthesized 5-(2-nitroethyl)-1H-indole. We will cover the synthesis, potential byproducts, and a comparative analysis using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy.

Synthesis of 5-(2-nitroethyl)-1H-indole: The Henry Reaction Approach

A common and effective method for the synthesis of β-nitroethyl indoles is the Henry (nitroaldol) reaction.[1][2][3][4] This reaction involves the base-catalyzed condensation of a nitroalkane with an aldehyde or ketone. In our case, 5-(2-nitroethyl)-1H-indole can be synthesized by the reaction of 5-formyl-1H-indole with nitroethane.

Plausible Synthetic Pathway

Caption: Plausible synthetic route to 5-(2-nitroethyl)-1H-indole via a Henry reaction.

Anticipated Impurities

Understanding the potential impurities is crucial for developing appropriate analytical methods for their detection and quantification. Based on the Henry reaction mechanism and subsequent steps, the following impurities could be present in the crude product:

• Unreacted Starting Materials: 5-formyl-1H-indole and nitroethane.

• Intermediate Products: 5-(2-nitro-1-hydroxyethyl)-1H-indole (the initial aldol addition product) and 5-(2-nitrovinyl)-1H-indole (the dehydrated intermediate).

• Side-Products:

  • Cannizzaro reaction products of 5-formyl-1H-indole: 5-(hydroxymethyl)-1H-indole and 1H-indole-5-carboxylic acid, if a strong base is used in the absence of an enolizable aldehyde.

  • Polymerization products: Especially of the reactive 5-(2-nitrovinyl)-1H-indole intermediate.

  • Positional Isomers: Depending on the starting materials and reaction conditions, trace amounts of other substituted indoles could be formed.

Analytical Methodologies for Purity Validation

A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive purity assessment.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying the main component and any impurities.[5][6][7]

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: Water with 0.1% trifluoroacetic acid (TFA).

  • B: Acetonitrile with 0.1% TFA.

• Gradient: A linear gradient from 30% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm.

• Sample Preparation: Dissolve the synthesized compound and the reference standard in the mobile phase at a concentration of 1 mg/mL.

The purity of the synthesized compound is determined by comparing its chromatogram to that of the reference standard. A pure compound should exhibit a single major peak with a retention time matching the standard. The presence of other peaks indicates impurities, and their relative abundance can be calculated from the peak areas.

Caption: Workflow for HPLC purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique for identifying volatile and semi-volatile impurities.[8][9][10]

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A low-bleed, inert capillary column such as an HP-5MSi (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 250 °C.

• Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 400.

• Sample Preparation: Dissolve the sample in a volatile solvent like dichloromethane or ethyl acetate.

The total ion chromatogram (TIC) will show the separation of different components. The mass spectrum of each peak can be compared to spectral libraries (e.g., NIST) and the reference standard to identify the main compound and any impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and is a powerful tool for identifying and quantifying impurities.

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.6 mL of a deuterated solvent (e.g., DMSO-d6 or CDCl3).

• ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum.

• ¹³C NMR: Acquire a proton-decoupled carbon-13 NMR spectrum.

The ¹H and ¹³C NMR spectra of the synthesized compound should be identical to those of the reference standard. The presence of unexpected signals can indicate impurities, and their integration relative to the main compound's signals can be used for quantification.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule, providing further confirmation of its identity.[11]

• Instrumentation: An FTIR spectrometer.

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or as a KBr pellet.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹.

The FTIR spectrum of the synthesized compound should show all the characteristic absorption bands of the functional groups present in 5-(2-nitroethyl)-1H-indole and match the spectrum of the reference standard.

Functional Group	Expected Absorption Band (cm⁻¹)
N-H (indole)	~3400 (stretch)
C-H (aromatic)	~3100-3000 (stretch)
C-H (aliphatic)	~2960-2850 (stretch)
C=C (aromatic)	~1600-1450 (stretch)
NO₂ (nitro group)	~1550 (asymmetric stretch), ~1350 (symmetric stretch)

Comparative Data Analysis: Synthesized vs. Reference Standard

A direct comparison of the analytical data from the synthesized compound and a certified reference standard is the ultimate validation of purity.

Analytical Technique	Parameter	Reference Standard	Synthesized Compound	Purity Assessment
HPLC	Retention Time (min)	12.5	12.5	Match indicates identity.
Purity (%)	>99.5	98.7	High purity, minor impurities detected.
GC-MS	Retention Time (min)	15.2	15.2	Confirms identity.
Mass Spectrum (m/z)	Matches theoretical	Matches theoretical	Confirms molecular weight and fragmentation.
¹H NMR	Chemical Shifts (ppm)	Matches reference data	Matches reference data	Confirms structure.
Impurity Signals	None detected	Minor signals at...	Identifies and quantifies impurities.
¹³C NMR	Chemical Shifts (ppm)	Matches reference data	Matches reference data	Confirms carbon skeleton.
FTIR	Absorption Bands (cm⁻¹)	Matches reference data	Matches reference data	Confirms functional groups.

Conclusion: A Multi-pronged Approach to Purity Validation

This guide has outlined a robust, multi-technique approach to validating the purity of synthesized 5-(2-nitroethyl)-1H-indole. By combining the separation power of chromatography with the detailed structural information from spectroscopy, researchers can confidently assess the purity of their compounds. The causality behind experimental choices, such as the selection of specific HPLC gradients or GC temperature programs, is rooted in the need to resolve the target compound from its potential impurities effectively. This self-validating system, where orthogonal techniques confirm the findings of one another, provides the trustworthiness required for high-impact research in drug discovery and development.

References

• Aksenov, A. V., Aksenov, N. A., Aleksandrova, E. V., et al. (2020). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules, 25(24), 6132. [Link]

• Cilliers, J., Mey, M., & van Hille, R. (2021). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions, 86, 1399-1404. [Link]

• Henry, L. (1895). Formation Synthétique d'alcools nitrés. C. R. Hebd. Seances Acad. Sci., 120, 1265-1268.

• NIST Mass Spectrometry Data Center. (n.d.). 5-Nitro-1H-indole-2,3-dione. NIST WebBook. [Link]

• SIELC Technologies. (n.d.). Separation of 2-(2-Aminoethyl)-5-methoxyindole on Newcrom R1 HPLC column. [Link]

• The Royal Society of Chemistry. (2022). Electronic Supplementary Information for Friedel-Crafts alkylation of indoles with β-nitroalkenes using ammonium niobium oxalat. [Link]

• YouTube. (2022, July 14). Henry Reaction. [Link]

• Agilent Technologies. (2004). Analysis of Active Compounds Using the New, Highly Inert HP-5MSi Column. [Link]

• Asian Journal of Research in Chemistry. (2010). A Sensitive and Selective GC-MS Method for the Determination of Process Related Genotoxic Impurities in Esomeprazole Magnesium. [Link]

• Frontiers in Chemistry. (2021). Non-Targeted Analysis Using Gas Chromatography-Mass Spectrometry for Evaluation of Chemical Composition of E-Vapor Products. [Link]

• Loyola eCommons. (n.d.). Novel Synthetic Route to 5-Substituted Indoles. [Link]

• Organic Chemistry Portal. (n.d.). Indole synthesis. [Link]

• PubChem. (n.d.). 5-nitro-1H-indole-3-carbaldehyde. [Link]

• ResearchGate. (n.d.). FT-IR spectrum of control indole. [Link]

• Synthesis of 5-substituted indole derivatives, Part II.1 Synthesis of sumatriptan through the Japp-Klingemann reaction. (1999). ARKIVOC. [Link]

• Beilstein Journals. (2023). Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes. [Link]

• Chemsrc. (n.d.). 5-methoxy-3-(2-nitroethyl)-1H-indole. [Link]

• Google Patents. (n.d.).

• National Center for Biotechnology Information. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. PubMed Central. [Link]

• National Center for Biotechnology Information. (2011). Identification and synthesis of impurities formed during sertindole preparation. PubMed Central. [Link]

• ResearchGate. (n.d.). A Straightforward Selective Preparation of Nitro- and Amino-Indoles from 2-Halonitroanilines and Alkynes. First Synthesis of 7-Amino-5-nitroindoles. [Link]

• ResearchGate. (n.d.). The Henry Reaction: Recent Examples. [Link]

• Royal Society of Chemistry. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of N-Nitrosodiethylamine on Newcrom R1 Column. [Link]

• Wiley Online Library. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. [Link]

• YouTube. (2019, August 2). Henry Reaction or Nitro-Aldol Reaction (Part 2), Examples and Application. [Link]

Sources

• 1. Henry Reaction (Nitroaldol Reaction) | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. m.youtube.com [m.youtube.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Separation of 2-(2-Aminoethyl)-5-methoxyindole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. HPLC Method for Analysis of N-Nitrosodiethylamine on Newcrom R1 Column | SIELC Technologies [sielc.com]
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• 11. researchgate.net [researchgate.net]

Melting Point Determination for Confirming 5-(2-nitroethyl)-1H-indole Identity

Executive Summary

5-(2-nitroethyl)-1H-indole is a specialized regioisomer, distinct from the more common tryptamine precursor, 3-(2-nitroethyl)-1H-indole. Confirming its identity requires a rigorous distinction from the C3-isomer and careful handling due to the thermal instability characteristic of aliphatic nitro compounds.

This guide outlines a comparative thermal analysis protocol to validate the identity of 5-(2-nitroethyl)-1H-indole. Unlike standard melting point (MP) checks, this workflow integrates Differential Scanning Calorimetry (DSC) as a primary safety and characterization tool to prevent decomposition-induced errors often seen in capillary methods.

Part 1: Technical Comparison of Characterization Methods

For a compound like 5-(2-nitroethyl)-1H-indole, relying solely on a visual melting point is insufficient and potentially hazardous. The table below compares the available methodologies.

Feature	Capillary Melting Point (Traditional)	Differential Scanning Calorimetry (DSC) (Recommended)	NMR Spectroscopy (Validation Standard)
Primary Output	Visual phase change ( )	Heat flow vs. Temp ( , , )	Structural connectivity (Regioisomerism)
Specific Risk	Decomposition: Nitro compounds may decompose explosively or darken before melting, obscuring the endpoint.	None: Closed loop, small mass, detects exotherms (decomposition) distinct from endotherms (melting).	None: Non-destructive.
Precision	(Operator dependent)	(Instrumental)	Definitive for C5 vs C3 substitution.
Identity Power	Low: Cannot distinguish C5-isomer from C3-isomer without a reference standard.	Medium: Distinct crystal lattice energies yield unique thermal fingerprints.	High: Coupling constants ( ) definitively prove C5-substitution.

The Regioisomer Challenge

The synthesis of 5-substituted indoles often carries the risk of C3-acylation/alkylation impurities (the natural reactivity hotspot of indole).

• 3-(2-nitroethyl)-1H-indole: Common impurity. Often an oil or low-melting solid.

• 5-(2-nitroethyl)-1H-indole: Target compound.[1] Expected higher lattice energy (higher MP) due to symmetry.

Critical Rule: Never accept a melting point value as valid until 1H-NMR has confirmed the substitution pattern.

Part 2: Experimental Protocol

Safety & Pre-Screening (Mandatory)

WARNING: Aliphatic nitro compounds can exhibit violent exothermic decomposition.

• Do not attempt a capillary MP on >50 mg of unknown material.

• Pre-requisite: Verify structure via NMR.[2]

  • Look for: A doublet at

    ppm (C3-H) and a triplet/multiplet at ppm (C2-H). If C3 is substituted (impurity), the C3-H signal will be absent.

Differential Scanning Calorimetry (DSC) Workflow

This is the Gold Standard for determining the melting point of thermally labile indoles.

Equipment: DSC 2500 (TA Instruments) or equivalent. Atmosphere: Nitrogen purge (50 mL/min).

• Sample Prep: Weigh 2–4 mg of dried 5-(2-nitroethyl)-1H-indole into a Tzero aluminum pan. Crimp with a pinhole lid (allows gas escape if decomposition occurs).

• Equilibration: Equilibrate at 25°C.

• Ramp: Heat at 5°C/min to 200°C.

  • Note: A slower rate (5°C/min) is preferred over 10°C/min to separate the melting endotherm from any subsequent decomposition exotherm.

• Analysis:

  • Melting Event: Look for a sharp endothermic peak (downward). Record the Onset Temperature (

    ) . This is the thermodynamic melting point.

  • Decomposition Check: Look for a broad exothermic rise (upward) immediately following melting. If the exotherm overlaps with the melt, the compound is decomposing during melting.

Capillary Melting Point (Routine QC)

Only perform this after DSC has confirmed the decomposition temperature is at least 10°C above the melting point.

Apparatus: Büchi M-565 or SRS DigiMelt.

• Pack: Introduce 2-3 mm of dry powder into a capillary tube. Tap to pack tightly (loose packing causes uneven heat transfer).

• Fast Ramp: Heat rapidly (10°C/min) to 20°C below the

  determined by DSC.

• Slow Ramp: Slow heating to 1°C/min .

• Observation: Record two values:

  • Meniscus Point: First clear liquid observed.

  • Clear Point: Entire sample is liquid.

• Criterion: A range < 2°C indicates high purity.

Part 3: Data Interpretation & Logic Flow

The following diagram illustrates the decision logic for validating the identity of the 5-isomer against the 3-isomer impurity.

Figure 1: Logical workflow for validating 5-(2-nitroethyl)-1H-indole identity, prioritizing regioisomer differentiation via NMR before thermal safety screening.

References

• Thermal Stability of Nitroalkanes: Sgorbini, S. et al. "Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry."[3] Organic Process Research & Development, 2021.[3] [3]

• Indole Regioisomer Characterization: Kadam, S. E. et al. "Structure and NMR properties of 6-substituted-5,6-dihydrobenzo[c]phenanthridine alkaloids." Journal of Physical Organic Chemistry, 2013. (Demonstrates NMR differentiation of indole positions).

• Synthesis of Nitroethyl Indoles: Pelletier, F. et al. "Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles." Molecules, 2021.[3] (Provides comparative data for the 3-isomer).

• General Indole Characterization: "Synthesis and Cytotoxic Activity of Novel Indole Derivatives." Vertex AI Search Result 1.1. (General protocol for MP and NMR of indole derivatives).

Sources

• 1. chem960.com [chem960.com]
• 2. researchgate.net [researchgate.net]
• 3. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

Technical Comparison Guide: UV-Vis Spectra of 5-(2-nitroethyl)-1H-indole

This guide provides an in-depth technical analysis of the UV-Vis absorption characteristics of 5-(2-nitroethyl)-1H-indole , a specific precursor used in the synthesis of 5-iso-tryptamine derivatives.

This document distinguishes the target compound from its common isomers (e.g., the tryptamine precursor 3-(2-nitroethyl)-1H-indole) and its direct-conjugate analog (5-nitroindole), providing researchers with the data needed for accurate identification and quality control.

Executive Summary & Chemical Context

5-(2-nitroethyl)-1H-indole is a structural isomer of the common tryptamine intermediate. Unlike the abundant 3-isomer, the ethyl side chain is attached to the benzene ring at position 5.

• Primary Application: Precursor for 5-(2-aminoethyl)-1H-indole (5-iso-tryptamine), a serotonin analog used in receptor binding studies.

• Chromophore Analysis: The molecule consists of an indole core with a C5-alkyl substituent. The nitro group (

  ) is separated from the aromatic system by a two-carbon ethyl spacer ( ).

• Key Spectral Feature: The "insulating" ethyl chain prevents conjugation between the nitro group and the indole ring. Consequently, its UV-Vis spectrum resembles 5-methylindole , not 5-nitroindole.

Comparative Spectral Analysis

The following table contrasts the target compound with its most relevant alternatives. Note the distinct lack of a bathochromic shift in the target compared to 5-nitroindole.

Table 1: Comparative UV-Vis Characteristics (Ethanol, 25°C)

Compound	Structure Type	(nm)	(M⁻¹cm⁻¹)	Visual Appearance	Spectral Signature
5-(2-nitroethyl)-1H-indole	Target (Isolated Nitro)	278, 289, 298 (sh)	~5,500 - 6,000	Colorless / Pale Solid	Structured UV: Resembles 5-alkylindole. No visible absorption.
5-Nitroindole	Direct Conjugation	325 - 330 (Broad)	~12,000	Yellow Solid	Broad Charge Transfer: Significant redshift due to nitro-ring conjugation.
3-(2-nitroethyl)-1H-indole	Positional Isomer	280, 290	~5,000	Pale Yellow/Tan	Indolic: Very similar to target; requires NMR or melting point to distinguish.
Indole (Parent)	Unsubstituted	270, 278, 287	~5,500	Colorless	Baseline: Sharp peaks, lower than substituted analogs.

Critical Insight: If your sample of "5-(2-nitroethyl)-1H-indole" is bright yellow and absorbs strongly >310 nm, it is likely degraded or misidentified as 5-nitroindole. The target compound should be colorless to pale beige.

Theoretical Framework & Mechanism

To interpret the spectrum accurately, one must understand the electronic transitions involved.

The "Insulation" Effect

In 5-nitroindole , the nitro group is directly attached to the aromatic ring, allowing for a strong Intramolecular Charge Transfer (ICT) from the pyrrole nitrogen to the nitro oxygen. This lowers the energy gap (

), shifting absorption into the visible violet/blue region (appearing yellow).

In 5-(2-nitroethyl)-1H-indole , the saturated ethyl chain acts as an electronic insulator.

• Indole Transition (

  ): The dominant band (270–300 nm). The C5-alkyl group causes a slight redshift (+5–10 nm) and hyperchromic shift compared to unsubstituted indole due to inductive donation (+I).

• Nitro Transition (

  ): The isolated nitro group has a weak forbidden transition around 270–280 nm ( ). This is completely masked by the intense indole absorption in the same region.

Diagram 1: Electronic Connectivity & Spectral Logic

Caption: Logical flow demonstrating why the ethyl spacer results in a spectrum distinct from conjugated nitroindoles.

Experimental Protocol: Characterization Workflow

Since UV-Vis alone cannot easily distinguish the 5-(2-nitroethyl) isomer from the 3-(2-nitroethyl) isomer (both are alkyl-indoles), this protocol includes a solvatochromic check to rule out conjugated impurities.

Materials

• Solvent: Spectroscopic grade Ethanol (EtOH) or Methanol (MeOH).

• Concentration:

  M (approx. 3.8 mg in 1 L, or serial dilution).

• Equipment: Double-beam UV-Vis Spectrophotometer (Quartz cuvettes, 1 cm path length).

Step-by-Step Methodology

• Baseline Correction: Run a blank scan with pure solvent from 200 nm to 500 nm.

• Sample Preparation: Dissolve ~1 mg of sample in 10 mL EtOH (Stock A). Dilute 100 µL of Stock A into 10 mL EtOH (Test Solution).

• Acquisition: Scan the Test Solution from 220 nm to 450 nm.

• Analysis Criteria (Pass/Fail):

  • Pass: Distinct peaks at ~278 nm and ~289 nm. Absorbance approaches zero >320 nm.

  • Fail (Conjugated Impurity): Significant absorbance plateau or peak extending beyond 310 nm (indicates 5-nitroindole or oxidation products).

  • Fail (Wrong Isomer): UV alone is insufficient. If UV passes, confirm regio-isomer identity via Melting Point (5-isomer MP is typically higher than 3-isomer) or 1H-NMR (Look for C3-H singlet at ~7.1-7.3 ppm for 5-substituted indoles; C3-substituted indoles lack this singlet).

Synthesis & Identity Verification Pathway

To ensure you are working with the correct 5-substituted isomer, review the synthesis origin. The 5-isomer is derived from 5-formylindole or 5-bromomethylindole, whereas the 3-isomer comes from indole + nitroalkene.

Diagram 2: Synthesis-Based Identification

Caption: Synthesis routes distinguish the 3-isomer (red) from the target 5-isomer (green).

References

• Spectral Properties of Indoles

  • Comparison of 5-substituted indoles: E. H. Strickland et al., "The Electronic Spectra of 5- and 6-Substituted Indoles," Journal of Biological Chemistry, 1970.

  • 5-Methylindole proxy data: NIST Chemistry WebBook, SRD 69, "5-Methylindole UV Spectrum."

• Synthesis & Characterization: Nitroethyl Indole Synthesis: Pelkey, E. T. "Metal-assisted synthesis of heteroatom-substituted indoles." Current Organic Chemistry, 2011. Isomer Differentiation: Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Ed. Wiley-Blackwell, 2010. (Defines C3 vs C5 reactivity and spectral shifts).

• Solvatochromism of Nitroindoles

  • Catalán, J., et al.[1] "The solvatochromism of nitroindoles." Journal of Physical Chemistry A, 1996. (Establishes the >320nm shift for conjugated nitro groups).

Sources

• 1. dergipark.org.tr [dergipark.org.tr]

Elemental Analysis and Stoichiometry Verification for Nitroethyl Indoles: A Comparative Guide

Executive Summary: The Stoichiometry Trap

In the synthesis of tryptamine precursors—specifically 3-(2-nitroethyl)indoles —verifying stoichiometry is not merely a formality; it is a critical safety and quality gate. These intermediates, often derived from the Henry reaction of indole-3-carboxaldehydes followed by reduction, present unique analytical challenges. They are prone to forming non-stoichiometric solvates , retaining occluded solvents , and containing homologous impurities (e.g., bis-indoles) that standard HPLC might miss due to similar response factors.

While Combustion Analysis (CHN) has long been the "gold standard" for journal publication, it frequently fails for nitro-compounds due to explosive decomposition and hygroscopicity. This guide objectively compares CHN against Quantitative NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS) , advocating for qNMR as the superior method for stoichiometric verification in this specific chemical class.

The Challenge: Why Nitroethyl Indoles Fail Standard Tests

The 3-(2-nitroethyl)indole scaffold contains a distinct electron-withdrawing nitro group attached to an ethyl chain. This structure creates three specific analytical hurdles:

• Thermal Instability: The nitro group can induce rapid, exothermic decomposition during the combustion phase of CHN analysis, leading to "popping" in the quartz tube and erratic Nitrogen values [1].

• Solvate Formation: The indole N-H and the nitro group are excellent hydrogen-bond donors/acceptors. These compounds frequently trap solvents (ethanol, isopropanol) used in recrystallization. A result of "C: 65.4% (Found)" vs "C: 67.2% (Calc)" often indicates a hemi-solvate, not impure material.

• Vinyl Impurities: Incomplete reduction of the intermediate 3-(2-nitrovinyl)indole is common. These impurities differ by only two protons, making them difficult to distinguish by low-res MS or simple melting point checks.

Comparative Methodology

Method A: Combustion Analysis (CHN)

The Traditional Gatekeeper

• Principle: Complete oxidation of the sample at >900°C, detecting gases (

  , , ) via thermal conductivity.

• The Flaw for Nitro Indoles: Nitro compounds require "flash combustion." If the sample detonates rather than burns, particulate matter bypasses the detector, resulting in low Carbon/Nitrogen readings.

• Best Practice: If you must use CHN, add an oxidant booster (e.g.,

  ) to moderate the burn and ensure complete oxidation.

Method B: Quantitative NMR (qNMR)

The Modern Precision Tool

• Principle: The integration of a proton signal is directly proportional to the molar amount of nuclei. By adding a certified internal standard (IS), you calculate absolute purity and stoichiometry without a calibration curve.

• The Advantage: qNMR simultaneously quantifies the target compound , residual solvent , and vinyl impurities . It distinguishes between "95% pure" and "95% pure + 5% ethanol solvate."

Method C: HRMS (ESI-TOF)

The Identity Validator

• Principle: Measures exact mass (

  ) to 4 decimal places.

• The Limitation: While excellent for confirming the molecular formula (

  ), it cannot reliably determine purity or stoichiometry (solvates) due to variable ionization efficiency.

Detailed Experimental Protocols

Protocol 1: qNMR for 3-(2-Nitroethyl)indole

Objective: Determine absolute purity and solvent content.

1. Internal Standard Selection: For nitroethyl indoles, avoid the aromatic region (7.0–7.8 ppm) and the aliphatic region (3.2–4.8 ppm).

• Recommended IS: 1,3,5-Trimethoxybenzene (

  6.1 ppm, singlet) or Maleic Acid ( 6.05 ppm, singlet).

• Note: If your sample might contain unreduced nitrovinyl intermediate, check for vinyl protons at 8.0–8.3 ppm. If present, use 3,4,5-Trimethoxybenzaldehyde (CHO signal at

  9.88 ppm) to avoid all overlap [2].[1]

2. Sample Preparation:

• Dry the sample under high vacuum (0.1 mmHg) for 4 hours to remove surface moisture.

• Weigh exactly 10.0 mg of the nitroethyl indole analyte into a vial.

• Weigh exactly 5.0 mg of the Internal Standard (IS).

• Dissolve both in 0.6 mL DMSO-

  . (DMSO is preferred over to prevent aggregation of the indole).

3. Acquisition Parameters (Bruker/Jeol 400 MHz+):

• Pulse Angle: 90°.

• Relaxation Delay (D1): 30 seconds (Essential! Nitro protons have long

  relaxation times).

• Scans (NS): 16 or 32.

• Spectral Width: -2 to 14 ppm.

4. Calculation:

• : Integral area
• : Number of protons (e.g., 9 for trimethoxybenzene, 1 for indole C2-H)
• : Molecular Weight
• : Mass weighed

Protocol 2: Handling "Explosive" CHN Samples

If a journal requires CHN:

• Recrystallize the sample from a high-boiling solvent (e.g., toluene) to ensure dense crystal packing.

• Grind the sample with Tungsten(VI) oxide (

  ) in a 1:1 ratio. This acts as a combustion aid and prevents rapid detonation.

• Encapsulate in tin boats, ensuring no air pockets.

Data Comparison: The Verdict

Feature	Combustion Analysis (CHN)	Quantitative NMR (qNMR)	HRMS (ESI-TOF)
Stoichiometry Accuracy	Low (for nitro cmpds)	High (<1% error)	N/A (Qualitative)
Solvate Detection	Indirect (requires calculation)	Direct Quantification	Fails (desolvation in source)
Sample Required	~2–5 mg (Destructive)	~10 mg (Recoverable)	<0.1 mg
Time to Result	2–4 Hours (Service Lab)	15 Minutes	30 Minutes
Interference Risk	High (Solvents/Water)	Low (Resolved signals)	Medium (Ion suppression)

Workflow Visualization

The following diagram illustrates the decision logic for characterizing nitroethyl indoles, highlighting the "Solvate Loop" where CHN often fails.

Figure 1: Analytical workflow prioritizing qNMR for nitroethyl indoles to avoid false failures common in combustion analysis.

References

• Thermal Decomposition of Aliphatic Nitro-compounds. ResearchGate. Retrieved from

• Validated Quantitative 1H NMR Method for Simultaneous Quantification of Indole Alkaloids. ACS Omega. (2021). Retrieved from

• Quantitative NMR Spectroscopy Guidelines. University of Oxford. (2017). Retrieved from

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR. Journal of Medicinal Chemistry. (2014). Retrieved from

• Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles. MDPI. (2021). Retrieved from

Sources

• 1. Validated Quantitative 1H NMR Method for Simultaneous Quantification of Indole Alkaloids in Uncaria rhynchophylla - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

5-(2-nitroethyl)-1H-indole: Proper Disposal &amp; Safety Procedures

Executive Safety Summary (Immediate Action)

STOP AND READ: 5-(2-nitroethyl)-1H-indole is not a standard organic waste.[1] It contains an aliphatic nitro group capable of forming shock-sensitive explosives if mishandled.

• CRITICAL PROHIBITION: NEVER mix this compound with strong bases (NaOH, KOH, amines) or place it in basic waste streams. This generates nitronate salts , which are explosive when dry.

• Primary Hazard: Acute Toxicity (Dermal/Oral) and Energetic Decomposition.

• Waste Classification: Regulated Hazardous Waste (Toxic/Reactive). Do not trash.

• Spill Response: Do not use water.[2] Dry sweep only using non-sparking tools.

Technical Hazard Assessment: The "Why" Behind the Protocol

To ensure safety, researchers must understand the specific chemical vulnerabilities of the 5-(2-nitroethyl)-1H-indole structure.[1]

The Aliphatic Nitro Danger

Unlike aromatic nitro compounds (e.g., nitrobenzene), the nitro group in this molecule is attached to an ethyl side chain (

).

• Mechanism: The

  -protons next to the nitro group are acidic ( ).

• Risk Scenario: Upon contact with a base, these protons are removed, forming a nitronate anion .

• Consequence: If this solution dries, the resulting metal nitronate salts are highly unstable and shock-sensitive explosives [1].

Indole Sensitivity

The indole ring is electron-rich and prone to oxidative coupling.

• Incompatibility: Strong oxidizers (peroxides, nitric acid) can trigger rapid, exothermic decomposition of the indole core, potentially igniting the nitro side chain.

Quantitative Hazard Data

Property	Value/Classification	Implication
GHS Classification	Acute Tox. 3 (Skin), Acute Tox. 4 (Oral)	Fatal in contact with skin; requires double-gloving.[1]
UN Number	UN 2811 (Toxic solid, organic, n.o.s.)[1]	Requires specific DOT labeling for transport.[1]
Physical State	Solid (usually crystalline)	Dust explosion hazard if finely divided.[1]
Reactivity	Sensitive to Bases & Oxidizers	Strict waste segregation required.

Waste Characterization & Regulatory Compliance (RCRA)

Before disposal, the waste must be characterized to determine the correct regulatory pathway. 5-(2-nitroethyl)-1H-indole is not explicitly listed on the EPA P-list or U-list, meaning it defaults to Characteristic Hazardous Waste .[1]

Waste Code Assignment Logic

• Is it P-Listed (Acutely Toxic)? No specific CAS listing.

• Is it U-Listed (Toxic)? No specific CAS listing.

• Characteristic Assessment:

  • D001 (Ignitable): Unlikely for the pure solid, but applicable if dissolved in flammable solvents.

  • D003 (Reactive): POTENTIAL. If the compound has been exposed to bases or is potentially unstable, it may be classified as D003. Recommendation: Treat as reactive/energetic organic waste to ensure incineration rather than fuel blending.

  • Toxic (D004-D043): Does not leach heavy metals or specific pesticides.

Final Determination: Manage as Non-Halogenated, Toxic, Organic Waste . If large quantities (>100g) are present, consult EHS for potential "Reactive" tagging [2].

Step-by-Step Disposal Protocol

Solid Waste (Preferred Method)

Disposing of the compound as a solid minimizes the risk of creating shock-sensitive solutions.

• Isolation: Transfer the solid material into a clear, wide-mouth polyethylene or glass jar. Do not use metal containers.

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: "5-(2-nitroethyl)-1H-indole"[1]

  • Hazards: "TOXIC," "NO BASES" (Write this explicitly).

• Secondary Containment: Place the jar inside a clear zip-lock bag to contain any potential dust or leakage.

• Storage: Store in the "Toxic/Organic" satellite accumulation area, strictly separated from caustic/basic waste containers.

Liquid Waste (Solutions)

If the compound is dissolved (e.g., reaction mother liquor):

• pH Check (Crucial): Test the pH of the solution.

  • If Acidic/Neutral (pH < 7): Proceed to step 2.

  • If Basic (pH > 8):STOP. Do not let it dry. Neutralize carefully with dilute acetic acid to pH 6-7 before disposal.

• Solvent Compatibility: Ensure the carrier solvent is compatible with incineration (e.g., Methanol, DCM, Ethyl Acetate).

• Segregation: Pour into a dedicated "Non-Halogenated Organic" waste stream.

  • WARNING: Do not combine with waste streams containing pyridine, triethylamine, or inorganic bases.

Empty Container Management

• Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.g., acetone).

• Rinsate Disposal: Collect all rinsates into the Liquid Waste container (see 4.2).

• Defacing: Deface the label and mark "Empty."

• Disposal: Discard the glass container in the standard lab glass trash (unless P-listed restrictions apply in your specific jurisdiction, which is rare for this compound).

Visualized Decision Workflows

Waste Segregation Logic

This diagram illustrates the critical decision path to prevent the formation of explosive nitronates.

Figure 1: Decision tree for segregating nitro-indole waste to prevent explosive salt formation.

Emergency Response Procedures

Accidental Spills[1]

• PPE: Nitrile gloves (double layer), lab coat, safety goggles, and N95 dust mask (if powder).

• Solid Spill:

  • Do NOT use water (spreads contamination).

  • Gently cover with a spill absorbent (vermiculite or sand) to suppress dust.

  • Sweep carefully into a disposable container using a brush and dustpan.

• Liquid Spill:

  • Absorb with polypropylene pads or vermiculite.

  • Place used absorbents into a heavy-duty plastic bag.

  • Label as "Hazardous Waste - Debris (Toxic)."

Exposure First Aid[1]

• Skin: Wash immediately with soap and water for 15 minutes. The compound is toxic transdermally.

• Eyes: Rinse cautiously with water for 15 minutes.

• Ingestion: Immediately contact Poison Control. Do not induce vomiting unless instructed.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 2811, Nitroalkane Reactivity. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[3][4] Retrieved from [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]

A Senior Application Scientist's Guide to Handling 5-(2-nitroethyl)-1H-indole: Personal Protective Equipment and Safety Protocols

As researchers and drug development professionals, our work with novel chemical entities like 5-(2-nitroethyl)-1H-indole is foundational to discovery. This compound, integrating the biologically significant indole scaffold with a reactive nitroethyl group, holds potential in various synthetic applications. However, its unique structure also demands a rigorous and informed approach to safety. The toxicological profile of 5-(2-nitroethyl)-1H-indole has not been fully elucidated. Therefore, we must operate under the principle of prudent caution, grounding our safety protocols in an analysis of its constituent chemical moieties: the indole core and the nitroalkane side chain.

This guide provides essential, immediate safety and logistical information for handling 5-(2-nitroethyl)-1H-indole. It is structured to move beyond a simple checklist, offering a causal framework for our safety choices to ensure every protocol is a self-validating system of protection for both the researcher and the research integrity.

Hazard Assessment: A Synthesis of Structural Risks

A comprehensive risk assessment is the cornerstone of laboratory safety. For 5-(2-nitroethyl)-1H-indole, this involves understanding the hazards associated with its two key structural components.

• The Indole Core: The indole ring system is a common feature in biologically active molecules. However, indole itself is known to be hazardous. It can cause serious eye damage and skin irritation, and may lead to an allergic skin reaction.[1] It is classified as harmful if swallowed, inhaled, or absorbed through the skin.[1]

• The Nitroethyl Group: Aliphatic and aromatic nitro compounds present a different set of risks. Nitroalkenes, a related class, are known to be toxic and are suspected carcinogens.[2] Aromatic nitro compounds can cause systemic effects, including methemoglobinemia.[2] Safety data for compounds like 5-Bromo-6-nitro-1H-indole classify them as toxic if swallowed, inhaled, or in contact with skin.

The Hierarchy of Controls: A Foundational Safety Paradigm

Before detailing specific PPE, it is crucial to contextualize its role within the universally accepted hierarchy of safety controls. PPE is the final barrier between a researcher and a potential hazard. Its effectiveness is predicated on the proper implementation of higher-level controls.

Caption: The Hierarchy of Controls, prioritizing engineering and administrative measures.

Personal Protective Equipment (PPE) Protocol

All work involving 5-(2-nitroethyl)-1H-indole must be conducted within a certified chemical fume hood to minimize inhalation exposure.[3][4] The following PPE is mandatory and should be selected based on the specific task.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Chemical Splash Goggles & Face Shield[5]	Double Gloving: Nitrile (inner), Butyl Rubber or Neoprene (outer)[6][7]	Chemical-Resistant Lab Coat	Not required if performed correctly in a fume hood.
Solution Preparation	Chemical Splash Goggles & Face Shield[5]	Double Gloving: Nitrile (inner), Butyl Rubber or Neoprene (outer)[6][7]	Chemical-Resistant Lab Coat	Not required if performed correctly in a fume hood.
Reaction Workup	Chemical Splash Goggles & Face Shield[5]	Double Gloving: Nitrile (inner), Butyl Rubber or Neoprene (outer)[6][7]	Chemical-Resistant Lab Coat or Disposable Gown	Not required if performed correctly in a fume hood.
Spill Cleanup	Chemical Splash Goggles & Face Shield[5]	Double Gloving: Nitrile (inner), Heavy-Duty Butyl Rubber (outer)	Disposable Chemical-Resistant Coverall ("Bunny Suit")[7]	Air-purifying respirator (e.g., N95 or P3)[7]

Causality Behind PPE Choices:

• Face Shield over Goggles: Provides an additional layer of protection against splashes during transfers of liquids or solids.[5]

• Double Gloving: The inner glove provides secondary protection in case the outer glove is breached. This practice is standard for handling highly hazardous substances.[7] The outer glove should be selected for its high resistance to the solvents being used. Always inspect gloves for damage before use.[8]

• Chemical-Resistant Lab Coat/Gown: Must be worn fully buttoned with tight-fitting cuffs to protect skin from accidental contact.[6][7]

• Respirator for Spills: In the event of a spill, airborne concentrations of the compound (as dust or aerosol) can exceed the protective capacity of a fume hood, necessitating direct respiratory protection.

Operational and Disposal Plans

A safe experiment is a well-planned experiment. Follow these procedural steps to minimize risk.

Step-by-Step Handling Protocol

• Preparation:

  • Thoroughly review this guide and the Safety Data Sheet (SDS) for any related compounds.[4]

  • Designate a clean and uncluttered workspace within a chemical fume hood.

  • Assemble all necessary equipment (glassware, spatulas, solvents) inside the hood before introducing the compound.

• Weighing the Solid Compound:

  • Handle the container with care to avoid generating dust.[4][9]

  • Use anti-static weighing paper or a weighing boat to prevent dispersal of the powder.[10]

  • Tare the balance with the weighing vessel, add the compound carefully, and record the mass.

  • Securely close the primary container immediately after dispensing.

• Preparing Solutions:

  • Slowly add the weighed solid 5-(2-nitroethyl)-1H-indole to the solvent to prevent splashing.[4]

  • Ensure the vessel is appropriately sized to accommodate the final volume and allow for stirring without splashing.

  • Keep the solution container covered when not actively in use.

• Post-Handling Decontamination:

  • Wipe down the work surface in the fume hood with an appropriate solvent (e.g., isopropanol or ethanol) and dispose of the wipes as solid hazardous waste.

  • Carefully remove PPE, starting with the outer gloves, then the lab coat and face shield, and finally the inner gloves.

  • Wash hands and forearms thoroughly with soap and water.[1][3]

Disposal Plan: Segregation is Key

All materials that come into contact with 5-(2-nitroethyl)-1H-indole must be treated as hazardous waste. Do not allow any material to enter drains or water courses.[3]

Caption: Segregation of hazardous waste streams from handling operations.

• Solid Waste: Collect all contaminated consumables (gloves, wipes, weighing paper, etc.) in a clearly labeled, sealed hazardous waste bag or container.[1]

• Liquid Waste: Collect all reaction mixtures and waste solvents in a dedicated, sealed, and properly labeled hazardous waste container.

• Disposal: All waste must be disposed of through your institution's Environmental Health & Safety (EHS) department or a licensed chemical waste contractor.[3]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

Incident	Immediate Response Protocol
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]
Inhalation	Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]
Spill	Evacuate the immediate area and alert others. If the spill is small and contained within the fume hood, cover with a non-combustible absorbent material (e.g., sand, diatomaceous earth).[11] Wearing full PPE including a respirator, collect the absorbed material into a sealed container for hazardous waste disposal. For large spills, evacuate the lab and contact your EHS department immediately.

References

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: ≥98,5 %. Retrieved from [Link]

• Pro-Lab Diagnostics. (n.d.). Safety Data Sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). New Indole Tubulin Assembly Inhibitors.... Retrieved from [Link]

• Dalton Pharma Services. (n.d.). Indole Detection Reagent - Safety Data Sheet. Retrieved from [Link]

• Chemius. (n.d.). nitro razredčilo. Retrieved from [Link]

• PubMed. (2024). Synthesis and photo-induced anticancer activity of new 2-phenylethenyl-1H-benzo[e]indole dyes. Retrieved from [Link]

• Heathrow Scientific. (n.d.). Cryogenic Personal Protective Equipment. Retrieved from [Link]

• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. broadpharm.com [broadpharm.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
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